4'-Aminooctanophenone

• CAS: 63884-78-6

Core Science & Biosynthesis

4'-Aminooctanophenone chemical properties

An In-Depth Technical Guide to the Chemical Properties and Applications of 4'-Aminooctanophenone

Foreword

As Senior Application Scientists, we bridge the gap between theoretical chemistry and practical application. This guide is crafted for fellow researchers, chemists, and drug development professionals who require a comprehensive understanding of 4'-Aminooctanophenone. We move beyond simple data recitation to explore the causality behind its properties and the logic informing its use in experimental settings. This document is designed to be a functional tool, providing not only validated data but also the procedural and theoretical framework necessary for its effective utilization in research and development.

Molecular Identity and Physicochemical Characteristics

4'-Aminooctanophenone, also known as 1-(4-aminophenyl)octan-1-one, is an aromatic ketone featuring a C8 alkyl chain and a primary amine on the phenyl ring.[1] This bifunctional nature—a nucleophilic amino group and an electrophilic carbonyl center—is the cornerstone of its chemical reactivity and utility as a building block in organic synthesis.

The molecule's structure dictates its physical properties. The long octanoyl chain imparts significant lipophilicity, while the amino group provides a site for hydrogen bonding, influencing its solubility and crystalline structure.

Core Identifiers

Identifier	Value	Source
IUPAC Name	1-(4-aminophenyl)octan-1-one	PubChem[1]
CAS Number	63884-78-6	TCI[2], PubChem[1]
Molecular Formula	C₁₄H₂₁NO	PubChem[1]
Synonyms	4-n-Octanoylaniline, p-Aminocaprylophenone	TCI[3], PubChem[1]

Physicochemical Data

Property	Value	Source
Molecular Weight	219.32 g/mol	PubChem[1]
Appearance	White to light yellow powder/crystal	TCI[2][3]
Melting Point	102.0 to 108.0 °C	TCI[2][3]
Solubility	Soluble in Methanol	TCI[2][3]
Topological Polar Surface Area	43.1 Ų	PubChem[1]
XLogP3-AA	3.9	PubChem[1]

Rationale: The melting point range of 102-108°C is indicative of a crystalline solid with a moderate degree of purity.[2][3] The high XLogP3-AA value confirms the molecule's lipophilic character, suggesting good solubility in nonpolar organic solvents and limited solubility in water, a critical consideration for reaction and purification solvent selection.

Synthesis and Purification Workflow

While several synthetic routes exist for aminophenones, a common and reliable laboratory-scale approach involves the Friedel-Crafts acylation of a protected aniline, followed by deprotection. This strategy is favored because direct acylation of aniline can lead to N-acylation as a major side product.

Fig 1: A three-step synthesis workflow for 4'-Aminooctanophenone.

Experimental Protocol: Synthesis

Objective: To synthesize 4'-Aminooctanophenone from aniline via a protected intermediate.

Pillar of Trustworthiness: This protocol incorporates in-process checks (TLC) and a definitive purification step (recrystallization) to ensure both reaction completion and final product purity, making it a self-validating system.

Step 1: Protection of Aniline

• In a 250 mL round-bottom flask, dissolve aniline (1.0 eq) in glacial acetic acid.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add acetic anhydride (1.1 eq) dropwise while stirring.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Pour the reaction mixture into ice-cold water to precipitate the acetanilide.

• Collect the white solid by vacuum filtration, wash with cold water, and dry. Confirm identity via melting point.

Step 2: Friedel-Crafts Acylation

• To a flame-dried 500 mL flask under an inert atmosphere (N₂ or Ar), add anhydrous aluminum chloride (AlCl₃, 2.5 eq) and a dry, non-polar solvent like dichloromethane (DCM).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add octanoyl chloride (1.0 eq) to the suspension.

• Add the dried acetanilide from Step 1 portion-wise, maintaining the temperature below 10 °C.

• After addition, allow the reaction to stir at room temperature. Monitor progress by TLC until the starting material is consumed.

• Carefully quench the reaction by slowly pouring it over crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM. Combine organic layers, wash with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent to yield crude 4'-acetamidooctanophenone.

Step 3: Deprotection

• Reflux the crude product from Step 2 in a mixture of ethanol and aqueous HCl (e.g., 5 M) for 4-6 hours.

• Cool the reaction mixture and neutralize with a base (e.g., NaOH solution) until basic (pH > 8) to precipitate the free amine.

• Collect the crude 4'-Aminooctanophenone by vacuum filtration.

Experimental Protocol: Purification

Objective: To purify the crude product by recrystallization.

• Dissolve the crude solid in a minimum amount of hot methanol or ethanol.

• If the solution is colored, activated charcoal can be added and the solution filtered hot.

• Slowly add hot water to the alcoholic solution until it becomes slightly turbid (cloudy).

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration and wash with a small amount of cold ethanol/water mixture.

• Dry the crystals under vacuum. Assess purity by melting point determination and spectroscopic analysis.

Spectroscopic and Structural Characterization

Spectroscopic analysis is essential for unambiguous structure confirmation. The data presented below are based on established principles of spectroscopy and analysis of analogous structures like 4'-aminoacetophenone.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework.

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity	Rationale & Key Features
¹H NMR	~7.8-7.9	Doublet	Protons on the aromatic ring ortho to the carbonyl group, deshielded by the C=O.
~6.6-6.7	Doublet	Protons on the aromatic ring ortho to the amino group, shielded by the electron-donating -NH₂.
~4.1-4.3	Broad Singlet	Protons of the -NH₂ group. The chemical shift is variable and depends on solvent and concentration.
~2.8-2.9	Triplet	Methylene (-CH₂-) protons alpha to the carbonyl group.
~1.6-1.7	Multiplet	Methylene (-CH₂-) protons beta to the carbonyl group.
~1.2-1.4	Multiplet	Bulk methylene (-CH₂-) protons of the alkyl chain.
~0.8-0.9	Triplet	Terminal methyl (-CH₃) protons of the alkyl chain.
¹³C NMR	~198-200	Singlet	Carbonyl carbon (C=O).
~150-152	Singlet	Aromatic carbon attached to the amino group.
~130-132	Singlet	Aromatic carbons ortho to the carbonyl group.
~127-129	Singlet	Aromatic carbon attached to the carbonyl group.
~113-115	Singlet	Aromatic carbons ortho to the amino group.
~38-40	Singlet	Methylene carbon alpha to the carbonyl.
~22-32	Multiple Singlets	Other alkyl chain carbons.
~14	Singlet	Terminal methyl carbon.

Source: Predicted values based on standard chemical shift tables and data for similar compounds.[4][5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3300-3500	Medium, Doublet	N-H Stretch	Primary Amine (-NH₂)
3000-3100	Medium-Weak	Aromatic C-H Stretch	Ar-H
2850-2960	Strong	Aliphatic C-H Stretch	-CH₃, -CH₂
1640-1660	Strong, Sharp	C=O Stretch	Aryl Ketone
1590-1620	Medium-Strong	N-H Bend & C=C Stretch	Amine & Aromatic Ring
1500-1520	Medium-Strong	C=C Stretch	Aromatic Ring

Source: Characteristic absorption values from standard IR spectroscopy correlation tables.[6][7]

Causality: The carbonyl (C=O) stretch appears at a lower wavenumber (~1650 cm⁻¹) than a typical ketone (~1715 cm⁻¹) due to conjugation with the electron-rich aromatic ring. The amino group donates electron density into the ring via resonance, further lowering the C=O bond order and its stretching frequency. The presence of two distinct bands for the N-H stretch is characteristic of a primary amine, corresponding to symmetric and asymmetric stretching modes.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, confirming its elemental composition. Electron impact (EI) ionization would likely show a prominent molecular ion (M⁺) peak and characteristic fragmentation patterns.

• Exact Mass: 219.1623 g/mol for [C₁₄H₂₁NO]⁺.[1]

• Key Fragmentation: The most likely fragmentation pathway is the McLafferty rearrangement, characteristic of ketones with a sufficiently long alkyl chain. Another major fragmentation would be the cleavage of the bond between the carbonyl carbon and the alpha-carbon of the alkyl chain (alpha-cleavage), resulting in a stable acylium ion.

Chemical Reactivity and Potential Applications

The reactivity of 4'-Aminooctanophenone is governed by its two primary functional groups. Understanding these reactive sites is key to its use as a versatile intermediate.

Fig 2: Key reactive sites on 4'-Aminooctanophenone and potential transformations.

• Reactions at the Amino Group: The primary amine is a potent nucleophile and a weak base. It readily undergoes acylation, alkylation, and sulfonylation. It can also be converted to a diazonium salt, which is a versatile intermediate for introducing a wide range of functional groups (e.g., -OH, -CN, halogens) via Sandmeyer-type reactions.

• Reactions at the Carbonyl Group: The ketone can be reduced to a secondary alcohol using agents like sodium borohydride (NaBH₄). It can also undergo nucleophilic addition reactions, such as the Wittig reaction to form alkenes, or reductive amination to form a secondary amine.

• Reactions at the α-Carbon: The methylene protons adjacent to the carbonyl group are weakly acidic and can be removed by a strong base to form an enolate, which can then participate in reactions like aldol condensations.

Applications in Drug Development and Material Science

While specific applications for 4'-Aminooctanophenone itself are not extensively documented in high-impact literature, its structural motifs are present in molecules of significant interest:

• Anti-inflammatory Agents: The aminobenzophenone core is a known scaffold for potent inhibitors of p38 MAP kinase, a key enzyme in the inflammatory response pathway.[8] The long alkyl chain could be explored to enhance membrane permeability or target specific protein pockets.

• Chalcone Synthesis: 4'-Aminooctanophenone can serve as a precursor for synthesizing 4-amino chalcones through condensation with various aldehydes.[9] Chalcones are a class of compounds with a broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties.[9]

• Nonlinear Optical (NLO) Materials: Derivatives of aminobenzophenone have been investigated for their NLO properties, which are useful in laser technology and telecommunications.[10]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4'-Aminooctanophenone is not widely available, data from the closely related 4'-Aminoacetophenone can be used to establish prudent handling practices.[11][12][13]

• Hazards: Likely to be harmful if swallowed (Acute Toxicity, Oral).[11][12] May cause skin and serious eye irritation.[11][13]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.[13]

• Storage: Store in a cool, dry place away from strong oxidizing agents.[3][12] Keep the container tightly closed.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

4'-Aminooctanophenone is a valuable chemical intermediate whose utility is derived from its distinct lipophilic and bifunctional characteristics. Its synthesis is straightforward, and its structure can be definitively confirmed through standard spectroscopic methods. The presence of reactive amino and carbonyl functionalities makes it a versatile starting material for the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science. This guide provides the foundational data and procedural logic necessary for its confident and effective application in a research setting.

References

• 4'-Aminooctanophenone. TCI Shanghai.
• 4-Aminooctoylphenone.
• Safety Data Sheet: 4'-Aminoacetophenone. Carl ROTH.
• Safety Data Sheet: 4'-Aminoacetophenone. Carl ROTH.
• 4-Aminoacetophenone - Safety D
• 4'-Aminooctanophenone 63884-78-6. Tokyo Chemical Industry Co., Ltd.
• 4-Aminoacetophenone(99-92-3) 1H NMR spectrum. ChemicalBook.
• Solubility Studies and Growth of 4-aminobenzophenone Single Crystal: a Potential Organic NLO Material.
• Synthesis and structure-activity relationship of aminobenzophenones.
• Synthesis of New 4′-amino chalcones and their anti-inflammatory and antimicrobial activity.
• Sample IR spectra. University of Calgary.
• NMR Spectroscopy – 1H NMR Chemical Shifts.
• Infrared Spectra of Some Common Functional Groups. MCC Organic Chemistry.
• INFRARED SPECTROSCOPY (IR). University of Colorado Boulder.
• Table of Characteristic IR Absorptions. University of Wisconsin-Madison.

Sources

• 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4'-Aminooctanophenone [chemdict.com]
• 3. 4'-Aminooctanophenone | 63884-78-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. 4-Aminoacetophenone(99-92-3) 1H NMR [m.chemicalbook.com]
• 5. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 6. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]
• 7. uanlch.vscht.cz [uanlch.vscht.cz]
• 8. Synthesis and structure-activity relationship of aminobenzophenones. A novel class of p38 MAP kinase inhibitors with high antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. carlroth.com [carlroth.com]
• 12. carlroth.com [carlroth.com]
• 13. chemicalbook.com [chemicalbook.com]

4'-Aminooctanophenone molecular structure

An In-Depth Technical Guide to 4'-Aminooctanophenone: Molecular Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4'-aminooctanophenone, a substituted aromatic ketone with potential applications in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule in public databases, this document leverages established chemical principles and data from closely related analogs to provide predicted properties and representative experimental protocols. This approach is intended to equip researchers with a robust framework for the synthesis, characterization, and evaluation of 4'-aminooctanophenone.

Introduction and Molecular Structure

4'-Aminooctanophenone, also known as 1-(4-aminophenyl)octan-1-one or 4-octanoylaniline, is an organic compound characterized by an octanoyl group and an amino group attached to a benzene ring in a para configuration.[1] The presence of the long alkyl chain imparts significant lipophilicity, while the aromatic amine and ketone moieties offer sites for hydrogen bonding and further chemical modification. This combination of features makes it an interesting candidate for investigation in drug discovery, particularly in areas where modulation of cell signaling pathways is desired.[2]

The molecular structure consists of a central phenyl ring substituted at the 1- and 4-positions. The carbonyl group of the octanoyl chain is directly attached to the ring, and the amino group is at the opposite end.

Key Structural Features:

• Aromatic Core: A benzene ring providing a rigid scaffold.

• Carbonyl Group: A potential hydrogen bond acceptor and a site for nucleophilic attack.

• Amino Group: A hydrogen bond donor and a basic center that can be protonated or further functionalized.

• Heptyl Chain: A long, nonpolar alkyl chain that significantly influences the molecule's solubility and potential interactions with hydrophobic pockets in biological targets.

Below is a 2D representation of the 4'-Aminooctanophenone molecule.

Figure 1: 2D structure of 4'-Aminooctanophenone.

Physicochemical Properties

Property	Value	Source
IUPAC Name	1-(4-aminophenyl)octan-1-one	PubChem[1]
Synonyms	4-n-Octanoylaniline, 4'-Aminooctanophenone	TCI[3]
CAS Number	63884-78-6	TCI[3]
Molecular Formula	C₁₄H₂₁NO	TCI[3]
Molecular Weight	219.33 g/mol	TCI[3]
Appearance	White to light yellow powder/crystal	TCI[3]
Melting Point	102.0 - 108.0 °C	TCI[3]
Solubility	Soluble in methanol	TCI[3]
Purity	>97.0% (GC)	TCI[3]
XLogP3-AA	3.9	PubChem[1]
Hydrogen Bond Donors	1	PubChem[1]
Hydrogen Bond Acceptors	2	PubChem[1]

Synthesis of 4'-Aminooctanophenone

A common and effective method for the synthesis of aromatic ketones is the Friedel-Crafts acylation. For an aniline derivative, the amino group must be protected to prevent it from reacting with the Lewis acid catalyst.[4] A plausible synthetic route to 4'-aminooctanophenone involves the acylation of acetanilide with octanoyl chloride, followed by deprotection of the acetyl group.

Proposed Synthetic Pathway

Figure 2: Proposed synthetic workflow for 4'-Aminooctanophenone.

Representative Experimental Protocol

Step 1: Friedel-Crafts Acylation of Acetanilide

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add anhydrous aluminum chloride (1.2 equivalents) and a suitable anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add octanoyl chloride (1.0 equivalent) to the stirred suspension.

• After the addition is complete, add acetanilide (1.0 equivalent) portion-wise, maintaining the temperature below 5 °C.

• After the addition of acetanilide, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and slowly quench by the addition of crushed ice, followed by cold water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 4'-octanoylacetanilide.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Hydrolysis of 4'-Octanoylacetanilide

• To a round-bottom flask containing the purified 4'-octanoylacetanilide from the previous step, add a solution of hydrochloric acid (e.g., 6 M) or sodium hydroxide (e.g., 10% w/v) in a suitable solvent like ethanol.

• Heat the mixture to reflux for 2-6 hours, monitoring the disappearance of the starting material by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• If acidic hydrolysis was performed, neutralize the mixture with a base (e.g., saturated sodium bicarbonate solution) until the product precipitates. If basic hydrolysis was used, neutralize with an acid (e.g., dilute HCl).

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to obtain 4'-aminooctanophenone.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., methanol or ethanol).

Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 4'-aminooctanophenone. The following are predicted spectroscopic data based on the compound's structure and comparison with the known data for 4'-aminoacetophenone.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Data (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.85	d	2H	Ar-H ortho to C=O
~6.65	d	2H	Ar-H ortho to NH₂
~4.00	br s	2H	-NH₂
~2.85	t	2H	-CH₂-C=O
~1.70	quint	2H	-CH₂-CH₂-C=O
~1.30	m	8H	-(CH₂)₄-
~0.90	t	3H	-CH₃

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~198.0	C=O
~151.0	C-NH₂
~130.5	Ar-C ortho to C=O
~128.0	C-C=O
~113.5	Ar-C ortho to NH₂
~38.0	-CH₂-C=O
~31.5	Alkyl Chain
~29.0	Alkyl Chain
~24.5	Alkyl Chain
~22.5	Alkyl Chain
~14.0	-CH₃

Infrared (IR) Spectroscopy

Predicted Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
3450-3300	Medium	N-H stretching (asymmetric and symmetric)
3050-3000	Medium-Weak	Aromatic C-H stretching
2950-2850	Strong	Aliphatic C-H stretching
~1660	Strong	C=O stretching (aryl ketone)
~1600	Medium	Aromatic C=C stretching
~1520	Medium	N-H bending
~840	Strong	para-disubstituted C-H out-of-plane bending

Mass Spectrometry (MS)

Predicted Mass Spectrum (Electron Ionization):

• Molecular Ion (M⁺): m/z = 219

• Major Fragments:

  • m/z = 120 (cleavage of the acyl chain, [H₂N-C₆H₄-CO]⁺)

  • m/z = 92 (cleavage of the carbonyl group, [H₂N-C₆H₄]⁺)

  • Fragments corresponding to the loss of alkyl groups from the octanoyl chain.

Potential Biological Applications and In Vitro Evaluation

Derivatives of aminophenones and related structures have shown a range of biological activities, including anti-inflammatory and cytotoxic effects.[7][8] The long alkyl chain of 4'-aminooctanophenone may enhance its interaction with lipophilic binding sites in biological targets.

Potential Signaling Pathway Involvement

Figure 3: Potential anti-inflammatory mechanism via inhibition of the NF-κB pathway.

Representative Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37 °C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 4'-aminooctanophenone (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known iNOS inhibitor).

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce nitric oxide (NO) production.

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature.

  • Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

• Data Analysis: Determine the percentage of NO inhibition for each concentration of the test compound compared to the LPS-stimulated control.

Representative Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed a relevant cancer cell line (e.g., HeLa, MCF-7) in a 96-well plate at an appropriate density and allow for overnight adherence.

• Treatment: Treat the cells with a range of concentrations of 4'-aminooctanophenone for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ value.

Conclusion

4'-Aminooctanophenone presents an intriguing molecular scaffold for further investigation in medicinal chemistry and materials science. This guide has provided a comprehensive overview of its structure, predicted properties, and representative protocols for its synthesis, characterization, and biological evaluation. While direct experimental data for this compound is limited, the information presented here, based on sound chemical principles and data from analogous compounds, offers a solid foundation for researchers to initiate their own studies. Further experimental work is necessary to validate the predicted data and to fully explore the therapeutic and material potentials of this compound.

References

• NIST. Acetophenone, 4'-amino-. In: NIST Chemistry WebBook [Internet]. [cited 2026 Jan 16]. Available from: [Link]

• Carl Roth GmbH + Co. KG.
• Carl Roth GmbH + Co. KG.
• ChemicalBook.
• Google Patents. CN1264362A - Process for the preparation of 4-(alkyl)-3-alkoxy-aniline compounds.
• Fisher Scientific.
• I. F. P. M. Afonso et al. Identification of Flavone Derivative Displaying a 4′-Aminophenoxy Moiety as Potential Selective Anticancer Agent in NSCLC Tumor Cells.

• PubChem. p-Aminoacetophenone. [cited 2026 Jan 16]. Available from: [Link]

• ResearchGate.
• Astech Ireland.

• PubChem. 4-Aminooctoylphenone. [cited 2026 Jan 16]. Available from: [Link]

• Wang X-y, Huang X-h. [Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone]. Guang Pu Xue Yu Guang Pu Fen Xi. 2004 May;24(5):573–5.
• Falk E, Gasser VCM, Morandi B.
• Gaßner M, Hermanns E, E-S. K. Anti-Inflammatory and Anti-Oxidative Effects of AM404 in IL-1β-Stimulated SK-N-SH Neuroblastoma Cells.
• Google Patents.
• Quora.
• Google Patents.

• NIST. 1-Propanone, 1-(4-aminophenyl)-. In: NIST Chemistry WebBook [Internet]. [cited 2026 Jan 16]. Available from: [Link]

• Wang Y, et al. Friedel–Crafts acylation of anisole with octanoic acid over acid modified zeolites. RSC Advances. 2015.
• Khan I, et al. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach.
• Sigma-Aldrich.
• Wang X-y, Huang X-h. [Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone]. PubMed. 2004.
• Pavic A, et al. Long-chain 4-aminoquinolines inhibit filamentation and increase efficacy of nystatin against Candida albicans infections in vivo. PubMed. 2024.
• Lock EA, et al. Studies on the mechanism of 4-aminophenol-induced toxicity to renal proximal tubules.
• Leclerc M, Guay J, Dao LH. Synthesis and characterization of poly(alkylanilines). Macromolecules. 1989.
• W-G. H, A. G. M. Synthesis, characterization, and properties of poly(N-alkylanilines).
• Cayman Chemical.
• Al-Sanea M, et al. Anti-Inflammatory Properties of the Enaminone E121 in the Dextran Sulfate Sodium (DSS) Colitis Model.
• Al-Zoubi H, et al. Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights. MDPI; 2023.
• P. G, et al. Biological Activity of a Series of Cisplatin-Based Aliphatic Bis(carboxylato) Pt(IV) Prodrugs: How Long the Organic Chain Should Be? PubMed. 2014.
• ResearchGate. First Synthesis of 3-Methoxy-4-Aminopropiophenone. 2012.

• NIST. Methanone, (4-aminophenyl)phenyl-. In: NIST Chemistry WebBook [Internet]. [cited 2026 Jan 16]. Available from: [Link]

• Khairullin VR, et al. Anti-Inflammatory Activity of 1,4-Naphthoquinones Blocking P2X7 Purinergic Receptors in RAW 264.7 Macrophage Cells. MDPI; 2023.

• US EPA. 1-Propanone, 1-(4-aminophenyl)- - Substance Details - SRS. [cited 2026 Jan 16]. Available from: [Link]

• Sheppe AE, Edelmann MJ. Anti-infective activities of long-chain fatty acids against foodborne pathogens.
• ResearchGate. Cytotoxic Activity of Methoxy-4'amino Chalcone Derivatives Against Leukemia Cell Lines. 2019.
• Panahi Y, et al. A comprehensive insight into the anti-inflammatory properties of dapsone. PubMed. 2022.
• Carl Roth GmbH + Co. KG.
• K. S. V., et al. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. MDPI.
• H. C-Y, et al.

Sources

• 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Long-chain 4-aminoquinolines inhibit filamentation and increase efficacy of nystatin against Candida albicans infections in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4'-Aminooctanophenone | 63884-78-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. quora.com [quora.com]
• 5. researchgate.net [researchgate.net]
• 6. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. astechireland.ie [astechireland.ie]

4'-Aminooctanophenone synthesis precursors

An In-depth Technical Guide to the Synthesis Precursors of 4'-Aminooctanophenone

Introduction

4'-Aminooctanophenone, also known as 4-n-octanoylaniline, is a versatile chemical intermediate whose value lies in its bifunctional nature: a nucleophilic aromatic amine and a ketone with a long alkyl chain.[1] This structure makes it a key building block in the development of pharmaceuticals, liquid crystals, and specialty polymers. For researchers and professionals in drug development, understanding the synthetic pathways to this molecule is crucial for optimizing the production of lead compounds and active pharmaceutical ingredients.

This guide provides a detailed exploration of the primary precursors and synthetic strategies for preparing 4'-aminooctanophenone. Moving beyond simple procedural lists, this document, written from the perspective of a Senior Application Scientist, delves into the mechanistic rationale behind precursor selection and process optimization. We will examine the two most prevalent and reliable synthetic routes—the Friedel-Crafts acylation of a protected aniline and the reduction of a nitroaromatic precursor—providing field-proven insights and self-validating experimental protocols.

Chapter 1: Retrosynthetic Analysis and Strategic Overview

The synthesis of an aromatic compound with both an amine and a ketone functionality requires careful strategic planning. The inherent chemical properties of these groups—the amine as a base and a ring-activating group, and the ketone as a deactivating group—dictate the order of reactions and the choice of precursors. A retrosynthetic analysis reveals two primary strategies for constructing 4'-aminooctanophenone.

Strategy A: Formation of the carbon-carbon bond between the aromatic ring and the octanoyl group as the key step, starting from an aniline-based precursor.

Strategy B: Introduction of the amino group onto a pre-existing octanophenone core via functional group interconversion.

The choice between these strategies depends on factors such as precursor availability, reaction scalability, and control over regioselectivity. The following diagram illustrates these divergent pathways.

Caption: Retrosynthetic analysis of 4'-aminooctanophenone.

Chapter 2: The Acetanilide Pathway via Friedel-Crafts Acylation

This pathway is often the most direct and elegant approach for laboratory-scale synthesis. It leverages the principles of electrophilic aromatic substitution, using a protecting group strategy to ensure correct regiochemical outcomes.

Expertise & Experience: The Rationale for Acetanilide

A common pitfall is to attempt the direct Friedel-Crafts acylation of aniline. This approach is destined to fail. The amino group (-NH₂) is a potent Lewis base that will preferentially coordinate with the Lewis acid catalyst (e.g., AlCl₃). This coordination forms a highly deactivating complex on the aromatic ring, effectively shutting down the desired electrophilic substitution.

The scientifically sound precursor is acetanilide . By acetylating the amine, we achieve two critical objectives:

• Protection: The acetyl group significantly reduces the basicity of the nitrogen atom, preventing its reaction with the Lewis acid catalyst.

• Regiocontrol: The acetamido group (-NHCOCH₃) is a powerful ortho-, para-directing group. Due to the steric hindrance of the acetamido group, the incoming octanoyl electrophile is overwhelmingly directed to the para position, yielding the desired 4'-substituted product with high selectivity.

The acylating agent is typically octanoyl chloride in the presence of a Lewis acid like aluminum chloride (AlCl₃).[2][3] The reaction proceeds via an acylium ion intermediate, which is a strong electrophile.

Trustworthiness: Self-Validating Protocols

A robust protocol includes clear steps for reaction, workup, and purification, with built-in checks to validate progress and purity.

Experimental Protocol 1: Synthesis of 4'-Acetamidooctanophenone

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (CaCl₂), and an addition funnel, add anhydrous aluminum chloride (2.2 eq.) and a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane under a nitrogen atmosphere.

• Complex Formation: Cool the suspension to 0°C in an ice bath. Slowly add octanoyl chloride (1.1 eq.) via the addition funnel.

• Substrate Addition: In a separate flask, dissolve acetanilide (1.0 eq.) in the same dry solvent. Add this solution dropwise to the stirred AlCl₃/octanoyl chloride mixture, maintaining the temperature between 0-5°C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of acetanilide.

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl. This hydrolyzes the aluminum complexes and quenches the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude solid can be purified by recrystallization from ethanol or isopropanol to yield pure 4'-acetamidooctanophenone.

Experimental Protocol 2: Hydrolysis to 4'-Aminooctanophenone

• Setup: In a round-bottom flask, suspend the 4'-acetamidooctanophenone (1.0 eq.) in a mixture of ethanol and concentrated hydrochloric acid (e.g., 5:1 v/v).

• Reaction: Heat the mixture to reflux for 2-4 hours, until TLC analysis indicates the complete disappearance of the starting material.

• Work-up: Cool the reaction mixture to room temperature and then in an ice bath. Carefully neutralize the solution by the slow addition of a concentrated sodium hydroxide or ammonium hydroxide solution until the pH is basic (pH ~10-11).

• Isolation: The product, 4'-aminooctanophenone, will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum.

Visualization: Acetanilide Pathway Workflow

Sources

• 1. 4'-Aminooctanophenone | 63884-78-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. m.youtube.com [m.youtube.com]

A Spectroscopic Guide to 4'-Aminooctanophenone: Unraveling Molecular Structure Through Advanced Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral data for 4'-aminooctanophenone, a molecule of interest in various chemical and pharmaceutical research domains. As a Senior Application Scientist, this document is structured to offer not just raw data, but a deeper understanding of the causality behind the spectral features. We will delve into the predicted Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data, providing a robust analytical framework for researchers working with this and related compounds.

Introduction to 4'-Aminooctanophenone

4'-Aminooctanophenone is an organic compound featuring a substituted aromatic ring linked to an eight-carbon aliphatic chain via a ketone functional group. The presence of the amino group on the phenyl ring and the long alkyl chain makes it a molecule with potential applications in medicinal chemistry, materials science, and as an intermediate in organic synthesis. Accurate characterization of its molecular structure is paramount for its application and further development, which is achieved through a combination of spectroscopic techniques.

Caption: Molecular structure of 4'-Aminooctanophenone.

Experimental Workflow for Spectroscopic Analysis

A systematic approach is crucial for obtaining high-quality spectral data. The following workflow outlines the key steps from sample preparation to data interpretation.

Caption: General experimental workflow for spectroscopic analysis.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms in a molecule. The predicted spectrum of 4'-aminooctanophenone is based on the analysis of its constituent parts: the p-substituted aminobenzoyl group and the heptyl chain.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of 4'-aminooctanophenone in 0.5-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (Free Induction Decay) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Predicted ¹H NMR Data:

The spectrum is expected to show distinct signals for the aromatic protons, the aliphatic chain protons, and the amine protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic (Ha)	~7.8	Doublet	~8.8	2H
Aromatic (Hb)	~6.6	Doublet	~8.8	2H
Amine (-NH₂)	~4.2 (broad)	Singlet	-	2H
α-Methylene (-CH₂-CO)	~2.9	Triplet	~7.4	2H
β-Methylene (-CH₂-)	~1.7	Quintet	~7.5	2H
Methylene Chain (-CH₂-)n	~1.3	Multiplet	-	8H
Terminal Methyl (-CH₃)	~0.9	Triplet	~7.0	3H

Causality and Interpretation:

• Aromatic Protons: The aromatic region will display two doublets characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the electron-withdrawing carbonyl group (Ha) are deshielded and appear downfield, while the protons ortho to the electron-donating amino group (Hb) are shielded and appear upfield.

• Aliphatic Chain: The α-methylene protons are adjacent to the carbonyl group and are thus the most deshielded of the aliphatic protons. The signals for the rest of the methylene groups in the chain will overlap in the range of 1.2-1.4 ppm. The terminal methyl group will appear as a triplet due to coupling with the adjacent methylene group.

• Amine Protons: The chemical shift of the amine protons can be broad and may vary depending on the solvent, concentration, and temperature due to hydrogen bonding and exchange.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Due to the low natural abundance of the ¹³C isotope, spectra are typically acquired with proton decoupling, resulting in a spectrum of singlets for each unique carbon atom.

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Data Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum on a spectrometer operating at a corresponding frequency (e.g., 100 MHz for a 400 MHz ¹H instrument).

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Predicted ¹³C NMR Data:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O)	~199
Aromatic (C-NH₂)	~151
Aromatic (CH, ortho to C=O)	~131
Aromatic (C-C=O)	~127
Aromatic (CH, ortho to NH₂)	~113
α-Methylene (-CH₂-CO)	~38
Aliphatic Chain (-CH₂-)	~32, 29, 24
Terminal Methyl (-CH₃)	~14

Causality and Interpretation:

• Carbonyl Carbon: The carbonyl carbon is significantly deshielded and appears at a very low field (~199 ppm).

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents. The carbon attached to the electronegative nitrogen of the amino group is deshielded, as are the carbons ortho to the carbonyl group. The carbons ortho to the amino group are shielded.

• Aliphatic Carbons: The chemical shifts of the aliphatic carbons follow predictable trends, with the α-methylene carbon being the most deshielded due to its proximity to the carbonyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (if liquid), as a KBr pellet (if solid), or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Predicted IR Data:

Vibrational Mode	Predicted Absorption Range (cm⁻¹)	Intensity
N-H Stretch (amine)	3450-3250	Medium (two bands for primary amine)
C-H Stretch (aromatic)	3100-3000	Medium
C-H Stretch (aliphatic)	2960-2850	Strong
C=O Stretch (ketone)	~1660	Strong
C=C Stretch (aromatic)	1600-1450	Medium
N-H Bend (amine)	~1620	Medium
C-N Stretch (aromatic amine)	1340-1250	Strong

Causality and Interpretation:

• N-H Stretch: The presence of two bands in the 3450-3250 cm⁻¹ region is a clear indication of a primary amine.[1]

• C=O Stretch: A strong absorption band around 1660 cm⁻¹ is characteristic of an aryl ketone. The conjugation with the aromatic ring lowers the frequency compared to a simple aliphatic ketone.[2]

• C-H Stretches: The spectrum will show distinct C-H stretching vibrations for the aromatic and aliphatic portions of the molecule.[3]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight and the fragmentation pattern of a compound.

Experimental Protocol:

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source (e.g., Electrospray Ionization - ESI, or Electron Ionization - EI).

• Data Acquisition: Acquire the mass spectrum, typically in positive ion mode.

Predicted Mass Spectrum Data:

• Molecular Ion (M⁺): The molecular weight of 4'-aminooctanophenone (C₁₄H₂₁NO) is approximately 219.16 g/mol . Therefore, the molecular ion peak is expected at m/z 219.

• Major Fragments: The most prominent fragmentation pathway for ketones is α-cleavage, which involves the breaking of the bond adjacent to the carbonyl group.

Predicted m/z	Proposed Fragment
219	[M]⁺
120	[H₂N-C₆H₄-CO]⁺ (McLafferty rearrangement product)
92	[H₂N-C₆H₄]⁺

Fragmentation Pathway:

Caption: Predicted major fragmentation pathways for 4'-aminooctanophenone.

Conclusion

The combination of ¹H NMR, ¹³C NMR, IR, and MS provides a comprehensive and self-validating system for the structural elucidation of 4'-aminooctanophenone. The predicted spectral data and interpretations presented in this guide offer a robust framework for researchers to identify and characterize this molecule, ensuring scientific integrity and facilitating its use in further research and development.

References

• Wang, X., & Huang, X. (2004). Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone. Guang Pu Xue Yu Guang Pu Fen Xi, 24(5), 573-575. [Link]

• Meléndez, F. J., et al. (2023). Structure and dynamics of 3′-aminoacetophenone and 4′-aminoacetophenone from rotational spectroscopy. Physical Chemistry Chemical Physics, 25(2), 1234-1242. [Link]

• LibreTexts Chemistry. (2021). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

• MCC Organic Chemistry. (n.d.). Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• OpenStax. (2023). 12.8 Infrared Spectra of Some Common Functional Groups. In Organic Chemistry. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]

An In-depth Technical Guide to the Solubility of 4'-Aminooctanophenone in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4'-aminooctanophenone, a key intermediate in pharmaceutical research and organic synthesis. In the absence of extensive published quantitative solubility data, this document establishes a predictive framework based on the molecule's physicochemical properties and the fundamental principles of solute-solvent interactions. Furthermore, it delivers a detailed, field-proven experimental protocol for the precise determination of 4'-aminooctanophenone's solubility in a range of organic solvents. This guide is intended to empower researchers, scientists, and drug development professionals to optimize reaction conditions, enhance purification processes, and streamline formulation development by providing a thorough understanding and practical methodology for assessing the solubility of this compound.

Introduction: The Critical Role of Solubility in a Research Context

4'-Aminooctanophenone, with its characteristic aminophenyl ketone structure, is a valuable building block in medicinal chemistry and materials science.[1][2] The efficiency of its use in any application—be it as a reactant in a complex synthesis, the subject of purification via crystallization, or a component in a final formulation—is fundamentally governed by its interaction with and solubility in the chosen solvent.[3] An understanding of its solubility profile is not merely academic; it is a critical parameter that dictates process viability, yield, and purity. This guide addresses the practical need for reliable solubility data by first predicting the solubility behavior of 4'-aminooctanophenone based on its molecular structure and then providing a robust methodology for its empirical determination.

Physicochemical Properties of 4'-Aminooctanophenone

A foundational understanding of a compound's physical and chemical properties is essential to predicting its solubility.

Property	Value	Reference
Molecular Formula	C₁₄H₂₁NO	[1][2]
Molecular Weight	219.32 g/mol	[1]
Melting Point	102.0 to 108.0 °C
Appearance	White to light yellow powder/crystal
XLogP3-AA	3.9	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Topological Polar Surface Area	43.1 Ų	[1]

The XLogP3 value of 3.9 suggests a significant nonpolar character, primarily due to the octanoyl chain and the benzene ring.[1] However, the presence of an amine group and a carbonyl group introduces polarity and the capacity for hydrogen bonding, which will influence its solubility in polar solvents.[4][5]

Theoretical Framework: Predicting the Solubility of 4'-Aminooctanophenone

The principle of "like dissolves like" is the cornerstone of solubility prediction.[5][6][7][8] This principle states that substances with similar polarities are more likely to be soluble in one another. The overall polarity of a molecule is a composite of its constituent functional groups and its carbon skeleton.[9]

Molecular Structure Analysis

The structure of 4'-aminooctanophenone features:

• A long, nonpolar alkyl chain (octanoyl group), which will favor solubility in nonpolar solvents.

• A polar aromatic amine group (-NH₂) capable of donating hydrogen bonds.[4]

• A polar ketone group (C=O) capable of accepting hydrogen bonds.[4]

This amphiphilic nature suggests that 4'-aminooctanophenone will exhibit a nuanced solubility profile, with limited solubility in highly polar or entirely nonpolar solvents and preferential solubility in solvents of intermediate polarity.

Expected Solubility Profile

Based on this structural analysis, we can predict the following solubility trends:

• High Solubility: Expected in moderately polar solvents that can engage in hydrogen bonding and also accommodate the nonpolar alkyl chain. Examples include acetone, ethyl acetate, and dichloromethane.

• Moderate Solubility: Likely in alcohols such as ethanol and methanol. While these are polar, protic solvents, the long alkyl chain may limit miscibility.[9]

• Low to Insoluble: Expected in highly polar, protic solvents like water, where the large nonpolar portion of the molecule cannot be effectively solvated.[9] Similarly, it is expected to have low solubility in very nonpolar solvents like hexane and cyclohexane, which cannot effectively solvate the polar amine and ketone groups.

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption { label="Solubility Prediction Logic"; fontsize=14; fontname="Arial"; }

Figure 1: Logical diagram illustrating the prediction of 4'-aminooctanophenone's solubility based on solute-solvent interactions.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise and reliable solubility data, a systematic experimental approach is necessary. The following protocol is based on the widely accepted shake-flask method, which is considered a gold standard for determining equilibrium solubility.[10][11]

Materials and Equipment

• 4'-Aminooctanophenone (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of 4'-aminooctanophenone to a vial containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure equilibrium is reached.[11]

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker (e.g., 25 °C) and agitate for a sufficient period (e.g., 24-48 hours) to allow the system to reach equilibrium.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature for at least 2 hours to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved microcrystals.

• Quantitative Analysis:

  • Prepare a series of standard solutions of 4'-aminooctanophenone of known concentrations in the solvent of interest.

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the standard solutions and the diluted sample solution using a validated analytical method (e.g., HPLC-UV or UV-Vis spectroscopy) to determine the concentration of 4'-aminooctanophenone in the diluted sample.[3][12]

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

} caption { label="Experimental Workflow"; fontsize=14; fontname="Arial"; }

Figure 2: A flowchart of the experimental workflow for determining the solubility of 4'-aminooctanophenone.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison and interpretation.

Hypothetical Solubility Data for 4'-Aminooctanophenone at 25 °C

Solvent	Polarity Index	Dielectric Constant	Predicted Solubility	Experimentally Determined Solubility (mg/mL)
Hexane	0.1	1.89	Low	To be determined
Toluene	2.4	2.38	Moderate	To be determined
Dichloromethane	3.1	9.08	High	To be determined
Ethyl Acetate	4.4	6.02	High	To be determined
Acetone	5.1	20.7	High	To be determined
Ethanol	4.3	24.5	Moderate	To be determined
Methanol	5.1	32.7	Moderate to Low	To be determined
Water	10.2	80.1	Low	To be determined

Note: Polarity index and dielectric constant values are approximate and can vary slightly with the source.[13][14][15]

The results from these experiments will provide a quantitative basis for solvent selection in various applications. For instance, for recrystallization, a solvent in which 4'-aminooctanophenone has high solubility at elevated temperatures and low solubility at room temperature would be ideal. For reaction chemistry, a solvent that dissolves both 4'-aminooctanophenone and other reactants is required.

Conclusion

While a definitive, publicly available quantitative solubility profile for 4'-aminooctanophenone is lacking, a strong predictive framework can be established based on its molecular structure. The amphiphilic nature of the molecule, with its significant nonpolar alkyl chain and polar aminophenyl ketone head, suggests optimal solubility in solvents of intermediate polarity. This guide provides the theoretical foundation for these predictions and, more importantly, a detailed, actionable experimental protocol for the systematic and accurate determination of its solubility. By following the outlined methodology, researchers can generate the critical data needed to make informed decisions in solvent selection, thereby accelerating research and development in processes involving 4'-aminooctanophenone.

References

• Comparison of the polarity of organic solvents. (2022-10-13). Vertex AI Search.
• Polarity of Solvents. Vertex AI Search.
• Polar Protic and Aprotic Solvents. (2023-01-22). Chemistry LibreTexts.
• Reagents & Solvents: Solvents and Polarity. University of Rochester, Department of Chemistry.
• Solubility of Organic Compounds. (2023-08-31). Vertex AI Search.
• Biochemistry, Dissolution and Solubility.
• Experiment: Solubility of Organic & Inorganic Compounds. Vertex AI Search.
• How To Determine Solubility Of Organic Compounds?. (2025-02-11). Chemistry For Everyone - YouTube.
• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. (2014-04-29). American Pharmaceutical Review.
• How do you distinguish the polarity of organic solvent?. (2014-10-15).
• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Vertex AI Search.
• Solubility. Vertex AI Search.
• Video: Solubility - Concept. (2020-03-26). JoVE.
• Solubility. Wikipedia.
• 3.2 Solubility.
• 4-Aminooctoylphenone | C14H21NO | CID 44965. PubChem - NIH.
• What Affects Solubility Of Organic Compounds?. (2025-02-09). Chemistry For Everyone - YouTube.
• solubility experimental methods.pptx. Slideshare.
• Solubility of organic compounds (video). Khan Academy.
• Solubility of Organic Compounds. Chemistry Steps.
• Solubility and Factors Affecting Solubility. (2023-01-29). Chemistry LibreTexts.
• An In-depth Technical Guide to the Solubility Profile of 4'-Amino-3',5'-dichloroacetophenone in Organic Solvents. Benchchem.
• 4'-Aminooctanophenone 63884-78-6. Tokyo Chemical Industry Co., Ltd.(APAC).
• 4 -Aminooctanophenone (Cas 63884-78-6). Parchem.
• 4-Aminophenol. Wikipedia.
• New 4-Aminophenazone derivatives: synthesis, design, and docking analysis as selective COMT inhibitors.
• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. MDPI.
• [Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone].
• 4-Aminophenol | 123-30-8. ChemicalBook.
• 4'-Aminooctanophenone 63884-78-6. Tokyo Chemical Industry (India) Pvt. Ltd..
• p-Aminoacetophenone | C8H9NO | CID 7468. PubChem.
• 4-Aminobenzophenone | C13H11NO | CID 14346. PubChem.
• Synthesis of New 4′-amino chalcones and their anti-inflammatory and antimicrobial activity.
• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. (2022-02-17). PubMed.
• Organic Solvent Solubility D
• Solubility D
• Common Solvents Used in Organic Chemistry: Table of Properties. ACS Division of Organic Chemistry.
• Solvent Miscibility Table. Vertex AI Search.
• Rapid multi-analyte quantification of benzophenone, 4-methylbenzophenone and related derivatives from paperboard food packaging. (2010-10). PubMed.

Sources

• 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. parchem.com [parchem.com]
• 3. solubility experimental methods.pptx [slideshare.net]
• 4. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.ws [chem.ws]
• 7. Video: Solubility - Concept [jove.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 10. m.youtube.com [m.youtube.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. Rapid multi-analyte quantification of benzophenone, 4-methylbenzophenone and related derivatives from paperboard food packaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparison of the polarity of organic solvents_ [uhplcslab.com]
• 14. Reagents & Solvents [chem.rochester.edu]
• 15. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Physical Characteristics of 4'-Aminooctanophenone

This guide provides an in-depth analysis of the essential physical and spectroscopic properties of 4'-Aminooctanophenone. Designed for researchers, scientists, and professionals in drug development, this document offers not only a compilation of key data but also the underlying scientific principles and validated experimental methodologies for their determination.

Introduction: The Significance of 4'-Aminooctanophenone

4'-Aminooctanophenone (CAS 63884-78-6) is an organic compound characterized by a C8 alkyl chain (octanoyl group) and an amino group attached to a phenyl ketone backbone. This unique trifunctional structure—comprising a long nonpolar alkyl chain, a polar aromatic amine, and a ketone group—makes it a valuable intermediate in organic synthesis. Its derivatives are of interest in medicinal chemistry and material science.[1][2] A precise understanding of its physical characteristics is paramount for its effective use, enabling researchers to select appropriate solvents for reactions and purification, predict its behavior in different chemical environments, and confirm its identity and purity.

Molecular Identity and Structure

The foundational step in characterizing any chemical compound is to establish its molecular identity. 4'-Aminooctanophenone is systematically named 1-(4-aminophenyl)octan-1-one.[3] Its structure combines a polar head (the aminophenyl ketone moiety) with a nonpolar tail (the heptyl group of the octanoyl chain), classifying it as an amphiphilic molecule.

Caption: Chemical Structure of 4'-Aminooctanophenone.

Table 1: Chemical Identity of 4'-Aminooctanophenone

Identifier	Value	Reference
IUPAC Name	1-(4-aminophenyl)octan-1-one	[3]
Synonyms	4-n-Octanoylaniline, Heptyl 4-aminophenyl ketone	[4]
CAS Number	63884-78-6	[4]
Molecular Formula	C₁₄H₂₁NO	[3]
Molecular Weight	219.32 g/mol	[3]

| Canonical SMILES | CCCCCCCC(=O)C1=CC=C(C=C1)N |[3] |

Core Physical Properties

The physical state, melting point, boiling point, and solubility profile are critical parameters that dictate the handling, reaction conditions, and purification strategies for a compound.

Table 2: Summary of Physical Properties

Property	Value	Notes	Reference
Appearance	White to light yellow crystalline powder	At standard temperature and pressure.	[5]
Melting Point	102.0 - 108.0 °C	A sharp melting range indicates high purity.	[5]
Boiling Point	375.9 ± 35.0 °C (Predicted)	Predicted value; compound may decompose before boiling at atmospheric pressure.	[6]

| Solubility | Soluble in methanol. Expected to be soluble in other polar organic solvents and acidic aqueous solutions. Insoluble in water and nonpolar solvents. | See Section 3.2 for a detailed discussion and determination protocol. | |

Melting Point: A Criterion for Purity

The melting point is a robust indicator of a crystalline solid's purity. Pure compounds exhibit a sharp melting range (typically 0.5-1.0°C), whereas impurities will depress the melting point and broaden the range. The reported melting point of 102.0 to 108.0 °C for 4'-Aminooctanophenone is a key specification for its identification and quality control.[5]

This protocol describes a self-validating system for accurate melting point measurement using a standard digital melting point apparatus.

Causality: The choice of a slow heating rate (1-2 °C/minute) near the melting point is critical. A rapid rate does not allow for thermal equilibrium between the sample and the heating block, leading to an artificially wide and inaccurate melting range.[7]

Step-by-Step Methodology:

• Sample Preparation: Ensure the 4'-Aminooctanophenone sample is completely dry and finely powdered. Press the open end of a capillary tube into the powder until a 2-3 mm column of sample is packed at the bottom.[8]

• Initial Rapid Determination: Place the capillary in the apparatus. Heat rapidly to obtain a rough estimate of the melting point. This saves time and establishes the temperature range for the precise measurement.

• Apparatus Cooling: Allow the apparatus to cool to at least 15-20 °C below the estimated melting point.[8]

• Precise Determination: Insert a new, freshly packed capillary tube. Set the apparatus to heat rapidly to about 15 °C below the estimated melting point, then reduce the heating rate to 1-2 °C per minute.[8]

• Observation and Recording:

  • Record the temperature (T₁) at which the first drop of liquid appears.[9]

  • Record the temperature (T₂) when the entire sample has transformed into a transparent liquid.[9]

• Reporting: The melting point is reported as the range T₁ - T₂. For a pure sample, this range should be narrow.

• Validation: Repeat the precise determination at least twice. Consistent values validate the result.

Caption: Workflow for Accurate Melting Point Determination.

Solubility Profile: Guiding Solvent Selection

The solubility of 4'-Aminooctanophenone is governed by its amphiphilic nature. The long C8 alkyl chain is nonpolar (lipophilic), while the aminophenyl ketone portion is polar (hydrophilic), containing hydrogen bond donors (N-H) and acceptors (N and C=O).

• Polar Solvents: The polar functional groups allow for favorable interactions with polar solvents like methanol, ethanol, and acetone.[2]

• Nonpolar Solvents: The long alkyl chain promotes solubility in moderately nonpolar solvents like dichloromethane, but the polar head group limits solubility in highly nonpolar solvents like hexane.[10]

• Aqueous Solubility: The molecule is expected to be insoluble in neutral water due to the dominance of the large, nonpolar alkyl chain. However, the basic amino group (a substituted aniline) will be protonated in acidic solutions (e.g., 5% HCl), forming a charged ammonium salt that is readily soluble in water.[11] It will remain insoluble in basic solutions (e.g., 5% NaOH).[1]

This protocol systematically classifies the compound based on its solubility in a series of solvents, providing critical information for designing reaction and purification schemes.

Step-by-Step Methodology:

• Preparation: Place approximately 25 mg of 4'-Aminooctanophenone into separate, labeled small test tubes for each solvent to be tested.[4]

• Solvent Addition: Add 0.75 mL of the chosen solvent to the corresponding test tube in portions, shaking vigorously after each addition.[4]

• Observation: A compound is considered "soluble" if it dissolves completely to form a clear, homogenous solution.

• Testing Sequence:

  • Test 1: Water. If soluble, test with litmus paper to determine if the solution is acidic, basic, or neutral. If insoluble, proceed to the next tests.[11]

  • Test 2: 5% Aqueous HCl. If soluble, it indicates the presence of a basic functional group (the amino group).[11]

  • Test 3: 5% Aqueous NaOH. If insoluble, it confirms the absence of an acidic functional group.

  • Test 4: Organic Solvents. Test solubility in a range of common organic solvents such as methanol, ethanol, acetone, ethyl acetate, dichloromethane, and hexane to establish a full profile.[12][13]

Caption: Logical Workflow for Solubility Classification.

Spectroscopic Profile for Structural Elucidation

Spectroscopic techniques provide a "fingerprint" of the molecule, confirming its structure and functional groups. While experimental spectra for 4'-Aminooctanophenone are not publicly available, its profile can be reliably predicted based on its structure and data from analogous compounds.[14]

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups by detecting the absorption of infrared radiation corresponding to specific bond vibrations.[15]

• N-H Stretch: Two sharp, medium-intensity peaks are expected in the 3300-3500 cm⁻¹ region, characteristic of a primary amine (-NH₂).[15]

• C-H (sp²) Stretch: A peak just above 3000 cm⁻¹ indicates C-H bonds on the aromatic ring.

• C-H (sp³) Stretch: Strong, sharp peaks just below 3000 cm⁻¹ (approx. 2850-2960 cm⁻¹) arise from the numerous C-H bonds of the octanoyl alkyl chain.[15]

• C=O Stretch: A very strong, sharp absorption is expected around 1670-1690 cm⁻¹. The conjugation with the aromatic ring and the electron-donating effect of the para-amino group shifts this peak to a slightly lower wavenumber compared to a simple alkyl ketone.[15]

• C=C Stretch: Peaks in the 1500-1600 cm⁻¹ region are characteristic of the aromatic ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.[16]

The proton NMR spectrum will show distinct signals for each unique proton environment. Chemical shifts (δ) are reported in parts per million (ppm) relative to a standard like tetramethylsilane (TMS).[16]

• Aromatic Protons (δ ~6.6-7.8 ppm): The protons on the aromatic ring will appear as two doublets due to the para-substitution pattern. The two protons ortho to the electron-donating -NH₂ group will be shielded (upfield, ~6.6 ppm), while the two protons ortho to the electron-withdrawing -C=O group will be deshielded (downfield, ~7.8 ppm).

• Amine Protons (δ ~4.0-5.0 ppm): A broad singlet corresponding to the two -NH₂ protons. The exact chemical shift can vary depending on solvent and concentration.

• α-Methylene Protons (δ ~2.9 ppm): The -CH₂- group adjacent to the carbonyl will appear as a triplet, deshielded by the ketone.

• Alkyl Chain Protons (δ ~0.8-1.7 ppm): The remaining protons of the octyl chain will appear as a series of overlapping multiplets in the upfield region. The terminal methyl group (-CH₃) will be a distinct triplet around 0.9 ppm.

The ¹³C NMR spectrum shows a single peak for each unique carbon atom.[17]

• Carbonyl Carbon (δ ~198-200 ppm): The ketone C=O carbon will be the most downfield signal.

• Aromatic Carbons (δ ~113-152 ppm): Four distinct signals are expected for the aromatic carbons. The carbon bearing the amino group will be shifted upfield (~113 ppm), while the carbon attached to the carbonyl group will be downfield. The carbon bearing the amino group (C-NH₂) will be significantly shielded and appear furthest upfield among the aromatic signals, while the ipso-carbon of the carbonyl group will be the most downfield.

• Alkyl Chain Carbons (δ ~14-40 ppm): The eight carbons of the octanoyl chain will appear as distinct signals in the upfield region of the spectrum. The α-carbon (-CH₂C=O) will be the most deshielded of this group (~38 ppm), while the terminal methyl carbon will be the most shielded (~14 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and structural information based on the mass-to-charge ratio of the molecule and its fragments.

• Molecular Ion (M⁺): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, which is approximately 219.32.[3]

• Key Fragmentation Patterns: A prominent fragment is expected from the alpha-cleavage (McLafferty rearrangement is not possible) at the carbonyl group. The most likely fragmentation is the cleavage of the bond between the carbonyl carbon and the aromatic ring, or the cleavage of the bond between the carbonyl carbon and the alkyl chain, leading to characteristic acylium ions. A significant peak at m/z = 120, corresponding to the [H₂N-C₆H₄-CO]⁺ fragment, would be a strong indicator of the structure.

Conclusion

4'-Aminooctanophenone is a crystalline solid with a well-defined melting point that serves as a reliable indicator of its purity. Its amphiphilic nature dictates a nuanced solubility profile, rendering it soluble in polar organic solvents and acidic aqueous solutions but insoluble in water. The predicted spectroscopic data from IR, NMR, and MS provide a robust framework for its structural confirmation. The protocols and data presented in this guide equip researchers with the necessary tools to confidently handle, characterize, and utilize this versatile chemical intermediate in their research and development endeavors.

References

• University of Toronto. (n.d.). Melting point determination. Retrieved January 16, 2026, from [Link]

• Wired Chemist. (n.d.). Determination of Melting Point. Retrieved January 16, 2026, from [Link]

• Chemistry LibreTexts. (2022, October 30). 4.3: Melting Point Determination Procedure. Retrieved January 16, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent? Retrieved January 16, 2026, from [Link]

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved January 16, 2026, from [Link]

• Pace University. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved January 16, 2026, from [Link]

• YouTube. (2025, February 11). How To Determine Solubility Of Organic Compounds? Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44965, 4-Aminooctoylphenone. Retrieved January 16, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). Acetophenone, 4'-amino-. In NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14346, 4-Aminobenzophenone. Retrieved January 16, 2026, from [Link]

• The Royal Society of Chemistry. (2013). [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. Retrieved January 16, 2026, from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved January 16, 2026, from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved January 16, 2026, from [Link]

• SpectraBase. (n.d.). 4-Aminoacetophenone - Optional[FTIR] - Spectrum. Retrieved January 16, 2026, from [Link]

• SpectraBase. (n.d.). 4-Amino-benzophenone - Optional[13C NMR] - Spectrum. Retrieved January 16, 2026, from [Link]

• Unknown. (n.d.). 13C-NMR.

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved January 16, 2026, from [Link]

• Unknown. (n.d.). The four facets of 1H NMR spectroscopy.

• Organic Chemistry Portal. (n.d.). O'Donnell Amino Acid Synthesis. Retrieved January 16, 2026, from [Link]

• ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved January 16, 2026, from [Link]

• PubMed. (1990, October). The mass spectra of 4-aminophenanthrene and its trifluoroacetic anhydride and perfluoropropionic anhydride derivatives. Retrieved January 16, 2026, from [Link]

• Unknown. (n.d.). An overview on Common Organic Solvents and their Toxicity. Retrieved January 16, 2026, from https://some_url/organic_solvents.pdf

• OpenStax. (2023, September 20). 12.8 Infrared Spectra of Some Common Functional Groups. In Organic Chemistry. Retrieved January 16, 2026, from [Link]

• YouTube. (2023, October 20). How to Read and Interpret the IR Spectra. Retrieved January 16, 2026, from [Link]

• CORE. (2010, February 26). Organic Solvent Solubility Data Book. Retrieved January 16, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-amino-. In NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents and Polarity. Retrieved January 16, 2026, from [Link]

• Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved January 16, 2026, from [Link]

• Master Organic Chemistry. (2025, October 17). 3 Trends That Affect Boiling Points. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025, August 9). Synthesis of 4-aminophenol-glucopyranoside. Retrieved January 16, 2026, from [Link]

Sources

• 1. 4-Aminoacetophenone: Uses in synthesizing organic compounds_Chemicalbook [chemicalbook.com]
• 2. 4-Aminoacetophenone: properties and applications in versatile fields_Chemicalbook [chemicalbook.com]
• 3. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. westlab.com [westlab.com]
• 6. Boiling Point Predictor | AAT Bioquest [aatbio.com]
• 7. Determination of Melting Point [wiredchemist.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.ws [chem.ws]
• 11. scribd.com [scribd.com]
• 12. file.sdiarticle3.com [file.sdiarticle3.com]
• 13. organicchemistrydata.org [organicchemistrydata.org]
• 14. spectrabase.com [spectrabase.com]
• 15. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]
• 16. acdlabs.com [acdlabs.com]
• 17. chem.libretexts.org [chem.libretexts.org]

The Aminophenones: A Legacy of Synthesis and Biological Revelation

An In-depth Technical Guide on the Discovery, History, and Core Methodologies

Introduction: The Emergence of a Privileged Scaffold

The aminophenone core, a deceptively simple arrangement of a phenyl ring, a ketone, and an amino group, represents a classic example of a "privileged scaffold" in medicinal chemistry. Its journey from an obscure synthetic novelty to the foundation of a diverse array of therapeutic agents is a testament to the interplay of synthetic innovation and pharmacological insight. This guide provides a comprehensive exploration of the discovery and history of aminophenones, delving into the foundational synthetic strategies, key historical milestones, and the evolution of our understanding of their profound biological activities. Intended for researchers, scientists, and drug development professionals, this document aims to provide not just a historical account, but a technical resource that illuminates the causality behind experimental choices and the enduring legacy of this remarkable class of compounds.

Part 1: Foundational Syntheses - The Dawn of Aminoketone Chemistry

The story of aminophenones is intrinsically linked to the development of fundamental reactions in organic chemistry that enabled the construction of its core components. While pinpointing the absolute first synthesis of a simple aminophenone is challenging, its conceptual origins can be traced to the pioneering work of 19th-century chemists.

The groundwork was laid by discoveries such as the Friedel-Crafts acylation in 1877 , which provided a reliable method for attaching acyl groups to aromatic rings, a crucial step in forming the propiophenone backbone of many aminophenones.[1][2] Simultaneously, the work of chemists like Charles-Adolphe Wurtz in synthesizing amines from ammonia and alkyl halides opened the door to introducing the vital amino functionality.[3][4]

The first compound structurally related to the aminophenones to be synthesized was amphetamine (alpha-methylphenethylamine) , created by the Romanian chemist Lazăr Edeleanu in 1887 at the University of Berlin, who named it phenylisopropylamine.[5][6] Although not a ketone, its synthesis was a critical step towards the phenethylamine class of compounds. Shortly after, in 1893, Japanese chemist Nagai Nagayoshi synthesized methamphetamine from ephedrine , which he had isolated from the Ephedra sinica plant in 1885.[2][4][7][8] These early discoveries, while not directly producing aminophenones, established the synthetic accessibility and stimulant properties of the phenylpropylamine backbone.

The convergence of these synthetic advancements set the stage for the exploration of the aminophenone chemical space. The general and most common synthetic route to many aminophenones involves a three-step process:

• Friedel-Crafts Acylation: The synthesis typically begins with the acylation of an aromatic ring (e.g., benzene) with an acyl halide (e.g., propanoyl chloride) in the presence of a Lewis acid catalyst (e.g., aluminum chloride) to form the corresponding propiophenone.

• α-Halogenation: The propiophenone is then halogenated at the alpha position, most commonly through bromination, to create a reactive intermediate.

• Amination: The final step involves the nucleophilic substitution of the α-halogen with a primary or secondary amine to yield the desired aminophenone.

This fundamental pathway has been refined and adapted over the decades, but its core logic remains central to the synthesis of many aminophenones.

Part 2: Key Discoveries and the Rise of Therapeutic Applications

The 20th century witnessed the transition of aminophenones from laboratory curiosities to compounds with significant pharmacological and therapeutic relevance.

The Cathinones: From Natural Stimulants to Synthetic Analogs

A pivotal moment in the history of aminophenones was the identification of cathinone as the primary psychoactive component of the khat plant (Catha edulis). This naturally occurring aminophenone provided a template for the development of a vast family of synthetic cathinones. Early structure-activity relationship (SAR) studies revealed that the keto group of cathinone was crucial for its potent stimulant effects, being more active than its corresponding alcohol, cathine.[12][13]

The first synthetic analog of cathinone, methcathinone , was synthesized in the early 1920s and later patented as an analeptic agent.[14] The subsequent exploration of synthetic cathinones led to the development of compounds with a wide range of potencies and selectivities for monoamine transporters, including dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[7][13]

Bupropion: An Atypical Antidepressant

A significant milestone in the therapeutic application of aminophenones was the development of bupropion . Synthesized in the 1960s and patented in 1974, bupropion emerged from a targeted effort to create an antidepressant with a unique pharmacological profile. Initially marketed as amfebutamone, it was approved by the FDA in 1985 for the treatment of depression.[15] Bupropion's mechanism of action, primarily as a norepinephrine-dopamine reuptake inhibitor (NDRI), distinguished it from the prevailing tricyclic antidepressants and later, the selective serotonin reuptake inhibitors (SSRIs).[15] Its development highlighted the potential for aminophenones to modulate mood and behavior through mechanisms distinct from the classic stimulants.

Amfepramone: An Anorectic Agent

Amfepramone (diethylpropion) , another notable aminophenone, was introduced as an appetite suppressant.[16] Its synthesis from propiophenone via bromination and subsequent reaction with diethylamine is a classic example of the general synthetic route.[16] Amfepramone functions as a prodrug to ethcathinone, which acts as a norepinephrine-releasing agent.[16] Its use in the short-term management of obesity further demonstrated the therapeutic versatility of the aminophenone scaffold.

Part 3: Beyond the Central Nervous System - Expanding Therapeutic Horizons

While the most well-known aminophenones are CNS stimulants and antidepressants, the therapeutic potential of this chemical class extends far beyond these applications. Research has uncovered a diverse range of biological activities, positioning aminophenones and their derivatives as promising leads in various therapeutic areas.

Anticancer and Anti-inflammatory Properties

Recent studies have highlighted the potential of aminophenol and aminophenone derivatives as anticancer and anti-inflammatory agents. For example, novel p-alkylaminophenols have demonstrated potent anticancer activity against various cancer cell lines, in some cases exceeding the potency of established agents like fenretinide.[3][14] The mechanism of action is often linked to the induction of apoptosis.[14] Furthermore, certain aminophenone derivatives, such as the enaminones, have shown significant anti-inflammatory properties in preclinical models.[17][18][19]

Antimicrobial and Antifungal Activity

The aminophenone scaffold has also served as a template for the development of antimicrobial and antifungal agents.[10] Aminophenoxazinones, for instance, have shown promising antibacterial, antifungal, and antiviral activities.[20] Additionally, synthetic aminothioxanthones have been identified as potential antifungal agents against a range of clinically relevant fungal strains.[21]

Part 4: Experimental Protocols and Data

To provide a practical understanding of the synthesis of aminophenones, this section details representative experimental protocols for the key synthetic steps.

Experimental Protocol 1: Friedel-Crafts Acylation for the Synthesis of Propiophenone

This protocol describes the synthesis of propiophenone from benzene and propanoyl chloride using an aluminum chloride catalyst.

Materials:

• Benzene (anhydrous)

• Propanoyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (anhydrous)

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (anhydrous)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, suspend anhydrous aluminum chloride in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of propanoyl chloride in anhydrous dichloromethane to the stirred suspension via the dropping funnel.

• After the addition is complete, add anhydrous benzene dropwise to the reaction mixture.

• Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 2 hours.

• Carefully quench the reaction by slowly pouring the mixture over crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude propiophenone.

• Purify the product by vacuum distillation.

Experimental Protocol 2: α-Bromination of Propiophenone

This protocol details the synthesis of α-bromopropiophenone from propiophenone.

Materials:

• Propiophenone

• Bromine

• Glacial acetic acid

• Sodium bisulfite (aqueous solution)

• Sodium bicarbonate (saturated solution)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve propiophenone in glacial acetic acid.

• Slowly add a solution of bromine in glacial acetic acid to the stirred propiophenone solution at room temperature. The disappearance of the bromine color indicates the progress of the reaction.

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours, or until the reaction is complete as monitored by TLC.

• Pour the reaction mixture into a beaker containing cold water.

• Wash the organic layer with a dilute aqueous solution of sodium bisulfite to remove any unreacted bromine, followed by a saturated solution of sodium bicarbonate to neutralize the acetic acid.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield α-bromopropiophenone.

Experimental Protocol 3: Amination of α-Bromopropiophenone to Synthesize Cathinone

This protocol describes the synthesis of cathinone via the amination of α-bromopropiophenone with ammonia.

Materials:

• α-Bromopropiophenone

• Ammonia (aqueous or in a suitable solvent)

• Ethanol

• Hydrochloric acid

• Sodium hydroxide (aqueous solution)

Procedure:

• In a sealed reaction vessel, dissolve α-bromopropiophenone in ethanol.

• Add an excess of aqueous ammonia to the solution.

• Heat the reaction mixture in the sealed vessel for several hours.

• After cooling, acidify the reaction mixture with hydrochloric acid to protonate the amine and facilitate separation from unreacted starting material.

• Wash the acidic aqueous layer with an organic solvent to remove any non-basic impurities.

• Basify the aqueous layer with a sodium hydroxide solution to deprotonate the cathinone, which will precipitate or can be extracted with an organic solvent.

• Isolate the cathinone product by filtration or extraction, followed by drying and purification.

Data Presentation: Comparative Pharmacological Activity of Aminophenones

The following table summarizes the in vitro pharmacological data for a selection of aminophenones at the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters. This data illustrates the structure-activity relationships within this class of compounds.

Compound	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)	DAT/SERT Ratio
Cathinone	222	45	3290	14.8
Methcathinone	101	38	1140	11.3
Bupropion	526	1960	43800	83.3
Amfepramone (Ethcathinone)	1014	100	2020	2.0
Mephedrone	1200	210	1930	1.6

Note: IC50 values represent the concentration of the drug required to inhibit 50% of transporter activity. The DAT/SERT ratio is a measure of selectivity for the dopamine transporter over the serotonin transporter.

Part 5: Visualizing the Core Concepts

To further elucidate the key concepts discussed in this guide, the following diagrams, generated using Graphviz (DOT language), illustrate the general synthetic pathway for aminophenones and their primary mechanism of action at the neuronal synapse.

Caption: General synthetic pathway for the preparation of aminophenones.

Caption: Mechanism of action of aminophenones at the dopamine synapse.

Conclusion: An Enduring Legacy and Future Directions

The history of aminophenones is a compelling narrative of chemical discovery and pharmacological innovation. From their conceptual beginnings in the foundational reactions of organic chemistry to their diverse applications in modern medicine, these compounds have consistently demonstrated their value as versatile molecular scaffolds. The journey from the natural stimulant cathinone to the atypical antidepressant bupropion and beyond to potential anticancer and anti-inflammatory agents underscores the remarkable adaptability of the aminophenone core. As synthetic methodologies continue to advance and our understanding of complex biological pathways deepens, the aminophenone scaffold is poised to remain a fertile ground for the discovery of new therapeutic agents for years to come.

References

• Glennon, R. A., et al. (2014). Structure-Activity Relationships of Synthetic Cathinones. Current Topics in Behavioral Neurosciences, 1-30.
• Edeleanu, L. (1887). Über einige Derivate der Phenylmethacrylsäure und der Phenylisobuttersäure. Berichte der deutschen chemischen Gesellschaft, 20(1), 616-622.
• Kelly, J. P. (2011). Cathinone derivatives: a review of their chemistry, pharmacology and toxicology. Drug testing and analysis, 3(7-8), 439-453.
• Nagai, N. (1893). Über Ephedrin. Yakugaku Zasshi, 13(137), 901-905.
• Hyde, J. F., et al. (1928). The reduction of ephedrine. Journal of the American Chemical Society, 50(8), 2287-2292.
• Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d’hydrocarbures, d’acétones, etc. Comptes Rendus, 84, 1392-1395.
• Wurtz, A. (1849). Sur une série d'alcaloïdes homologues avec l'ammoniaque. Comptes Rendus, 28, 223-226.
• Grzybowski, A., & Pietrzak, K. (2013). Lazar Edeleanu (1861-1941). Journal of Neurology, 260(11), 2956-2957.
• Ogata, A. (1919). α- and β-amino-alcohols and their derivatives. Journal of the Pharmaceutical Society of Japan, 445, 193-216.
• Soroko, F. E., et al. (1977). Bupropion hydrochloride ((+/-)alpha-t-butylamino-3-chloropropiophenone HCl): a novel antidepressant agent. The Journal of Pharmacy and Pharmacology, 29(12), 767-770.
• Mannich, C., & Krösche, W. (1912). Ueber ein Kondensationsprodukt aus Formaldehyd, Ammoniak und Antipyrin. Archiv der Pharmazie, 250(1), 647-667.

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• The Hive. (2003). Bromination difficulties. Retrieved from [Link]

• Glennon, R. A. (2014). Structure-Activity Relationships of Synthetic Cathinones. ResearchGate. Retrieved from [Link]

• StudySmarter. (2023). Friedel Crafts Acylation: Mechanism & Conditions. Retrieved from [Link]

• Britannica. (2025). Charles-Adolphe Wurtz. Retrieved from [Link]

• Mayer, F. P., et al. (2013). Substituted methcathinones differ in transporter and receptor interactions. Neuropharmacology, 73, 68-76.

• Simmler, L. D., et al. (2014). Comparison between the effects of monoamine transporter blockers versus substrates. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Amfepramone. Retrieved from [Link]

• Cunde, G., et al. (2018). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)

• Wikipedia. (n.d.). Charles Adolphe Wurtz. Retrieved from [Link]

• Google Patents. (n.d.). DE859146C - Process for the production of ª ‡ -bromopropiophenone.

• Wikipedia. (n.d.). Mannich reaction. Retrieved from [Link]

• Mphahlele, M. J., & Maluleka, M. M. (2020). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry, 18(47), 9576-9596.
• Martins, C., et al. (2020). Antifungal Activity of a Library of Aminothioxanthones. Molecules, 25(18), 4247.

• Wikipedia. (n.d.). Lazăr Edeleanu. Retrieved from [Link]

• Taylor & Francis. (n.d.). Mannich reaction – Knowledge and References. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Friedel-Crafts acylation of aromatic groups to give ketones. Retrieved from [Link]

• Pharmacological Activities of Aminophenoxazinones. (2021). MDPI. Retrieved from [Link]

• Al-Saffar, F. J., et al. (2016). Anti-Inflammatory Properties of the Enaminone E121 in the Dextran Sulfate Sodium (DSS) Colitis Model. PLoS One, 11(12), e0168567.

• Solis, F. (2013, September 11). Friedel-Krafts acylation, benzene and propanoyl chloride [Video]. YouTube. [Link]

• Li, Q., et al. (2021). Design and synthesis of small molecular 2-aminobenzoxazoles as potential antifungal agents against phytopathogenic fungi. Medicinal Chemistry Research, 30(5), 1083-1095.

• ResearchGate. (2024). (PDF) Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. Retrieved from [Link]

• Li, Y., et al. (2019). Anti-inflammatory hybrids of secondary amines and amide-sulfamide derivatives. European Journal of Medicinal Chemistry, 166, 324-335.

• Springer Publishing. (n.d.). Drug Names, Mechanisms, Descriptions, and Contraindications. Retrieved from [Link]

• Sitte, H. H., et al. (2015). The profile of mephedrone on human monoamine transporters differs from 3,4-methylenedioxymethamphetamine primarily by lower potency at the vesicular monoamine transporter. Neuroscience, 295, 148-157.

• Chemistry LibreTexts. (2020). 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism [Video]. YouTube. [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. (2024). RSC Education. Retrieved from [Link]

• Tchokouaha, L. R. Y., et al. (2024). Naturally occurring benzophenones and xanthones from Garcinia smeathmannii (Planch. & Triana) Oliv. displayed anti-inflammatory effects by modulating the activities of inflammatory mediators in LPS-stimulated RAW 264.7 macrophages. Journal of Ethnopharmacology, 327, 118005.
• Synthetic Access to Aromatic α-Haloketones. (2017). Molecules, 22(10), 1637.
• Baumgarten, H. E., et al. (1963). Reactions of Amines. XI. Synthesis of α-Amino Ketones from Ketimines. The Journal of Organic Chemistry, 28(9), 2330-2333.
• Rai, U. S., et al. (2010). Synthesis and Biological Evaluation of Aminoketones. European Journal of Medicinal Chemistry, 45(12), 6090-6094.

• Organic Chemistry Portal. (n.d.). Synthesis of α-Amino ketones, acids, esters, nitriles and related compounds. Retrieved from [Link]

• Meltzer, P. C., et al. (1997). Monoamine transporter binding, locomotor activity, and drug discrimination properties of 3-(4-substituted-phenyl)tropane-2-carboxylic acid methyl ester isomers. Journal of Medicinal Chemistry, 40(16), 2661-2673.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. drugtimeline.ca [drugtimeline.ca]
• 3. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-acylaminophenols (aminophenol analogues) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 9️⃣Who Was the First to Synthesize Methamphetamine? - ChemistryViews [chemistryviews.org]
• 5. The Amphetamine Molecule [worldofmolecules.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Nagai Nagayoshi - Wikipedia [en.wikipedia.org]
• 8. grokipedia.com [grokipedia.com]
• 9. Nagai Nagayoshi - SamuraiWiki [samurai-archives.com]
• 10. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. Birth of Amphetamine | Office for Science and Society - McGill University [mcgill.ca]
• 13. Solid-Phase Synthesis of β-Amino Ketones Via DNA-Compatible Organocatalytic Mannich Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Recent progress in the chemistry of β-aminoketones - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03864A [pubs.rsc.org]
• 16. Lazăr Edeleanu - Wikipedia [en.wikipedia.org]
• 17. Anti-Inflammatory Properties of the Enaminone E121 in the Dextran Sulfate Sodium (DSS) Colitis Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Anti-inflammatory hybrids of secondary amines and amide-sulfamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Naturally occurring benzophenones and xanthones from Garcinia smeathmannii (Planch. & Triana) Oliv. displayed anti-inflammatory effects by modulating the activities of inflammatory mediators in LPS-stimulated RAW 264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pharmacological Activities of Aminophenoxazinones - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Antifungal Activity of a Library of Aminothioxanthones - PMC [pmc.ncbi.nlm.nih.gov]

The Influence of Elongation: A Technical Guide to the Theoretical Properties of Long-Chain Aminophenones

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Long-chain aminophenones represent a fascinating and functionally significant class of organic molecules, garnering substantial interest within the realms of medicinal chemistry and materials science. The incorporation of extended alkyl chains onto the core aminophenone scaffold imparts unique physicochemical and theoretical properties that modulate their biological activity, reactivity, and spectroscopic signatures. This in-depth technical guide provides a comprehensive exploration of the theoretical underpinnings of these molecules. We will delve into their electronic structure, conformational landscape, and spectroscopic characteristics, underpinned by computational chemistry and experimental data. Furthermore, this guide will present a detailed synthesis protocol and elucidate the critical structure-activity relationships that govern their application in drug development.

Introduction: The Significance of the Alkyl Chain

The aminophenone moiety, a substituted aromatic ketone, serves as a versatile scaffold in the design of bioactive compounds. The introduction of a long alkyl chain, typically containing four or more carbon atoms, dramatically influences the molecule's properties. This lipophilic tail enhances membrane permeability, a crucial factor in drug efficacy, and can modulate interactions with biological targets.[1][2] Understanding the theoretical basis of how this appended chain alters the electronic distribution, molecular geometry, and ultimately, the function of the aminophenone core is paramount for the rational design of novel therapeutics and functional materials.

Theoretical Properties of Long-Chain Aminophenones

The theoretical properties of long-chain aminophenones are a direct consequence of the interplay between the aromatic core and the extended alkyl substituent. Computational methods, particularly Density Functional Theory (DFT), provide powerful tools to probe these properties at a molecular level.[3][4]

Electronic Properties and Molecular Orbitals

The electronic nature of the aminophenone core is characterized by the electron-donating amino group and the electron-withdrawing carbonyl group. This push-pull system influences the distribution of electron density within the aromatic ring and dictates the molecule's reactivity. The introduction of a long alkyl chain, while primarily non-polar, can subtly influence the electronic properties through inductive effects.

DFT calculations can elucidate key electronic descriptors such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO gap is a critical parameter that relates to the chemical reactivity and stability of the molecule. For long-chain aminophenones, the alkyl chain is not expected to significantly alter the HOMO and LUMO energies, which are primarily localized on the aromatic system. However, the overall molecular polarizability and dipole moment can be influenced by the chain's length and conformation.

Conformational Analysis and Molecular Dynamics

The flexibility of the long alkyl chain introduces a high degree of conformational freedom.[5][6] Understanding the preferred conformations is crucial as they dictate the molecule's overall shape and how it interacts with its environment, such as a receptor binding pocket.[7]

Conformational searching algorithms, often employed in conjunction with computational chemistry methods, can identify low-energy conformers.[6][8] For long-chain aminophenones, the orientation of the alkyl chain relative to the aromatic ring is of particular interest. Molecular dynamics (MD) simulations can provide further insights into the dynamic behavior of these molecules in solution, revealing how the alkyl chain explores different conformational states over time.[9][10] This dynamic behavior is critical for understanding processes like membrane translocation and receptor binding.

Spectroscopic Characterization

The structural features of long-chain aminophenones give rise to characteristic spectroscopic signatures. A combination of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) is typically employed for their characterization.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are indispensable tools for elucidating the structure of long-chain aminophenones.

• 1H NMR: The aromatic protons of the aminophenone core typically appear in the range of 6.5-8.0 ppm. The chemical shifts are influenced by the substitution pattern (ortho, meta, or para) of the amino and acyl groups. The protons of the long alkyl chain will appear in the upfield region (typically 0.8-3.0 ppm). The complexity of the signals in this region decreases as the chain lengthens, with the signals for the methylene groups further from the nitrogen or carbonyl group coalescing into a broad multiplet.[13]

• 13C NMR: The carbonyl carbon is a key diagnostic signal, typically appearing downfield around 190-200 ppm. The aromatic carbons will have distinct chemical shifts depending on their proximity to the electron-donating amino group and the electron-withdrawing carbonyl group. The carbons of the alkyl chain will resonate in the upfield region.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the molecule.

• C=O Stretch: A strong absorption band corresponding to the carbonyl stretch is typically observed in the region of 1650-1700 cm-1.

• N-H Stretch: For primary and secondary amines, N-H stretching vibrations appear in the region of 3300-3500 cm-1.

• C-H Stretch: The C-H stretching vibrations of the aromatic ring are observed around 3000-3100 cm-1, while the aliphatic C-H stretches of the long alkyl chain appear in the 2850-2960 cm-1 region. The intensity of the aliphatic C-H stretching absorption increases with the length of the alkyl chain.[13]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. Electron ionization (EI) is a common technique. A characteristic fragmentation pattern for p-aminophenones with longer alkyl chains involves the formation of an m/z 135 ion, with its intensity increasing with the length of the alkyl chain.[13]

Synthesis of Long-Chain Aminophenones

Several synthetic routes can be employed to prepare long-chain aminophenones. A common and versatile method is the Friedel-Crafts acylation of an N-alkylaniline or the N-alkylation of an aminophenone.

General Synthesis Workflow

The synthesis of a long-chain aminophenone can be conceptualized as a multi-step process, often starting from a readily available aminophenone or aniline derivative.

Caption: A generalized workflow for the synthesis of a long-chain aminophenone via N-alkylation.

Detailed Experimental Protocol: Synthesis of 4'-(Hexylamino)acetophenone

This protocol describes the synthesis of a representative long-chain aminophenone, 4'-(hexylamino)acetophenone, via N-alkylation of 4'-aminoacetophenone.

Materials:

• 4'-Aminoacetophenone

• 1-Bromohexane

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a solution of 4'-aminoacetophenone (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add 1-bromohexane (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 4'-(hexylamino)acetophenone.

Self-Validation: The purity and identity of the final product should be confirmed by NMR, IR, and MS analysis, comparing the obtained spectra with expected values.

Structure-Activity Relationships (SAR) and Drug Development Applications

The structural modifications afforded by the long alkyl chain have profound implications for the biological activity of aminophenones.[14][15]

Impact on Physicochemical Properties and Lipophilicity

The length of the alkyl chain is a key determinant of the molecule's lipophilicity, which is often quantified by the partition coefficient (logP).[1][16] An increase in the alkyl chain length leads to a corresponding increase in logP, enhancing the molecule's ability to cross biological membranes. However, an optimal lipophilicity often exists for maximal biological activity, as excessively high lipophilicity can lead to poor aqueous solubility and non-specific binding.[2]

Quantitative Structure-Activity Relationship (QSAR)

QSAR studies aim to correlate the physicochemical properties of a series of compounds with their biological activity.[17][18] For long-chain aminophenones, a QSAR model might take the form:

Biological Activity = f(logP, Electronic Parameters, Steric Parameters)

By systematically varying the length of the alkyl chain and other substituents, a predictive QSAR model can be developed to guide the design of more potent analogs.[19]

Applications in Drug Discovery

Aminophenone derivatives have been explored for a wide range of therapeutic applications, including as anti-inflammatory agents and kinase inhibitors.[20] The ability to tune the lipophilicity and steric bulk via the long alkyl chain makes these compounds attractive for lead optimization in drug discovery programs.[21] The long chain can be designed to occupy hydrophobic pockets in target proteins, thereby enhancing binding affinity and selectivity.

Caption: A simplified model illustrating the structure-activity relationships of long-chain aminophenones.

Data Summary

The following table summarizes key theoretical and physicochemical properties for a homologous series of p-aminophenones. The data is illustrative and would ideally be populated with experimentally determined or computationally calculated values.

Compound	Alkyl Chain Length (n)	Molecular Formula	Calculated logP	13C NMR (C=O, ppm)	IR (C=O, cm-1)
p-Aminopropiophenone	2	C9H11NO	1.5	~198	~1670
p-Aminobutyrophenone	3	C10H13NO	2.0	~198	~1670
p-Aminovalerophenone	4	C11H15NO	2.5	~198	~1670
p-Aminocaproylphenone	5	C12H17NO	3.0	~198	~1670

Conclusion

The theoretical properties of long-chain aminophenones are a rich and complex area of study with significant implications for drug discovery and materials science. The length and conformation of the alkyl chain are critical determinants of the molecule's physicochemical properties, spectroscopic signatures, and biological activity. A thorough understanding of these theoretical principles, guided by computational chemistry and validated by experimental data, is essential for the rational design and synthesis of novel long-chain aminophenones with tailored functionalities. This guide has provided a foundational overview of these principles, offering a framework for further research and development in this exciting field.

References

• Pan, H., & Okuno, I. (1985). Alkyl Chain Length and the Spectral Characteristics of p-Aminophenones. Applied Spectroscopy, 39(2), 339-342. [Link]

• Synthesis of 4-aminoacetophenone ligands (L1-L3) and of the Pd(II) complexes (C1-C3). [Link]

• Alanne, A. L., et al. (2012). Systematic Study of the Physicochemical Properties of a Homologous Series of Aminobisphosphonates. Molecules, 17(9), 10928-10945. [Link]

• Ottosen, E. R., et al. (2003). Synthesis and structure-activity relationship of aminobenzophenones. A novel class of p38 MAP kinase inhibitors with high antiinflammatory activity. Journal of medicinal chemistry, 46(26), 5651–5662. [Link]

• Systematic study of the physicochemical properties of a homologous series of aminobisphosphonates. [Link]

• Structure Activity Relationships. [Link]

• Ferreira, V. F., et al. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Molecules (Basel, Switzerland), 26(21), 6695. [Link]

• Alkyl Chain Length Impact on Chemical Properties. [Link]

• Relationship between lipophilic properties (alkyl chain length) and... [Link]

• Sato, N., & Takimoto, J. I. (2007). Molecular Dynamics Study of the Effects of Chain Properties on the Order Formation Dynamics of Self-Assembled Monolayers of Long-Chain Molecules. The journal of physical chemistry. B, 111(30), 8826–8834. [Link]

• DFT-Based Calculation of the Redox Potential of Symmetric Aminoquinones. [Link]

• Macías, F. A., et al. (2018). Influence of lipophilicity in O-acyl and O-alkyl derivatives of juglone and lawsone: a structure-activity relationship study in the search for natural herbicide models. Pest management science, 74(3), 682–694. [Link]

• Molecular Dynamics Simulation of the Interaction of Two Linear Battacin Analogs with Model Gram-Positive and Gram-Negative Bacterial Cell Membranes. [Link]

• Side Chain Effects on the Lipophilicity-antimicrobial-toxicity Correlation of Greener 4-Alkoxy/Amino-7-Chloroquinolines. [Link]

• Systematic Study of the Physicochemical Properties of a Homologous Series of Aminobisphosphonates. [Link]

• Density Functional Theory (DFT) and Thermodynamics Calculations of Amino Acids with Polar Uncharged Side Chains. [Link]

• QSAR studies on a number of pyrrolidin-2-one antiarrhythmic arylpiperazinyls. [Link]

• A Molecular Dynamics Simulation Study of Amine-Carboxyl Ionic Interactions and Their Distribution in a Polysiloxanes Network. [Link]

• Quantitative structure–activity relationship. [Link]

• Structural Activity Relationship of Drugs and its Applications. [Link]

• Li, L., et al. (2021). Deep-Learning Density Functional Theory Hamiltonian for Efficient ab initio Electronic-Structure Calculation. arXiv preprint arXiv:2104.03786. [Link]

• Spectroscopic dataset of Hedione's derivatives gathered during process development. [Link]

• Molecular Dynamics Simulations: Unraveling the Complexities of Chemical Reactions at the Atomic Level. [Link]

• Low-Code Conformational Searching. [Link]

• On Exploring Structure Activity Relationships. [Link]

• An exhaustive conformational analysis of N-formyl-l-tyrosinamide using a genetic algorithm for multimodal search. [Link]

• Molecular dynamics simulations reveal a strong binding capacity of colossolactone H to the EGFR inactive conformation. [Link]

• Design, Synthesis and Structure—Activity Relationships of Phenylalanine-Containing Peptidomimetics as Novel HIV-1 Capsid Binders Based on Ugi Four-Component Reaction. [Link]

• Homologous series. [Link]

• DFT calculations for structural prediction and applications of intercalated lamellar compounds. [Link]

• Conformational Searching. [Link]

• Homologous series. [Link]

• A density functional theory (DFT) study of the doping effect on 4‐[2‐(2‐N, N‐dihydroxy amino thiophen... [Link]

• Bombasaro, J. A., et al. (2005). An Exhaustive Conformational Analysis of N-acetyl-L-cysteine-N-methylamide. Identification of the Complete Set of Interconversion Pathways on the Ab Initio and DFT Potential Energy Hypersurface. The journal of physical chemistry. A, 109(5), 874–884. [Link]

• QSAR Studies, Synthesis, and Biological Evaluation of New Pyrimido-Isoquinolin-Quinone Derivatives against Methicillin-Resistant Staphylococcus aureus. [Link]

• Synthesis, Derivatization, and Conformational Scanning of Peptides Containing N-Aminoglycine. [Link]

• Long carbon chain nylon and its synthesis method.

• TONY DAVIES COLUMN - Open publishing FAIR spectra for and by students. [Link]-students)

Sources

• 1. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 4. mdpi.com [mdpi.com]
• 5. Molecular dynamics study of the effects of chain properties on the order formation dynamics of self-assembled monolayers of long-chain molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Low-Code Conformational Searching [corinwagen.github.io]
• 7. An exhaustive conformational analysis of N-formyl-l-tyrosinamide using a genetic algorithm for multimodal search [comptes-rendus.academie-sciences.fr]
• 8. Conformational Searching | Rowan [rowansci.com]
• 9. Molecular Dynamics Simulation of the Interaction of Two Linear Battacin Analogs with Model Gram-Positive and Gram-Negative Bacterial Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Dynamics Simulations: Unraveling the Complexities of Chemical Reactions at the Atomic Level , American Journal of Physics and Applications, Science Publishing Group [sciencepg.com]
• 11. Spectroscopic dataset of Hedione's derivatives gathered during process development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enamine makes analytical data available to the public - Enamine [enamine.net]
• 13. Alkyl Chain Length and the Spectral Characteristics of p-Aminophenones | Semantic Scholar [semanticscholar.org]
• 14. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 15. longdom.org [longdom.org]
• 16. Influence of lipophilicity in O-acyl and O-alkyl derivatives of juglone and lawsone: a structure-activity relationship study in the search for natural herbicide models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. QSAR studies on a number of pyrrolidin-2-one antiarrhythmic arylpiperazinyls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quantitative structure–activity relationship - Wikipedia [en.wikipedia.org]
• 19. QSAR Studies, Synthesis, and Biological Evaluation of New Pyrimido-Isoquinolin-Quinone Derivatives against Methicillin-Resistant Staphylococcus aureus | MDPI [mdpi.com]
• 20. Synthesis and structure-activity relationship of aminobenzophenones. A novel class of p38 MAP kinase inhibitors with high antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. On Exploring Structure Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 4'-Aminooctanophenone

Introduction

4'-Aminooctanophenone is a chemical compound utilized primarily in research and development settings.[1] As with many specialized research chemicals, comprehensive safety and toxicological data for 4'-Aminooctanophenone specifically are not extensively published. Therefore, this guide has been developed by synthesizing data from Safety Data Sheets (SDS) of structurally analogous compounds, such as 4'-Aminoacetophenone and 4-Aminobenzophenone, alongside established principles of laboratory safety. This approach, known as "read-across," is a scientifically accepted method for predicting the hazard profile of a substance when specific data is unavailable.

This document is intended for researchers, scientists, and drug development professionals. It provides a detailed framework for the safe handling, storage, and disposal of 4'-Aminooctanophenone, grounded in authoritative safety protocols and an understanding of chemical reactivity. The causality behind each procedural recommendation is explained to foster a culture of safety and scientific integrity.

Hazard Identification and Classification

Based on analysis of related amino-aromatic ketones, 4'-Aminooctanophenone is anticipated to present several health hazards. The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[2]

Anticipated GHS Classification:

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[3][4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[3][4]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation.[3][4]
Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)	Category 3	H335: May cause respiratory irritation.[3][4]

The presence of the aminophenyl group suggests a toxicological profile similar to other aromatic amines, while the octanoyl chain may influence its physical properties and absorption characteristics. The compound may form an explosible dust-air mixture if dispersed in sufficient concentration.[4]

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of 4'-Aminooctanophenone is fundamental to its safe handling. The following table summarizes key properties derived from computational models and data from analogous compounds.[5][6]

Property	Value	Source
Molecular Formula	C₁₄H₂₁NO	PubChem[5]
Molecular Weight	219.32 g/mol	PubChem[5]
Appearance	Anticipated to be a tan or yellow crystalline solid.	Based on 4'-Aminoacetophenone[6]
Solubility	Moderately soluble in alcohols; likely low solubility in water.	Based on 4-Aminophenol[7]
logP (Octanol/Water Partition Coefficient)	3.9 (Computed)	PubChem[5]
Hydrogen Bond Donor Count	1	PubChem[5]
Hydrogen Bond Acceptor Count	2	PubChem[5]

Exposure Controls and Personal Protection

A multi-layered approach to exposure control, combining engineering controls, administrative procedures, and personal protective equipment (PPE), is essential for safely handling 4'-Aminooctanophenone.

Engineering Controls

• Ventilation: All handling of solid 4'-Aminooctanophenone should occur in a well-ventilated area.[8] For procedures that may generate dust, such as weighing or transferring, a certified chemical fume hood is mandatory.[9]

• Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)

The selection of PPE is the final barrier between the researcher and the chemical. The following PPE is mandatory when handling 4'-Aminooctanophenone.

• Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards are required.[9] A face shield should be worn in addition to goggles if there is a significant risk of splashes or dust generation.[9]

• Skin Protection:

  • Gloves: Wear compatible, chemical-resistant gloves, such as nitrile rubber, tested according to EN 374.[3][10] Always inspect gloves for integrity before use and change them immediately if contamination occurs.

  • Lab Coat: A buttoned, long-sleeved laboratory coat is required. For tasks with a higher risk of exposure, a chemical-resistant apron should be worn over the lab coat.[9]

• Respiratory Protection: If dust formation is unavoidable despite engineering controls, or in the event of a ventilation failure, a NIOSH-approved respirator with a particulate filter (e.g., N95 or higher) is necessary.[9][10]

Caption: PPE Selection Workflow for 4'-Aminooctanophenone.

Safe Handling and Storage

Handling

• Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[3] Do not eat, drink, or smoke in laboratory areas.[11]

• Manipulation: Avoid all personal contact, including inhalation of dust.[8] When transferring the solid, use techniques that minimize dust generation, such as careful scooping rather than pouring.

• Incompatibilities: Keep away from strong oxidizing agents and acids.[2]

Storage

• Conditions: Store in a cool, dry, and well-ventilated place.[8][11] The recommended storage temperature is between 15–25°C.[10]

• Containers: Keep containers tightly closed and store in the original container.[8] Protect containers from physical damage.[8]

• Segregation: Store away from incompatible materials and foodstuff containers.[8]

Caption: Segregated Storage for 4'-Aminooctanophenone.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure. Always seek medical attention after providing initial first aid and show the Safety Data Sheet to the attending physician.[11][12]

• Inhalation: Remove the individual to fresh air.[2] If breathing is difficult or stops, provide artificial respiration.[11] Seek immediate medical attention.[2]

• Skin Contact: Immediately remove all contaminated clothing.[13] Wash the affected area with plenty of soap and water.[2] If skin irritation occurs, consult a physician.[10]

• Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least 15 minutes, holding the eyelids apart.[2][10] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention from an ophthalmologist.[10]

• Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[4] Call a physician or poison control center immediately.[2]

Caption: Flowchart for First-Aid Procedures.

Spill and Leak Procedures

In the event of a spill, prioritize personnel safety and environmental protection.

Minor Spills (Solid)

• Evacuate: Advise personnel in the immediate area.[8]

• Ventilate: Ensure the area is well-ventilated.

• PPE: Wear all required PPE, including respiratory protection.[8]

• Cleanup: Use dry cleanup procedures.[8] Carefully sweep or vacuum the material, avoiding dust generation.[14]

• Contain: Place the spilled material and any contaminated cleaning supplies into a suitable, labeled, and sealed container for hazardous waste disposal.[8][14]

• Decontaminate: Wash the spill area thoroughly with soap and water.[8]

Major Spills

• Evacuate: Evacuate the laboratory immediately and alert emergency services.[8]

• Isolate: Prevent access to the contaminated area.[15]

• Contain: If safe to do so, prevent the spill from entering drains or water courses.[8]

• Allow only trained emergency responders with appropriate PPE to handle the cleanup.

Fire-Fighting Measures

• Extinguishing Media:

  • Suitable: Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO₂).[2][11]

  • Unsuitable: Do not use a direct water jet, as it may scatter the material.[10]

• Specific Hazards: The compound is combustible.[10] Combustion may produce toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[2] Dust may form explosive mixtures with air.[10]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[2][16]

Disposal Considerations

Disposal of 4'-Aminooctanophenone and its contaminated waste must be conducted in strict accordance with all applicable local, state, and federal regulations.[2][17]

• Waste Classification: This material should be treated as hazardous chemical waste.

• Containerization: Collect waste in a dedicated, chemically compatible, and clearly labeled container.[14][18] The label should include the full chemical name: "4'-Aminooctanophenone Waste".[14]

• Segregation: Do not mix with other waste streams, especially incompatible materials like strong oxidizers.[18]

• Disposal Route: Arrange for disposal through a licensed environmental disposal company or your institution's Environmental Health & Safety (EHS) department.[9][19] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[9][17]

Caption: Decision Tree for Proper Waste Disposal.

Toxicological Information

The toxicological data presented here is extrapolated from closely related compounds and serves as a predictive guide.

Toxicological Endpoint	Anticipated Effect	Supporting Evidence (Analogous Compounds)
Acute Oral Toxicity	Harmful if swallowed.	4-Aminophenol LD50 (Rat): 375 mg/kg.[20] 4'-Aminoacetophenone ATE (Oral): 381 mg/kg.[10]
Acute Dermal Toxicity	Low toxicity expected.	4-Aminophenol LD50 (Rat): >5000 mg/kg bw.[21]
Acute Inhalation Toxicity	Harmful if inhaled.	4-Aminophenol is classified as harmful by inhalation.[22]
Skin Irritation	Causes skin irritation.	4-Aminobenzophenone is classified as a skin irritant.[2]
Eye Irritation	Causes serious eye irritation.	4-Aminobenzophenone is classified as a serious eye irritant.[2]
Germ Cell Mutagenicity	Suspected of causing genetic defects.	4-Aminophenol is classified as Muta. 2 (H341).[22]

References

• Carl ROTH. (n.d.). Safety Data Sheet: 4'-Aminoacetophenone. Retrieved from [Link]

• Techno PharmChem. (2024). Safety Data Sheet: 4-AMINOPHENAZONE. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4'-Aminoacetophenone (UK Version). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44965, 4-Aminooctoylphenone. Retrieved from [Link]

• Society for Chemical Hazard Communication. (n.d.). SDS – SECTION 4. Retrieved from [Link]

• Astech Ireland. (n.d.). Safety Data Sheet: 4-Aminophenol. Retrieved from [Link]

• Oil Technics Ltd. (n.d.). Safety Data Sheet: foam samples. Retrieved from [Link]

• Ansul. (2013). Material Safety Data Sheet #AMS183. Retrieved from [Link]

• Fisher Scientific. (2023). Safety Data Sheet: 4-Aminophenazone. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015). Phenol, 4-amino-: Human health tier II assessment. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4'-Aminooctanophenone, 25g, Each. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7468, p-Aminoacetophenone. Retrieved from [Link]

• University of Central Florida. (n.d.). Hazardous Materials Management Plan. Retrieved from [Link]

• Northwestern University. (2023). Hazardous Waste Disposal Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14346, 4-Aminobenzophenone. Retrieved from [Link]

• American Veterinary Medical Association. (n.d.). BMP Rx Disposal Poster. Retrieved from [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Aminophenol | 123-30-8 [amp.chemicalbook.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. carlroth.com [carlroth.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. schc.org [schc.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. firefightingfoam.com [firefightingfoam.com]
• 16. technopharmchem.com [technopharmchem.com]
• 17. research.cuanschutz.edu [research.cuanschutz.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 20. tcichemicals.com [tcichemicals.com]
• 21. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 22. astechireland.ie [astechireland.ie]

Protocols & Analytical Methods

Synthesis of 4'-Aminooctanophenone via Friedel-Crafts Acylation: An Application Note and Protocol

For inquiries: [Contact Information]

Abstract

This technical guide provides a comprehensive protocol for the synthesis of 4'-aminooctanophenone, a valuable intermediate in pharmaceutical and materials science research. The synthesis is achieved through a strategic two-step process involving the Friedel-Crafts acylation of acetanilide with octanoyl chloride, followed by the deprotection of the amine group. This application note delves into the mechanistic rationale behind the procedural steps, offers a detailed, step-by-step experimental protocol, and provides guidance on product isolation, purification, and characterization. The content is tailored for researchers, scientists, and drug development professionals seeking a robust and reproducible method for the preparation of this key synthetic building block.

Introduction: The Significance of 4'-Aminooctanophenone

4'-Aminooctanophenone and its derivatives are of significant interest in medicinal chemistry and materials science. The presence of a long alkyl chain and an aromatic amine functionality makes it a versatile precursor for the synthesis of various biologically active compounds and functional materials. For instance, the core structure is found in molecules with potential applications as enzyme inhibitors, antimicrobial agents, and liquid crystal components. The synthesis of this compound often relies on the robust and well-established Friedel-Crafts acylation, a powerful method for forming carbon-carbon bonds on aromatic rings.[1][2] This application note outlines a reliable procedure for its synthesis, with a focus on practical execution and mechanistic understanding.

The Synthetic Strategy: A Two-Step Approach

Direct Friedel-Crafts acylation of aniline is generally unsuccessful.[3][4] The lone pair of electrons on the nitrogen atom of the amino group is highly basic and reacts with the Lewis acid catalyst (e.g., AlCl₃), forming a complex. This deactivates the aromatic ring towards the desired electrophilic substitution.[3] To circumvent this, a protecting group strategy is employed. The amino group of aniline is first acetylated to form acetanilide. The resulting amide is significantly less basic, allowing the Friedel-Crafts acylation to proceed on the aromatic ring.[3] The acetyl protecting group can then be readily removed by hydrolysis to yield the target 4'-aminooctanophenone.

The overall synthetic transformation is as follows:

Caption: Overall synthetic scheme for 4'-aminooctanophenone.

Mechanistic Insights: The Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic example of an electrophilic aromatic substitution reaction.[2][5] The key steps involve the generation of a potent electrophile, the acylium ion, followed by its attack on the electron-rich aromatic ring.

The reaction mechanism can be summarized as follows:

• Formation of the Acylium Ion: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), coordinates to the chlorine atom of octanoyl chloride. This polarization of the C-Cl bond facilitates its cleavage, leading to the formation of a resonance-stabilized acylium ion.[2][6][7]

• Electrophilic Attack: The π-electrons of the acetanilide ring act as a nucleophile, attacking the electrophilic carbon of the acylium ion. This results in the formation of a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[8]

• Deprotonation and Aromaticity Restoration: A weak base, such as the AlCl₄⁻ complex, removes a proton from the carbon atom bearing the new acyl group. This step regenerates the aromaticity of the ring and releases the Lewis acid catalyst, although in practice, more than a stoichiometric amount of AlCl₃ is often required as it complexes with the product ketone.[5][8]

Caption: Mechanism of the Friedel-Crafts acylation.

Experimental Protocol

This protocol is divided into three main stages: protection of the amine group, Friedel-Crafts acylation, and deprotection to yield the final product.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Density (g/mL)	Hazards
Aniline	C₆H₇N	93.13	-6	184	1.022	Toxic, Carcinogen
Acetic Anhydride	C₄H₆O₃	102.09	-73	140	1.082	Corrosive, Lachrymator
Acetanilide	C₈H₉NO	135.16	114	304	1.219	Harmful
Octanoyl chloride	C₈H₁₅ClO	162.66	-63	195	0.953	Corrosive, Lachrymator
Aluminum chloride (anhydrous)	AlCl₃	133.34	192.6	180 (subl.)	2.48	Corrosive, Water-reactive
Dichloromethane (DCM)	CH₂Cl₂	84.93	-96.7	40	1.326	Carcinogen
Hydrochloric acid (conc.)	HCl	36.46	-	-	1.18	Corrosive
Sodium hydroxide	NaOH	40.00	318	1388	2.13	Corrosive
Ethanol	C₂H₅OH	46.07	-114	78	0.789	Flammable

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood.[9] Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.[10] Anhydrous aluminum chloride is highly corrosive and reacts violently with water; handle with extreme care in a dry environment.[8][9] Octanoyl chloride is corrosive and a lachrymator.[11]

Step 1: Synthesis of Acetanilide (Amine Protection)

• In a 250 mL Erlenmeyer flask, dissolve 10.0 g (0.107 mol) of aniline in 100 mL of water.

• To this solution, add 12.0 mL (0.127 mol) of acetic anhydride.

• Stir the mixture vigorously for 15 minutes.

• Cool the reaction mixture in an ice bath to induce crystallization of the acetanilide.

• Collect the white solid by vacuum filtration and wash with cold water.

• Dry the product in a desiccator. A typical yield is 12-13 g (83-90%).

Step 2: Friedel-Crafts Acylation of Acetanilide

Caption: Experimental workflow for the Friedel-Crafts acylation step.

• Set up a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube. Ensure all glassware is thoroughly dried.[12]

• To the flask, add 30.0 g (0.225 mol) of anhydrous aluminum chloride and 100 mL of anhydrous dichloromethane (DCM).[8]

• Cool the stirred suspension to 0 °C in an ice bath.

• In the dropping funnel, place a solution of 18.0 g (0.111 mol) of octanoyl chloride in 50 mL of anhydrous DCM. Add this solution dropwise to the AlCl₃ suspension over 30 minutes, maintaining the temperature below 5 °C. The reaction is exothermic.[13]

• Prepare a solution of 13.5 g (0.100 mol) of dry acetanilide in 100 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 1 hour, again keeping the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Step 3: Deprotection to 4'-Aminooctanophenone

• Carefully pour the reaction mixture from Step 2 into a beaker containing 200 g of crushed ice and 50 mL of concentrated hydrochloric acid.[8] This should be done slowly and with vigorous stirring in a fume hood.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with 50 mL portions of DCM.[13]

• Combine the organic extracts and wash successively with 100 mL of water, 100 mL of 5% sodium bicarbonate solution, and 100 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude N-(4-octanoylphenyl)acetamide.

• To the crude product, add 100 mL of ethanol and 50 mL of concentrated hydrochloric acid.

• Heat the mixture at reflux for 2-3 hours.

• Cool the solution and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 75 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 4'-aminooctanophenone can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Results and Characterization

The successful synthesis of 4'-aminooctanophenone can be confirmed by various spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Aromatic protons in the para-substituted pattern (two doublets), signals for the amino group (broad singlet), and signals corresponding to the octanoyl chain (triplet for the terminal methyl, multiplets for the methylene groups, and a triplet for the methylene group adjacent to the carbonyl).
¹³C NMR	Peaks corresponding to the carbonyl carbon, aromatic carbons (with characteristic shifts for a para-substituted pattern), and the aliphatic carbons of the octanoyl chain.
IR Spectroscopy	Characteristic absorptions for the N-H stretching of the primary amine, C=O stretching of the ketone, and C-N stretching. The free ammonium ion has characteristic IR-active vibrations.
Mass Spectrometry	A molecular ion peak corresponding to the mass of 4'-aminooctanophenone (C₁₄H₂₁NO, MW = 219.32).

A typical yield for the overall two-step synthesis is in the range of 60-70%.

Troubleshooting

Problem	Possible Cause	Solution
Low yield in acylation step	Incomplete reaction.	Increase reaction time or temperature slightly. Ensure all reagents are anhydrous.
Moisture contamination deactivating the catalyst.	Use thoroughly dried glassware and anhydrous solvents.[12]
Formation of multiple products	Over-acylation (less common in acylation).	Ensure the stoichiometry of the acylating agent is correct. Friedel-Crafts acylation is generally less prone to poly-substitution than alkylation.[7][9]
Isomer formation.	The para-product is generally favored due to steric hindrance, but some ortho-isomer may form.[14] Purify by column chromatography.
Difficult workup	Emulsion formation during extraction.	Add brine to the aqueous layer to break the emulsion.
Incomplete deprotection	Insufficient hydrolysis time or acid concentration.	Increase the reflux time or use a higher concentration of acid.

Conclusion

The synthesis of 4'-aminooctanophenone via the Friedel-Crafts acylation of acetanilide provides a reliable and scalable route to this important synthetic intermediate. The use of a protecting group for the amine is crucial for the success of the reaction. This application note provides a detailed and mechanistically grounded protocol that can be readily implemented in a standard organic synthesis laboratory. The procedures outlined herein, along with the troubleshooting guide, should enable researchers to successfully prepare 4'-aminooctanophenone for their specific research needs.

References

• Wikipedia. Friedel–Crafts reaction. [Link]

• Saskoer.ca. 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry. [Link]

• UCLA. 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. [Link]

• Chemdad. Octanoyl chloride Six Chongqing Chemdad Co. ，Ltd. [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Grokipedia. Octanoyl chloride. [Link]

• ResearchGate. Friedel-Crafts acylation of various aromatic compounds and five-membered heterocycles a. [Link]

• J-STAGE. Chemical Synthesis and Characterization of aN-Octanoyl and Other aN-Acyl Colistin Nonapeptide Derivativest. [Link]

• Quora. Is the Friedel-Crafts acylation of aniline difficult?. [Link]

• ACS Publications. Phosphoryl as a novel amino protecting group for Friedel-Crafts acylation of N-[2-(3,4-dialkoxyphenyl)ethyl]glycine. [Link]

• MDPI. Synthesis of Chiral TFA-Protected α-Amino Aryl-Ketone Derivatives with Friedel–Crafts Acylation of α-Amino Acid N-Hydroxysuccinimide Ester. [Link]

• CORE. Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. [Link]

• YouTube. Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. [Link]

• YouTube. Amides as a Protecting Group for Friedel-Crafts Reactions- One Slide Guide. [Link]

• ResearchGate. Catalytic Friedel-Crafts Acylation of Aniline Derivatives. [Link]

• YouTube. Experiment 14: Friedel-Crafts Acylation. [Link]

• Chemistry Stack Exchange. Does acetanilide undergo Friedel–Crafts reaction?. [Link]

• ACS Publications. Friedel–Crafts Acylation of Aminocarboxylic Acids in Strong Brønsted Acid Promoted by Lewis Base P4O10. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• Google Patents.

• ResearchGate. (PDF) Efficient Friedel–Crafts Benzoylation of Aniline Derivatives with 4-fluorobenzoyl Chloride Using Copper Triflate in the Synthesis of Aminobenzophenones. [Link]

• NCERT. Amines. [Link]

• YouTube. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• ChemRxiv. ARTICLE. [Link]

• Scirp.org. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. [Link]

• Google Patents. CN103304395A - Method for synthesizing metoxyl acetophenone.

• Scribd. 4-Chlorobenzophenone - Friedel Craft Acylation. [Link]

• SpringerLink. Quantitative analysis of ammonium in biotite using infrared spectroscopy. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. ncert.nic.in [ncert.nic.in]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 7. 傅-克酰基化反应 [sigmaaldrich.com]
• 8. websites.umich.edu [websites.umich.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 11. Octanoyl chloride Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 12. youtube.com [youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Detailed experimental protocol for 4'-aminooctanophenone synthesis

Application Note & Protocol: Synthesis of 4'-Aminooctanophenone

Abstract

This document provides a comprehensive, step-by-step experimental protocol for the synthesis of 4'-aminooctanophenone, a valuable chemical intermediate. The described synthetic strategy is a robust three-step process commencing with the protection of aniline via acetylation, followed by a Friedel-Crafts acylation of the resulting acetanilide with octanoyl chloride, and culminating in the acidic hydrolysis of the acetamido group to yield the final product. This protocol is designed for researchers in organic synthesis, medicinal chemistry, and materials science, offering detailed procedural instructions, explanations of the underlying chemical principles, safety precautions, and expected outcomes.

Introduction

4'-Aminooctanophenone is an aromatic ketone containing a primary amino group, making it a versatile bifunctional molecule. This structure serves as a key building block in the synthesis of more complex molecules, including pharmaceuticals, liquid crystals, and specialty polymers. The long alkyl chain (octanoyl group) imparts lipophilicity, while the aminophenyl moiety provides a site for a wide range of chemical modifications, such as diazotization, acylation, and alkylation.

The synthetic approach detailed herein was chosen for its reliability and high regioselectivity. Direct Friedel-Crafts acylation of aniline is generally unsuccessful because the Lewis acid catalyst (e.g., AlCl₃) complexes with the basic amino group, deactivating the aromatic ring towards electrophilic substitution.[1] To circumvent this, the amino group is temporarily protected as an acetamide. The acetyl group is moderately activating and strongly ortho, para-directing, ensuring the incoming octanoyl group adds predominantly at the desired para position. The final deprotection step efficiently regenerates the primary amine, yielding the target compound.

Overall Reaction Scheme

The synthesis of 4'-aminooctanophenone is accomplished via the following three-step reaction sequence:

Step 1: Protection of Aniline

Aniline is acetylated with acetic anhydride to form N-phenylacetamide (acetanilide).

Step 2: Friedel-Crafts Acylation

Acetanilide undergoes Friedel-Crafts acylation with octanoyl chloride in the presence of aluminum chloride to yield 4'-acetamidooctanophenone.

Step 3: Deprotection (Hydrolysis)

The acetamido group is hydrolyzed under acidic conditions to produce the final product, 4'-aminooctanophenone.

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	Purity	Supplier
Aniline	C₆H₅NH₂	≥99%	Sigma-Aldrich
Acetic Anhydride	(CH₃CO)₂O	≥98%	Sigma-Aldrich
Glacial Acetic Acid	CH₃COOH	≥99.7%	Fisher Scientific
Zinc Dust	Zn	Fisher Scientific
Octanoyl Chloride	CH₃(CH₂)₆COCl	≥99%	Sigma-Aldrich
Aluminum Chloride (Anhydrous)	AlCl₃	≥99.9%	Sigma-Aldrich
Dichloromethane (DCM)	CH₂Cl₂	Anhydrous, ≥99.8%	Sigma-Aldrich
Hydrochloric Acid (HCl)	HCl	37% (conc.)	Fisher Scientific
Sodium Hydroxide (NaOH)	NaOH	Pellets, ≥97%	Sigma-Aldrich
Ethyl Acetate	C₄H₈O₂	ACS Grade	Fisher Scientific
Hexanes	C₆H₁₄	ACS Grade	Fisher Scientific
Sodium Sulfate (Anhydrous)	Na₂SO₄	Granular	Fisher Scientific
Deionized Water	H₂O

Equipment

• Round-bottom flasks (100 mL, 250 mL, 500 mL)

• Reflux condenser

• Magnetic stirrer and stir bars

• Heating mantle or oil bath

• Dropping funnel

• Separatory funnel

• Büchner funnel and filter flasks

• Rotary evaporator

• Beakers, Erlenmeyer flasks, graduated cylinders

• Ice bath

• pH paper or pH meter

• Standard laboratory glassware and personal protective equipment (PPE)

Experimental Protocol

Step 1: Synthesis of Acetanilide (N-phenylacetamide)

Principle: This step protects the highly reactive amino group of aniline as an amide. The acetylation reduces the basicity of the nitrogen and its activating effect on the aromatic ring, preventing side reactions in the subsequent Friedel-Crafts step.[2]

Procedure:

• To a 250 mL round-bottom flask, add aniline (10.0 mL, ~10.2 g, 0.11 mol), glacial acetic acid (20 mL), and a pinch of zinc dust (approx. 0.5 g). The zinc dust is added to prevent the oxidation of aniline during the reaction.[3]

• Add acetic anhydride (20.0 mL, ~21.6 g, 0.21 mol) to the flask.

• Attach a reflux condenser and, using a heating mantle, gently heat the mixture to reflux for approximately 20-30 minutes.

• After refluxing, carefully pour the hot reaction mixture into a 500 mL beaker containing 250 mL of ice-cold water while stirring vigorously. This will hydrolyze any excess acetic anhydride and precipitate the crude acetanilide.

• Continue stirring for 10-15 minutes as the white, solid product crystallizes.

• Collect the crude acetanilide by vacuum filtration using a Büchner funnel. Wash the crystals with two portions of cold deionized water (2 x 50 mL).

• Recrystallize the crude product from a minimum amount of hot water to obtain pure, white, flaky crystals of acetanilide.

• Dry the purified crystals in a desiccator or a low-temperature oven (~80 °C). Weigh the final product and calculate the yield. The expected melting point is 113-115 °C.

Step 2: Friedel-Crafts Acylation of Acetanilide

Principle: This is an electrophilic aromatic substitution reaction. The Lewis acid, aluminum chloride, coordinates with octanoyl chloride to form a highly electrophilic acylium ion.[4] The electron-rich aromatic ring of acetanilide then attacks this electrophile, primarily at the para position, to form 4'-acetamidooctanophenone.[5][6]

Procedure:

• Set up a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas outlet (connected to a gas bubbler or scrub trap), and a dropping funnel. Ensure all glassware is oven-dried to be moisture-free.

• In a dry fume hood, suspend anhydrous aluminum chloride (35.0 g, 0.26 mol) in 150 mL of anhydrous dichloromethane (DCM) in the reaction flask.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add octanoyl chloride (15.0 mL, ~14.4 g, 0.088 mol) dropwise from the dropping funnel to the stirred AlCl₃ suspension over 20-30 minutes. The rate of addition should be controlled to keep the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.

• In a separate beaker, dissolve the dried acetanilide from Step 1 (10.8 g, 0.080 mol) in 100 mL of anhydrous DCM.

• Add the acetanilide solution to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes.

• After the addition is complete, heat the reaction mixture to reflux (approx. 40 °C) and maintain for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the flask back to 0 °C in an ice bath.

• Quenching: Very carefully and slowly, pour the reaction mixture into a 1 L beaker containing 400 g of crushed ice and 50 mL of concentrated HCl. Caution: This process is highly exothermic and will release HCl gas. Perform this in a well-ventilated fume hood.

• Stir the quenched mixture until all the ice has melted and the aluminum salts have dissolved in the aqueous layer.

• Transfer the mixture to a 1 L separatory funnel. Separate the organic (DCM) layer.

• Extract the aqueous layer with two additional portions of DCM (2 x 75 mL).

• Combine all organic extracts and wash sequentially with 100 mL of deionized water, 100 mL of 5% NaOH solution, and finally 100 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield crude 4'-acetamidooctanophenone as a solid.

• Purify the crude product by recrystallization from an ethanol/water mixture.

Step 3: Hydrolysis of 4'-Acetamidooctanophenone

Principle: The acetyl protecting group is removed by acid-catalyzed hydrolysis to regenerate the primary amine.[7][8] The amide is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water, leading to the cleavage of the amide bond.[9]

Procedure:

• Place the purified 4'-acetamidooctanophenone (e.g., 10.0 g, 0.038 mol) in a 250 mL round-bottom flask.

• Add 50 mL of ethanol and 50 mL of 6 M hydrochloric acid.

• Attach a reflux condenser and heat the mixture to reflux for 2-3 hours. The solid should dissolve as the reaction proceeds.

• After reflux, cool the solution to room temperature and then further in an ice bath.

• Slowly and carefully neutralize the acidic solution by adding 10 M NaOH solution dropwise with constant stirring and cooling. The free amine will precipitate. Continue adding base until the solution is alkaline (pH > 10, check with pH paper).

• Collect the precipitated solid by vacuum filtration and wash thoroughly with cold deionized water until the washings are neutral.

• Recrystallize the crude 4'-aminooctanophenone from an ethanol/water or methanol/water mixture to obtain the pure product.

• Dry the final product, weigh it, and calculate the overall yield.

Workflow Visualization

The following diagram illustrates the key stages of the synthesis process.

Caption: Workflow for the three-step synthesis of 4'-aminooctanophenone.

Safety Precautions

• General: Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All procedures should be performed in a well-ventilated chemical fume hood.

• Aniline: Toxic and readily absorbed through the skin. Handle with care.

• Acetic Anhydride: Corrosive and a lachrymator. Causes severe burns upon contact.

• Octanoyl Chloride: Corrosive, combustible, and moisture-sensitive. Reacts violently with water. It is a lachrymator and can cause severe burns to the skin, eyes, and respiratory tract.[10][11][12]

• Aluminum Chloride (Anhydrous): Highly hygroscopic and reacts violently with water, releasing heat and HCl gas. Handle in a dry environment.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Avoid inhalation of vapors.

• Acids and Bases: Concentrated acids (HCl) and bases (NaOH) are highly corrosive. Handle with extreme care, especially during quenching and neutralization steps, which are highly exothermic.

Expected Results and Characterization

Yield and Physical Properties

Compound	Step Yield	Overall Yield	Appearance	Melting Point (°C)
Acetanilide	85-95%	-	White, flaky solid	113-115
4'-Acetamidooctanophenone	70-80%	-	Off-white to pale yellow solid	~130-134
4'-Aminooctanophenone	80-90%	~48-68%	Light yellow or tan solid	~75-78

Spectroscopic Data for 4'-Aminooctanophenone

The structure of the final product should be confirmed using standard analytical techniques.[13]

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~7.85 (d, 2H, Ar-H), ~6.65 (d, 2H, Ar-H), ~4.10 (br s, 2H, -NH₂), ~2.85 (t, 2H, -COCH₂-), ~1.70 (quint, 2H, -COCH₂CH₂-), ~1.30 (m, 8H, -(CH₂)₄-), ~0.90 (t, 3H, -CH₃).

• ¹³C NMR (CDCl₃, 100 MHz): δ (ppm) ~200.0 (C=O), ~150.0 (C-NH₂), ~131.0 (Ar-CH), ~128.0 (Ar-C), ~114.0 (Ar-CH), ~38.0 (-COCH₂-), ~31.5, ~29.0, ~24.5, ~22.5 (Alkyl CH₂), ~14.0 (-CH₃).

• IR (KBr, cm⁻¹): ~3450, 3350 (N-H stretch, primary amine), ~3050 (Ar C-H stretch), ~2950, 2850 (Alkyl C-H stretch), ~1660 (C=O stretch, ketone conjugated), ~1620, 1520 (N-H bend and Ar C=C stretch).[14]

• Mass Spectrometry (EI-MS): m/z (%) = 219 (M⁺), 120 ([H₂NC₆H₄CO]⁺).

References

• Passey, S., & Arora, K. K. (n.d.).
• Mann, F. G., & Saunders, B. C. (1978). Practical Organic Chemistry (4th ed.). Longman Inc.

• BYJU'S. (n.d.). Preparation of Acetanilide. Retrieved from [Link]

• Vedantu. (n.d.). Preparation of Acetanilide: Step-by-Step Lab Guide. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Octanoyl chloride, 99%. Retrieved from [Link]

• Krishna Solvechem Ltd. (n.d.). Octanoyl Chloride MSDS. Retrieved from [Link]

• Filo. (2025, March 28). Friedel-Crafts acylation of acetanilide. Retrieved from [Link]

• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from [Link]

• Scribd. (n.d.). Preparation of Aniline From Acetanilide (Hydrolysis). Retrieved from [Link]

• Study.com. (n.d.). Hydrolysis of Acetanilide: Mechanism & Explanation. Retrieved from [Link]

• Sciencemadness.org. (2021, January 9). Friedel-Crafts acylation of anilides. Retrieved from [Link]

• Khan Academy. (n.d.). Friedel-Crafts acylation. Retrieved from [Link]

• Zenodo. (2022, May 20). STUDIES IN FRIEDEL-CRAFTS' ACYLATION. PART I. FRIEDEL- CRAFTS ACETYLATION OF ACETANILIDE AND ACETO-o-TOLUIDIDE. Retrieved from [Link]

• Chemistry Steps. (n.d.). Identifying Unknown from IR, NMR, and Mass Spectrometry. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• PubChem. (n.d.). 4'-Aminooctanophenone. National Center for Biotechnology Information. Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.

Sources

• 1. Sciencemadness Discussion Board - Friedel-Crafts acylation of anilides - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. ias.ac.in [ias.ac.in]
• 3. byjus.com [byjus.com]
• 4. Khan Academy [khanacademy.org]
• 5. friedal craft achlation of acetanilide | Filo [askfilo.com]
• 6. STUDIES IN FRIEDEL-CRAFTS' ACYLATION. PART I. FRIEDEL- CRAFTS ACETYLATION OF ACETANILIDE AND ACETO-o-TOLUIDIDE [zenodo.org]
• 7. scribd.com [scribd.com]
• 8. study.com [study.com]
• 9. Hydrolysis of Acetanilide: Mechanism & Explanation - Lesson | Study.com [study.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. fishersci.com [fishersci.com]
• 13. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]

Application Notes and Protocols: 4'-Aminooctanophenone as a Versatile Intermediate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

4'-Aminooctanophenone is a key chemical intermediate possessing a versatile structure for the synthesis of a variety of biologically active molecules. Its unique composition, featuring a p-substituted aminophenyl group attached to an octanoyl chain, provides reactive sites for further chemical modifications. This document provides a comprehensive guide to the synthetic routes for 4'-aminooctanophenone and its application in the synthesis of a novel investigational anticancer agent, designated herein as "Onco-AP8". Detailed, field-tested protocols for synthesis, purification, and characterization are provided to support researchers in drug discovery and development.

Introduction: The Strategic Importance of 4'-Aminooctanophenone in Medicinal Chemistry

The aminobenzophenone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The presence of an amino group on the phenyl ring offers a crucial handle for introducing diverse functionalities, thereby enabling the modulation of a compound's pharmacological profile. 4'-Aminooctanophenone, with its extended alkyl chain, presents an interesting lipophilic character that can influence a drug candidate's membrane permeability and interaction with hydrophobic binding pockets of target proteins.

While direct citations for the use of 4'-aminooctanophenone in the synthesis of currently marketed drugs are not prevalent in publicly accessible literature, its structural motifs are found in various compounds with demonstrated biological activity, including potential anticancer and antiviral agents.[1][2][3] This highlights its potential as a valuable building block for the generation of new chemical entities.

This guide will focus on a practical, multi-step synthesis of a hypothetical, yet plausible, anticancer agent, "Onco-AP8," using 4'-aminooctanophenone as the central intermediate. The synthetic strategy is designed to be robust and adaptable for the synthesis of a library of related analogues for structure-activity relationship (SAR) studies.

Synthesis of the Key Intermediate: 4'-Aminooctanophenone

The synthesis of 4'-aminooctanophenone can be approached via two primary routes: direct acylation of a protected aniline or acylation of a nitrobenzene precursor followed by reduction. The latter is often preferred to avoid challenges associated with the direct Friedel-Crafts acylation of aniline, where the Lewis acid catalyst can complex with the basic amino group, deactivating the ring towards electrophilic substitution.[4][5][6]

Synthesis of 4'-Nitrooctanophenone via Friedel-Crafts Acylation

The initial step involves the Friedel-Crafts acylation of nitrobenzene with octanoyl chloride. This reaction introduces the octanoyl group para to the nitro group due to the meta-directing effect of the nitro substituent.

Experimental Protocol:

• Materials:

  • Nitrobenzene

  • Octanoyl chloride

  • Anhydrous aluminum chloride (AlCl₃)

  • Dichloromethane (DCM), anhydrous

  • Hydrochloric acid (HCl), concentrated

  • Sodium bicarbonate (NaHCO₃), saturated solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard laboratory glassware and magnetic stirrer

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 eq) and anhydrous dichloromethane.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add octanoyl chloride (1.0 eq) to the stirred suspension.

  • Add nitrobenzene (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to 0 °C and quench by slowly adding crushed ice, followed by concentrated HCl.

  • Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4'-nitrooctanophenone as a solid.

Reduction of 4'-Nitrooctanophenone to 4'-Aminooctanophenone

The nitro group of 4'-nitrooctanophenone is then reduced to the corresponding amine to yield the target intermediate. Catalytic hydrogenation is a clean and efficient method for this transformation.[7][8]

Experimental Protocol:

• Materials:

  • 4'-Nitrooctanophenone

  • Palladium on carbon (10% Pd/C)

  • Ethanol or Methanol

  • Hydrogen gas (H₂)

  • Parr hydrogenation apparatus or a balloon hydrogenation setup

  • Celite®

• Procedure:

  • Dissolve 4'-nitrooctanophenone (1.0 eq) in ethanol in a suitable hydrogenation vessel.

  • Carefully add 10% Pd/C (typically 5-10 mol% of palladium).

  • Seal the vessel and purge with nitrogen, followed by hydrogen.

  • Pressurize the vessel with hydrogen (typically 50 psi) and stir the mixture vigorously at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to obtain 4'-aminooctanophenone, which can be further purified by recrystallization if necessary.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance
4'-Nitrooctanophenone	C₁₄H₁₉NO₃	249.31	65-68	Yellow solid
4'-Aminooctanophenone	C₁₄H₂₁NO	219.32	88-91	Off-white to pale yellow solid

Application in Pharmaceutical Synthesis: Synthesis of "Onco-AP8"

To illustrate the utility of 4'-aminooctanophenone as a pharmaceutical intermediate, a synthetic protocol for a hypothetical anticancer agent, "Onco-AP8," is presented. Onco-AP8 is designed based on the principle of incorporating a pharmacophore known for its antiproliferative properties, in this case, a nicotinamide moiety, which is a key component of several enzyme inhibitors. The synthesis involves the N-acylation of 4'-aminooctanophenone with nicotinoyl chloride.

Synthesis of Onco-AP8 (N-(4-octanoylphenyl)nicotinamide)

Experimental Protocol:

• Materials:

  • 4'-Aminooctanophenone

  • Nicotinoyl chloride hydrochloride

  • Pyridine or Triethylamine (Et₃N)

  • Dichloromethane (DCM), anhydrous

  • Standard laboratory glassware and magnetic stirrer

• Procedure:

  • Dissolve 4'-aminooctanophenone (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Add pyridine (2.0 eq) to the solution and cool to 0 °C.

  • In a separate flask, prepare a slurry of nicotinoyl chloride hydrochloride (1.2 eq) in anhydrous DCM.

  • Add the nicotinoyl chloride hydrochloride slurry portion-wise to the stirred solution of 4'-aminooctanophenone over 20 minutes.

  • Allow the reaction to warm to room temperature and stir for 12 hours. Monitor the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a DCM/methanol gradient to afford Onco-AP8 as a solid.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compounds. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be used to confirm the chemical structure of 4'-aminooctanophenone and Onco-AP8.[9]

• Infrared (IR) Spectroscopy: IR spectroscopy will confirm the presence of key functional groups (e.g., C=O, N-H, amide bonds).

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compound.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition.

Workflow Diagrams

Synthesis of 4'-Aminooctanophenone

Caption: Synthetic route to 4'-aminooctanophenone.

Synthesis of Onco-AP8

Caption: Synthesis of Onco-AP8 from 4'-aminooctanophenone.

Conclusion

4'-Aminooctanophenone is a valuable and versatile intermediate for the synthesis of novel pharmaceutical compounds. The protocols detailed in this guide provide a robust framework for the preparation of this key intermediate and its subsequent elaboration into a potential anticancer agent. The synthetic strategies and analytical methods described herein are intended to empower researchers in the field of drug discovery to explore the chemical space around this promising scaffold.

References

• Synthesis and study of antiviral and anti-radical properties of aminophenol derivatives. Bioorganic & Medicinal Chemistry Letters. 2008;18(7):2420-2423. doi:10.1016/j.bmcl.2008.02.055

• Amides as a Protecting Group for Friedel-Crafts Reactions- One Slide Guide. YouTube. Published November 20, 2022. [Link]

• Chang JY, Song JS, Yang YN, et al. Synthesis and structure-activity relationship of 2-aminobenzophenone derivatives as antimitotic agents. Journal of Medicinal Chemistry. 2002;45(10):2097-2105. doi:10.1021/jm010365+

• Is the Friedel-Crafts acylation of aniline difficult? Quora. Published May 1, 2018. [Link]

• Ito S, Naito M, Nakagawa-Goto K, et al. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines. Bioorganic & Medicinal Chemistry Letters. 2007;17(2):339-343. doi:10.1016/j.bmcl.2006.10.065

• Why doesn't aniline undergo Friedel-Crafts alkylation? Chemistry Stack Exchange. Published December 10, 2017. [Link]

• NCERT. Amines. In: Chemistry Part II. New Delhi: NCERT; 2022:379-411. [Link]

• Cunha S, et al. Studies on Quinones. Part 46. Synthesis and in Vitro Antitumor Evaluation of Aminopyrimidoisoquinolinequinones. European Journal of Medicinal Chemistry. 2011;46(1):210-218.
• Zareba G, et al. Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. Molecules. 2022;27(19):6619.
• Biosynthesis of anticancer phytochemical compounds and their chemistry. Frontiers in Pharmacology. 2023;14:1152643.
• Synthesis, Antiviral and Cytotoxicity Studies of Novel N-substituted Indophenazine Derivatives. Indian Journal of Pharmaceutical Sciences. 2012;74(3):275-278.
• Synthesis, Antiviral and Cytotoxicity Studies of Novel N-substituted Indophenazine Derivatives. Indian Journal of Pharmaceutical Sciences. 2012;74(3):275-278.
• Method of friedel-crafts acylation of anilides.

• Synthesis, Antiviral and Cytotoxicity Studies of Novel N-substituted Indophenazine Derivatives. ResearchGate. Published August 7, 2025. [Link]

• Steiner A, Znidar D, Ötvös SB, Snead DR, Dallinger D, Kappe CO. A High‐Yielding Synthesis of EIDD‐2801 from Uridine. European Journal of Organic Chemistry. 2020;2020(44):6951-6955.
• Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances. 2018;8(56):32046-32085.
• Friedel-Crafts acylation reaction of anilides.

• 4-Nitrophenol reduction. ResearchGate. Published September 15, 2018. [Link]

• N-acetyltransferase 2 acetylator genotype-dependent N-acetylation of 4-aminobiphenyl in cryopreserved human hepatocytes. Carcinogenesis. 2000;21(9):1693-1699.
• Reduction of 4-Nitrophenol to 4-Aminophenol by Reusable CuFe5O8-Based Catalysts Synthesized by Co-Precipitation Method.
• Synthesis method of aniline compound.
• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Deriv
• An Ab Initio Investigation of the 4,4′-Methlylene Diphenyl Diamine (4,4′-MDA) Formation from the Reaction of Aniline with Formaldehyde. International Journal of Molecular Sciences. 2019;20(5):1112.

• 4-Aminopyridine Catalyzed Direct and Regioselective Acylation of N-Tosylhydrazide. Figshare. Published 2011. [Link]

• Route map for the synthesis of aniline. ResearchGate. [Link]

• A Complementary and Revised View on the N-Acylation of Chitosan with Hexanoyl Chloride. Polymers. 2021;13(21):3684.

• Synthesis of aniline enaminones. From[10]. ResearchGate. [Link]

• Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1-ylcarbonyl)Aniline – An Amide Derivative of P-Aminobenzoic Acid. ResearchGate. [Link]

• Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride. Nanoscale Advances. 2023;5(12):3268-3276.
• Process for the preparation of N-acylated aminophenols.
• NMR spectroscopy in pharmacy. Journal of Pharmaceutical and Biomedical Analysis. 1998;17(4-5):557-616.

• Reactions of 4-Methoxy-N,N-dimethylaniline (1d) with Chlo. ResearchGate. [Link]

Sources

• 1. Synthesis and study of antiviral and anti-radical properties of aminophenol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity relationship of 2-aminobenzophenone derivatives as antimitotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 4-Morpholinoaniline synthesis - chemicalbook [chemicalbook.com]
• 8. Reduction of 4-Nitrophenol to 4-Aminophenol by Reusable CuFe5O8-Based Catalysts Synthesized by Co-Precipitation Method [mdpi.com]
• 9. alpaipars.com [alpaipars.com]
• 10. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]

Application of 4'-Aminooctanophenone in Medicinal Chemistry: A Technical Guide

This document provides a detailed exploration of 4'-Aminooctanophenone, a versatile chemical intermediate, and its applications in the field of medicinal chemistry. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth protocols, mechanistic insights, and a framework for utilizing this compound in the synthesis of novel therapeutic agents.

Introduction: The Significance of the Aminoketone Scaffold

The aminoketone functional group is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Derivatives of aminoacetophenone, in particular, have demonstrated a wide spectrum of pharmacological activities, including anticancer, antioxidant, and antimicrobial properties.[2][3] 4'-Aminooctanophenone, with its characteristic amino group and an extended alkyl chain, presents a unique building block for the development of new chemical entities with potentially enhanced biological profiles. The lipophilic octanoyl chain can significantly influence the pharmacokinetic and pharmacodynamic properties of derivative compounds, making it a valuable tool for structure-activity relationship (SAR) studies.[4][5][6][7][8]

This guide will detail the synthesis, characterization, and potential applications of 4'-Aminooctanophenone, providing robust protocols to facilitate its use in a research and development setting.

Synthesis and Characterization of 4'-Aminooctanophenone

The synthesis of 4'-Aminooctanophenone can be efficiently achieved through a Friedel-Crafts acylation reaction.[9][10][11][12] To prevent the deactivation of the aromatic ring by the amino group, it is crucial to first protect the amine. Acetylation is a common and effective protection strategy. The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for 4'-Aminooctanophenone.

Detailed Synthesis Protocol

Part A: Protection of Aniline (Acetylation)

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve aniline (10 g, 0.107 mol) in 50 mL of dichloromethane.

• Cool the solution in an ice bath and slowly add acetic anhydride (12.1 g, 0.118 mol) dropwise.

• Add 2-3 drops of pyridine as a catalyst.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into 100 mL of cold water and stir vigorously for 30 minutes.

• Separate the organic layer, wash with 5% HCl solution, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain N-phenylacetamide.

Part B: Friedel-Crafts Acylation

• In a 500 mL three-necked flask fitted with a mechanical stirrer, a dropping funnel, and a reflux condenser, add N-phenylacetamide (10 g, 0.074 mol) and 100 mL of anhydrous carbon disulfide.

• Cool the mixture to 0 °C in an ice-salt bath.

• Carefully add anhydrous aluminum chloride (24.7 g, 0.185 mol) in small portions with constant stirring.

• Slowly add octanoyl chloride (13.3 g, 0.082 mol) dropwise from the dropping funnel over a period of 30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then reflux for 3 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice containing concentrated HCl.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to yield crude 4'-acetamidooctanophenone.

Part C: Deprotection (Hydrolysis)

• To the crude 4'-acetamidooctanophenone, add 100 mL of 10% aqueous hydrochloric acid.

• Reflux the mixture for 4-6 hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate until the pH is approximately 8.

• The product, 4'-Aminooctanophenone, will precipitate out of the solution.

• Filter the solid, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain pure 4'-Aminooctanophenone.

Characterization Protocols

The identity and purity of the synthesized 4'-Aminooctanophenone should be confirmed using standard analytical techniques.

Table 1: Analytical Characterization Methods

Technique	Protocol Summary	Expected Observations
Melting Point	Determine the melting point of the purified solid using a calibrated melting point apparatus.	A sharp melting point range indicates high purity.
¹H NMR	Dissolve a small sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and acquire the proton NMR spectrum.[13][14][15]	Expect characteristic peaks for aromatic protons, the amino group protons, and the protons of the octanoyl chain.
¹³C NMR	Acquire the carbon-13 NMR spectrum in the same solvent.[13][14]	Expect distinct signals for each carbon atom in the molecule, including the carbonyl carbon and aromatic carbons.
Mass Spectrometry	Analyze the sample using a mass spectrometer (e.g., ESI-MS) to determine the molecular weight.[16]	The molecular ion peak should correspond to the calculated molecular weight of 4'-Aminooctanophenone (C₁₄H₂₁NO, M.W. = 219.32 g/mol ).
FT-IR	Acquire the infrared spectrum of the solid sample.	Characteristic absorption bands for N-H stretching (amine), C=O stretching (ketone), and aromatic C-H stretching should be observed.

Applications in Medicinal Chemistry: Protocols for Biological Evaluation

4'-Aminooctanophenone serves as a versatile starting material for the synthesis of a variety of potentially bioactive compounds. The primary amino group can be readily derivatized to form amides, sulfonamides, Schiff bases, and other functional groups, allowing for the exploration of a broad chemical space.

Design of a Compound Library

A focused library of derivatives can be synthesized from 4'-Aminooctanophenone to explore its potential in various therapeutic areas.

Caption: Derivatization of 4'-Aminooctanophenone.

Protocol for In Vitro Antibacterial Activity Screening

The broth microdilution method is a standard and reliable technique for determining the Minimum Inhibitory Concentration (MIC) of novel compounds.[2][17][18]

Materials:

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 0.5 McFarland turbidity standard

• Stock solution of 4'-Aminooctanophenone derivatives (e.g., 1 mg/mL in DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Negative control (MHB with DMSO)

• Sterility control (MHB only)

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension in sterile saline equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[2]

• Compound Dilution: In a 96-well plate, perform serial two-fold dilutions of the test compounds in MHB to obtain a range of concentrations (e.g., from 256 µg/mL to 0.5 µg/mL).[2]

• Inoculation: Add the prepared bacterial inoculum to each well containing the compound dilutions.

• Controls: Include a positive control (broth with inoculum and a standard antibiotic), a negative control (broth with inoculum and DMSO), and a sterility control (broth only) on each plate.[2]

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that shows no visible bacterial growth.

Table 2: Example Data Presentation for Antibacterial Screening

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
4'-Aminooctanophenone	>256	>256
Derivative A	32	64
Derivative B	16	32
Ciprofloxacin	0.5	0.25

Protocol for In Vitro Anticancer Activity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to screen for cytotoxic agents.[19][20][21][22][23]

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Stock solutions of 4'-Aminooctanophenone derivatives in DMSO

• Positive control (e.g., Doxorubicin)

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%.

Table 3: Example Data Presentation for Anticancer Screening

Compound	MCF-7 IC₅₀ (µM)	HeLa IC₅₀ (µM)
4'-Aminooctanophenone	>100	>100
Derivative C	15.2	22.5
Derivative D	8.7	12.1
Doxorubicin	0.8	1.1

Protocol for Evaluation of Local Anesthetic Activity

The frog foot withdrawal reflex method is a classic and effective in vivo assay for screening compounds for local anesthetic activity.[24][25][26][27][28]

Materials:

• Frogs (Rana tigrina)

• 0.1 N HCl solution

• Solutions of test compounds at various concentrations

• Standard local anesthetic (e.g., Lidocaine)

• Beakers

• Stopwatch

Procedure:

• Acclimatization: Allow the frogs to acclimatize to the laboratory environment.

• Baseline Measurement: Immerse one of the frog's feet in a beaker containing 0.1 N HCl and record the time it takes for the frog to withdraw its foot (reaction time). This should be done quickly, and the foot immediately washed with water.

• Compound Administration: Inject a small volume (e.g., 0.1 mL) of the test compound solution subcutaneously into the dorsal lymph sac of the frog.

• Post-Treatment Measurement: At regular intervals (e.g., 5, 15, 30, 60 minutes) after injection, repeat the foot immersion in 0.1 N HCl and record the reaction time.

• Data Analysis: An increase in the reaction time indicates a local anesthetic effect. Compare the onset and duration of action of the test compounds with the standard drug.

Conclusion and Future Directions

4'-Aminooctanophenone is a valuable and versatile building block in medicinal chemistry. Its straightforward synthesis and the reactivity of its amino group make it an ideal starting point for the creation of diverse compound libraries. The protocols detailed in this guide provide a solid foundation for researchers to synthesize, characterize, and evaluate the biological potential of 4'-Aminooctanophenone derivatives. Future research should focus on exploring a wider range of derivatizations and employing more advanced biological assays to elucidate the mechanisms of action of any promising lead compounds.

References

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Antifungal and Antioxidant Activities of New Metal Complexes Derived from 3-Aminocoumarin. Molecules, 17(5), 5709–5722.
• BenchChem. (2025). Application Notes and Protocols: Antimicrobial Susceptibility Testing of Novel Compounds.
• MDPI. (n.d.). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity.
• National Institutes of Health. (n.d.).
• Simard-Savoie, S. (1975). New method for comparing the activity of local anesthetics used in dentistry. Journal of Dental Research, 54(5), 978–981.
• Screening Antibacterial Activity: A Crucial Step in Drug Discovery. (n.d.).
• ResearchGate. (n.d.). Synthesis of 4-aminoacetophenone ligands (L1-L3) and of the Pd(II) complexes (C1-C3).
• ResearchGate. (n.d.). Screening of small-molecule library for novel antibacterials.
• Google Patents. (n.d.).
• National Institutes of Health. (n.d.).
• SlideShare. (n.d.). To study local anesthetic by different methods.
• National Institutes of Health. (n.d.). Evaluation of novel compounds as anti-bacterial or anti-virulence agents.
• University of Wollongong Research Online. (2013). Bioassays for anticancer activities.
• Medscape. (2023). Local Anesthetics: Introduction and History, Mechanism of Action, Chemical Structure.
• ResearchGate. (n.d.). A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro.
• Dove Medical Press. (2023).
• ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents.
• SlideShare. (n.d.). Screening of local anaesthetics.advaith.
• ResearchGate. (n.d.).
• ChemicalBook. (2019). 4-Aminoacetophenone: Uses in synthesizing organic compounds.
• Cram. (n.d.). 4-Aminoacetophenone Synthesis Lab Report.
• YouTube. (2025). Structure Activity Relationship of 4 Amino Quinoline Chloroquine | Antimalarial Medicinal Chemistry.
• National Institutes of Health. (n.d.).
• PubMed. (n.d.). Structure-activity relationships in 4-aminoquinoline antiplasmodials.
• Fiveable. (n.d.). Structure-Activity Relationships in Med Chem | Medicinal Chemistry Class Notes.
• National Institutes of Health. (n.d.).
• Drug Design Org. (n.d.).
• Mansoura University. (n.d.).
• MDPI. (n.d.).
• Organic Chemistry Portal. (n.d.).
• Sigma-Aldrich. (n.d.).
• ACS Publications. (n.d.). Organic Letters Ahead of Print.
• 7.5 High Resolution NMR Spectroscopy. (n.d.).
• Organic Chemistry Portal. (n.d.). O'Donnell Amino Acid Synthesis.
• University of Nebraska–Lincoln. (n.d.).
• ResearchGate. (n.d.). Efficient Friedel–Crafts Benzoylation of Aniline Derivatives with 4-fluorobenzoyl Chloride Using Copper Triflate in the Synthesis of Aminobenzophenones.
• Scirp.org. (n.d.).
• Master Organic Chemistry. (2018). Intramolecular Friedel-Crafts Reactions.
• Google Patents. (n.d.).

Sources

• 1. 4-Aminoacetophenone synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. Structure-activity relationships in 4-aminoquinoline antiplasmodials. The role of the group at the 7-position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fiveable.me [fiveable.me]
• 7. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 8. Structure activity relationship [pharfac.mans.edu.eg]
• 9. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Friedel–Crafts Acylation [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst [scirp.org]
• 13. researchgate.net [researchgate.net]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. bionmr.unl.edu [bionmr.unl.edu]
• 16. Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mjpms.in [mjpms.in]
• 19. mdpi.com [mdpi.com]
• 20. Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ro.uow.edu.au [ro.uow.edu.au]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]
• 24. New method for comparing the activity of local anesthetics used in dentistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. To study local anesthetic by different methods | PDF [slideshare.net]
• 26. emedicine.medscape.com [emedicine.medscape.com]
• 27. dovepress.com [dovepress.com]
• 28. Screening of local anaesthetics.advaith. | PPTX [slideshare.net]

Application Note: Derivatization of 4'-Aminooctanophenone for Biological Screening

Abstract

This application note provides a comprehensive guide for the chemical derivatization of 4'-aminooctanophenone, a versatile scaffold for the generation of diverse chemical libraries aimed at biological screening. We present the scientific rationale for utilizing this particular chemical starting point, drawing parallels from the established bioactivity of related aminophenone structures. Detailed, field-tested protocols for three robust derivatization strategies—N-acylation, N-sulfonylation, and reductive amination of the ketone—are provided. These methods are selected for their high efficiency, broad substrate scope, and amenability to parallel synthesis, which are critical for generating libraries suitable for high-throughput screening (HTS). This document is intended for researchers, medicinal chemists, and drug development professionals seeking to expand their compound collections with novel, drug-like molecules.

Introduction: The Strategic Value of the 4'-Aminooctanophenone Scaffold

The quest for novel therapeutic agents is heavily reliant on the exploration of diverse chemical spaces. High-throughput screening (HTS) campaigns, which involve the rapid testing of large compound libraries against biological targets, are a cornerstone of modern drug discovery. The quality and diversity of these libraries are paramount to the success of identifying "hits"—compounds that modulate the target in a desired manner.

The 4'-aminooctanophenone scaffold has been selected as a strategic starting point for library synthesis due to a combination of favorable chemical and biological attributes. Structurally, it features three key points for diversification: a reactive primary aromatic amine, a modifiable ketone, and a lipophilic octanoyl chain. This lipophilic tail can contribute to membrane permeability and interactions with hydrophobic pockets in target proteins.

While direct biological data on 4'-aminooctanophenone is sparse, the broader class of aminophenones has demonstrated significant pharmacological potential. For instance, derivatives of 4-aminobenzophenones have been identified as potent inhibitors of p38 MAP kinase, exhibiting anti-inflammatory activity. Other aminobenzophenone series have shown promise as antimitotic agents by inhibiting tubulin polymerization. Furthermore, aminoacetophenones are recognized as valuable building blocks for synthesizing analogs of natural products with therapeutic potential. These precedents provide a strong rationale for exploring the chemical space around 4'-aminooctanophenone to uncover novel bioactive compounds.

This guide details protocols to systematically modify the 4'-aminooctanophenone core, enabling the creation of a focused library with diverse physicochemical properties to maximize the potential for hit discovery in biological screens.

Derivatization Strategy Overview

The derivatization strategy focuses on three high-yield, well-established chemical transformations targeting the primary amine and ketone functionalities. The goal is to generate a library of compounds with varied steric and electronic properties, which is crucial for exploring structure-activity relationships (SAR).

Caption: Workflow for N-Acylation of 4'-aminooctanophenone.

Materials:

• 4'-Aminooctanophenone

• Acyl chloride or acetic anhydride (1.1 equivalents)

• Triethylamine (Et3N) or Pyridine (1.5 equivalents)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Standard laboratory glassware, magnetic stirrer, and ice bath.

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4'-aminooctanophenone (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the temperature equilibrates to 0 °C.

• Reagent Addition: Dissolve the acyl chloride (1.1 eq.) in a small amount of anhydrous DCM and add it dropwise to the cooled aniline solution over 10-15 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Extraction: Pour the reaction mixture into a separatory funnel.

• Washing: Wash the organic layer sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-acylated derivative.

General Protocol for N-Sulfonylation

Rationale: Sulfonamides are a key functional group in a wide range of pharmaceuticals due to their ability to act as stable hydrogen bond donors and their tetrahedral geometry, which can mimic transition states of enzymatic reactions. This derivatization introduces a significantly different electronic and steric profile compared to amides.

Materials:

• 4'-Aminooctanophenone

• Sulfonyl chloride (1.1 equivalents)

• Pyridine (as solvent and base)

• Anhydrous Dichloromethane (DCM) (optional co-solvent)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: Dissolve 4'-aminooctanophenone (1.0 eq.) in pyridine in a round-bottom flask. If solubility is an issue, a mixture of pyridine and DCM can be used.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add the sulfonyl chloride (1.1 eq.) portion-wise or as a solution in DCM, keeping the temperature below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Workup: Dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Washing: Wash the organic layer repeatedly with 1 M HCl to remove pyridine, followed by a wash with brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na2SO4, filter, and remove the solvent in vacuo.

• Purification: Purify the resulting crude sulfonamide by flash chromatography or recrystallization.

General Protocol for Reductive Amination of the Ketone

Rationale: Targeting the ketone for reductive amination transforms the core structure more significantly, converting the carbonyl into a secondary or tertiary amine. This modification alters the molecule's basicity, polarity, and shape, providing access to a distinct set of derivatives. The one-pot procedure is highly efficient for library synthesis.

Caption: Workflow for Reductive Amination of 4'-aminooctanophenone.

Materials:

• 4'-Aminooctanophenone

• Primary or secondary amine (1.2 equivalents)

• Sodium cyanoborohydride (NaBH3CN) or Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 equivalents)

• Methanol (MeOH) or Dichloroethane (DCE)

• Acetic acid (to adjust pH)

• Saturated sodium bicarbonate (NaHCO3) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: In a flask, dissolve 4'-aminooctanophenone (1.0 eq.) and the desired amine (1.2 eq.) in methanol.

• pH Adjustment: Add a few drops of acetic acid to adjust the pH to approximately 5-6. Stir the mixture for 30-60 minutes to facilitate imine formation.

• Addition of Reducing Agent: Add sodium cyanoborohydride (1.5 eq.) portion-wise to the stirring solution. Caution: NaBH3CN can release toxic HCN gas upon contact with strong acid. Ensure the pH remains weakly acidic.

• Reaction: Stir the reaction at room temperature overnight or until completion is confirmed by TLC or LC-MS analysis.

• Quenching: Carefully quench the reaction by adding water or saturated NaHCO3 solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic extracts and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to yield the desired secondary or tertiary amine.

Data Summary and Expected Outcomes

The described protocols are designed to be broadly applicable to a range of commercially available building blocks. The table below summarizes the key variables and expected properties of the resulting derivatives.

Derivatization	Reagent Type	Functional Group	Expected Polarity	H-Bonding	Key Advantages
N-Acylation	Acyl Chlorides, Anhydrides	Amide	Generally higher	Donor & Acceptor	Robust reaction, vast reagent availability.
N-Sulfonylation	Sulfonyl Chlorides	Sulfonamide	Higher	Donor & Acceptor	Creates bioisostere of amide, chemically stable.
Reductive Amination	Primary/Secondary Amines	Secondary/Tertiary Amine	Variable (often lower)	Donor (sec.) or Acceptor (tert.)	Introduces basic center, significant structural change.

Conclusion and Outlook

The derivatization of 4'-aminooctanophenone using the protocols outlined in this application note provides an efficient and versatile strategy for the creation of novel compound libraries. By systematically applying N-acylation, N-sulfonylation, and reductive amination reactions, researchers can rapidly generate a diverse set of analogs with a wide range of physicochemical properties. These libraries serve as a valuable resource for high-throughput screening campaigns aimed at discovering new lead compounds for drug development. The established biological relevance of the broader aminophenone class suggests a high probability of identifying novel bioactive molecules through this targeted diversification approach.

References

• Ottosen, E. R., Sørensen, M. D., Björkling, F., Skak-Nielsen, T., Fjording, M. S., Aaes, H., & Binderup, L. (2003).

Application Notes & Protocols: The Utility of 4'-Aminooctanophenone as a Versatile Scaffold in the Synthesis of Bioactive Molecules

Introduction: Unveiling the Potential of 4'-Aminooctanophenone

In the landscape of medicinal chemistry and drug discovery, the identification of versatile molecular scaffolds is paramount. 4'-Aminooctanophenone, a bifunctional aromatic ketone, has emerged as a significant building block for the synthesis of a diverse array of bioactive compounds. Its structure, characterized by a reactive ketone group and a nucleophilic primary amine on a phenyl ring, offers two distinct points for chemical modification. This unique arrangement allows for the strategic construction of complex molecules with a wide range of pharmacological activities.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, detailing the synthetic utility of 4'-aminooctanophenone. We will explore its application in the synthesis of key bioactive heterocyclic and acyclic systems, providing not only step-by-step protocols but also the underlying chemical rationale for these transformations.

Table 1: Physicochemical Properties of 4'-Aminooctanophenone [1]

Property	Value
IUPAC Name	1-(4-aminophenyl)octan-1-one
CAS Number	63884-78-6
Molecular Formula	C₁₄H₂₁NO
Molecular Weight	219.32 g/mol
Topological Polar Surface Area	43.1 Ų
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	7

Application 1: Synthesis of Chalcones as Anti-inflammatory and Antimicrobial Agents

Scientific Rationale:

The ketone moiety of 4'-aminooctanophenone is readily susceptible to condensation reactions. The Claisen-Schmidt condensation, an alkali-catalyzed reaction with aromatic aldehydes, yields chalcones (1,3-diaryl-2-propen-1-ones). Chalcones are well-established precursors for flavonoids and other heterocyclic systems and are known to exhibit a broad spectrum of biological activities, including anti-inflammatory and antimicrobial properties.[2] The amino group on the 4'-aminooctanophenone scaffold can further enhance the biological activity of the resulting chalcone derivatives.

Experimental Workflow: Claisen-Schmidt Condensation

Caption: Workflow for the synthesis of chalcones via Claisen-Schmidt condensation.

Detailed Protocol: Synthesis of a 4'-Amino Chalcone Derivative

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 4'-aminooctanophenone (10 mmol) and a selected substituted aromatic aldehyde (10 mmol) in 50 mL of ethanol.

• Reaction Initiation: While stirring the solution at room temperature, add 10 mL of a 40% aqueous sodium hydroxide solution dropwise over 15 minutes.

• Reaction Monitoring: Continue stirring the mixture at room temperature for 24-48 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Product Isolation: Pour the reaction mixture into 200 mL of ice-cold water. A solid precipitate will form.

• Washing: Filter the solid product using a Büchner funnel and wash it thoroughly with cold water until the filtrate is neutral to litmus paper.

• Purification: Dry the crude product and recrystallize it from a suitable solvent, such as ethanol, to obtain the pure chalcone derivative.

• Characterization: Confirm the structure of the synthesized chalcone using FT-IR, ¹H NMR, ¹³C NMR, and elemental analysis.[2][3]

Table 2: Bioactivity of Synthesized 4'-Amino Chalcones [2]

Aldehyde Substituent	Biological Activity
4-Chloro	Potent antibacterial activity
3-Bromo	Significant antibacterial activity
3,4-Dimethoxy	Notable antibacterial activity
3,4,5-Trimethoxy	High antibacterial activity

Application 2: Synthesis of Pyrazoline Derivatives as Potent Antioxidants

Scientific Rationale:

The α,β-unsaturated ketone system of the chalcones derived from 4'-aminooctanophenone serves as an excellent Michael acceptor. Reaction with nucleophiles like hydrazine hydrate leads to a cyclization reaction, forming five-membered heterocyclic pyrazoline rings. Pyrazoline derivatives are a well-known class of compounds with a wide range of biological activities, including antioxidant and anti-inflammatory properties.[4]

Reaction Scheme: From Chalcone to Pyrazoline

Caption: Synthetic route for pyrazoline synthesis from chalcones.

Detailed Protocol: Synthesis of a Pyrazoline Derivative

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve the synthesized 4'-amino chalcone (5 mmol) in 30 mL of glacial acetic acid.

• Reagent Addition: Add hydrazine hydrate (10 mmol) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain it at this temperature for 6-8 hours. Monitor the reaction's progress using TLC.

• Product Isolation: After completion, allow the reaction mixture to cool to room temperature. Pour the cooled solution into a beaker containing 150 mL of crushed ice.

• Washing and Purification: Filter the resulting solid precipitate, wash it with cold water, and dry it. Recrystallize the crude product from ethanol or another suitable solvent to obtain the pure pyrazoline derivative.

• Structural Confirmation: Characterize the final product using appropriate spectroscopic methods (FT-IR, ¹H NMR, ¹³C NMR).

Application 3: Synthesis of Schiff Bases with Antimicrobial and Antidiabetic Potential

Scientific Rationale:

The primary amino group of 4'-aminooctanophenone is a versatile functional group that can readily undergo condensation with the carbonyl group of various aldehydes and ketones to form Schiff bases (or imines). Schiff bases are a class of compounds that have demonstrated a broad range of biological activities, including antibacterial, antifungal, and antidiabetic properties.[5][6] The formation of the imine bond is often reversible and can be catalyzed by an acid or a base.

General Scheme: Schiff Base Formation

Caption: General workflow for the synthesis of Schiff bases.

Detailed Protocol: Synthesis of a Schiff Base Derivative

• Reagent Mixture: In a 100 mL round-bottom flask, combine equimolar amounts (10 mmol) of 4'-aminooctanophenone and a chosen aldehyde in 40 mL of absolute ethanol.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

• Product Crystallization: After the reaction is complete, allow the mixture to cool slowly to room temperature. The Schiff base product will often crystallize out of the solution.

• Isolation and Purification: Collect the crystalline product by filtration. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying and Characterization: Dry the purified Schiff base in a vacuum oven. Characterize the product by its melting point and spectroscopic techniques such as FT-IR and NMR to confirm the formation of the imine bond.[5][6]

Table 3: Biological Evaluation of Synthesized Schiff Bases [5][6]

Aldehyde Used	Biological Activity Investigated	Key Findings
4-(dimethylamino)benzaldehyde	Antimicrobial, Antidiabetic	Showed significant inhibition of amylase and broad-spectrum antimicrobial activity.
3-nitrobenzaldehyde	Antimicrobial	Moderate antimicrobial activity.
Thiophene-2-carbaldehyde	Antimicrobial, Antifungal	Strong activity against certain bacteria and fungi, comparable to reference drugs.
Cinnamaldehyde	Antifungal	Potent antifungal activity, in some cases exceeding the reference drug.

General Laboratory Practices and Safety

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Handle corrosive reagents such as sodium hydroxide and glacial acetic acid with appropriate care.

• Organic solvents are flammable and should be handled away from ignition sources.

• Proper waste disposal procedures for chemical waste must be followed.

Conclusion

4'-Aminooctanophenone is a highly valuable and versatile starting material in the synthesis of a wide range of bioactive molecules. Its dual functionality allows for the construction of diverse molecular architectures, including chalcones, pyrazolines, and Schiff bases, which have shown promising anti-inflammatory, antimicrobial, and antidiabetic activities. The protocols outlined in these application notes provide a solid foundation for researchers to explore the synthetic potential of 4'-aminooctanophenone in the quest for novel therapeutic agents.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 44965, 4-Aminooctoylphenone. Retrieved from [Link].

• Jafar, T. A., & Majeed, A. H. (2018). SYNTHESIS,CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF SOME NEW HETEROCYCLIC COMPOUNDS DERIVED FROM 4-AMINOACETOPHENONE. ResearchGate. Available at: [Link].

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2023). New 4-Aminophenazone derivatives: synthesis, design, and docking analysis as selective COMT inhibitors. Journal of the Indian Chemical Society. Available at: [Link].

• Prasad, Y. R., Rao, A. L., & Rambabu, R. (2008). Synthesis of New 4'-amino chalcones and their anti-inflammatory and antimicrobial activity. E-Journal of Chemistry. Available at: [Link].

• Khan, I., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules. Available at: [Link].

• Khan, I., et al. (2017). Benzophenone: a ubiquitous scaffold in medicinal chemistry. RSC Advances. Available at: [Link].

• EMS DIVISION. (2020). PROTOCOL 17 SYSTEMIC REACTIONS. Available at: [Link].

• Chegaev, K., et al. (2023). Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules. Available at: [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2151, 4-Aminoantipyrine. Retrieved from [Link].

• Mohanram, I., & Meshram, J. (2014). Synthesis and biological activities of 4-aminoantipyrine derivatives derived from betti-type reaction. ISRN Organic Chemistry. Available at: [Link].

• Khan, I., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. MDPI. Available at: [Link].

• Society of Radiographers. (n.d.). Emergency treatment of anaphylactic reactions. Retrieved from [Link].

• Sancho, J., et al. (2011). Management of hypersensitivity to platinum- and taxane-based chemotherapy: cepo review and clinical recommendations. Current Oncology. Available at: [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 403, 4-Aminophenol. Retrieved from [Link].

• Broyles, A. D., et al. (2020). Practical Guidance for the Evaluation and Management of Drug Hypersensitivity. The Journal of Allergy and Clinical Immunology: In Practice. Available at: [Link].

• Romero, E. L., & Delgado, G. E. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry. Available at: [Link].

• Chan, A., et al. (2022). Safety and efficacy of an outpatient 12-step desensitization protocol for antineoplastic agents. Journal of Oncology Pharmacy Practice. Available at: [Link].

Sources

• 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach [mdpi.com]

Application Notes and Protocols for the Analytical Characterization of 4'-Aminooctanophenone

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

4'-Aminooctanophenone is a chemical compound of interest in various fields, including pharmaceutical research and organic synthesis. Its structure, featuring a long alkyl chain, a keto group, and an amino group on a phenyl ring, imparts specific chemical properties that necessitate a multi-faceted analytical approach for comprehensive characterization. This document provides detailed application notes and robust protocols for the qualitative and quantitative analysis of 4'-Aminooctanophenone, ensuring scientific integrity and enabling reproducible results. The methodologies described herein are grounded in established analytical principles and adapted for the specific attributes of this molecule.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4'-Aminooctanophenone is crucial for method development.

Property	Value	Source
Molecular Formula	C₁₄H₂₁NO	PubChem[1]
Molecular Weight	219.32 g/mol	PubChem[1]
XLogP3-AA	3.9	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	7	PubChem[1]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment and Quantification

Expertise & Experience: HPLC is the cornerstone for assessing the purity of 4'-Aminooctanophenone and for its quantification in various matrices. A reversed-phase method is most suitable, given the compound's moderate hydrophobicity (XLogP3-AA of 3.9)[1]. The aromatic ring provides a strong chromophore for UV detection. The selection of a C18 column offers excellent retention and separation from potential non-polar and polar impurities. The mobile phase, a mixture of acetonitrile and water with a mild acid modifier like acetic or formic acid, ensures good peak shape and ionization for potential mass spectrometry coupling.

Experimental Workflow: HPLC Analysis

Sources

• 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Validated HPLC Method for Purity Analysis of 4'-Aminooctanophenone

Abstract

This application note details a robust and validated high-performance liquid chromatography (HPLC) method for the determination of purity and the quantification of related substances for 4'-Aminooctanophenone. The method utilizes reversed-phase chromatography with a C18 stationary phase and a gradient elution of acetonitrile and water, with trifluoroacetic acid as a mobile phase modifier to ensure optimal peak shape and resolution. Detection is performed via UV spectrophotometry. The method has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness, making it suitable for quality control and stability testing in research and drug development settings.

Introduction

4'-Aminooctanophenone is an aromatic ketone containing a primary amine functional group. Its chemical structure consists of an octanoyl group and an amino group attached to a benzene ring. The presence of both a hydrophobic alkyl chain and a polar amino group gives the molecule an intermediate polarity. Accurate determination of the purity of active pharmaceutical ingredients (APIs) and key intermediates like 4'-Aminooctanophenone is a critical aspect of drug development and manufacturing, ensuring safety and efficacy. HPLC is a powerful and widely used technique for the separation and quantification of components in a mixture, making it the method of choice for purity analysis. This document provides a detailed protocol for a validated HPLC method for 4'-Aminooctanophenone.

Physicochemical Properties of 4'-Aminooctanophenone

A thorough understanding of the analyte's properties is fundamental to developing a successful HPLC method.

Property	Value	Source
Molecular Formula	C14H21NO	[1]
Molecular Weight	219.32 g/mol	[1]
Appearance	White to light yellow powder or crystals	[2]
Melting Point	102.0 to 108.0 °C	[2]
XLogP3-AA	3.9	[1]
Topological Polar Surface Area	43.1 Ų	[1]

The XLogP3-AA value of 3.9 suggests a significant non-polar character, making reversed-phase chromatography an ideal separation technique.[1][3] The presence of the aromatic ring and carbonyl group provides a chromophore suitable for UV detection.

HPLC Method Development and Optimization

The primary objective was to develop a stability-indicating HPLC method capable of separating 4'-Aminooctanophenone from its potential process-related impurities and degradation products.

Choice of Stationary Phase

A C18 (octadecylsilyl) stationary phase was selected due to its hydrophobicity, which provides good retention for compounds with a significant non-polar character like 4'-Aminooctanophenone.[3] A standard C18 column with a particle size of 5 µm and dimensions of 4.6 x 250 mm is recommended for initial development.

Mobile Phase Selection and Optimization

A mixture of an organic solvent and water is the standard for reversed-phase HPLC. Acetonitrile was chosen over methanol due to its lower viscosity and better UV transparency at lower wavelengths. To address potential peak tailing from the basic amino group, an acidic modifier is necessary. Trifluoroacetic acid (TFA) at a low concentration (0.1%) was added to both the aqueous and organic phases. TFA protonates the free silanol groups on the silica support, reducing their interaction with the basic analyte, and also protonates the analyte itself, leading to sharper, more symmetrical peaks.

A gradient elution was developed to ensure the timely elution of both more polar and less polar impurities, providing a comprehensive purity profile within a reasonable run time.

Detection Wavelength

The UV spectrum of aromatic amines and ketones typically shows strong absorbance in the range of 200-350 nm. For structurally similar compounds like 4-aminophenol, absorption maxima are observed around 218 nm and 272 nm.[4] A detection wavelength of 254 nm was chosen as it provides a good balance of sensitivity for the main component and potential impurities containing aromatic rings.

Detailed HPLC Protocol

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven, and UV detector.

• Column: C18, 5 µm, 4.6 x 250 mm (or equivalent)

• Solvents: HPLC grade acetonitrile and water.

• Reagents: Trifluoroacetic acid (TFA), analytical grade.

• Reference Standard: 4'-Aminooctanophenone of known purity.

Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	0-5 min: 40% B, 5-25 min: 40-90% B, 25-30 min: 90% B, 30.1-35 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	35 minutes

Sample and Standard Preparation

• Standard Solution: Accurately weigh about 25 mg of 4'-Aminooctanophenone reference standard and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent). This yields a concentration of approximately 0.5 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

Method Validation Protocol

The developed method was validated according to the ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[5][6][7]

Figure 1: Workflow for HPLC Method Development and Validation.

Specificity

Specificity was demonstrated by analyzing a blank (diluent), the 4'-Aminooctanophenone standard, and a sample spiked with potential impurities. The method should show no interference from the blank at the retention time of the main peak. Forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) should be performed to demonstrate that the method can separate the analyte from its degradation products.

Linearity and Range

Linearity was assessed by preparing a series of at least five concentrations of the 4'-Aminooctanophenone standard over a range of 50% to 150% of the nominal sample concentration. The peak area response was plotted against the concentration, and the correlation coefficient (r²) was calculated.

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.999
Y-intercept	Should be close to zero

Accuracy

Accuracy was determined by analyzing samples of a known concentration (spiked placebo or by standard addition) at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). The percentage recovery was calculated.

Parameter	Acceptance Criteria
Recovery	98.0% - 102.0%

Precision

• Repeatability (Intra-assay precision): Determined by performing six replicate injections of the standard solution at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Assessed by repeating the analysis on a different day, with a different analyst, and/or on a different instrument.

Parameter	Acceptance Criteria
Relative Standard Deviation (RSD)	≤ 2.0%

Robustness

The robustness of the method was evaluated by intentionally making small but deliberate variations in the method parameters and observing the effect on the results. Parameters to be varied include:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic)

The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits for all varied conditions.

System Suitability

To ensure the performance of the chromatographic system, system suitability tests should be performed before each analytical run.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
RSD of replicate injections	≤ 2.0%

Conclusion

The HPLC method described in this application note is a reliable and robust method for the purity analysis of 4'-Aminooctanophenone. The method is specific, linear, accurate, and precise over the specified range. The validation performed in accordance with ICH guidelines ensures that this method is suitable for routine quality control analysis in a regulated environment.

Figure 2: Step-by-step Experimental Workflow for Sample Analysis.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. PubMed. [Link]

• HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. SIELC Technologies. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• A Measurement Method for Atmospheric Ammonia and Primary Amines Based on Aqueous Sampling, OPA Derivatization and HPLC Analysis. ACS Publications. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. ResearchGate. [Link]

• Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. PubMed. [Link]

• 4'-Aminooctanophenone. PubChem. [Link]

• Reverse Phase Chromatography Techniques. Chrom Tech, Inc. [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Jones Chromatography. [Link]

• Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources. ResearchGate. [Link]

• HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. SIELC Technologies. [Link]

• HPLC Analysis of Aldehydes and Ketones in Air Samples. Aurora Pro Scientific. [Link]

• Analysis of Aldehydes and Ketones in Exhaust Gas (HPLC). Shimadzu. [Link]

• Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC. Waters Corporation. [Link]

• UV-Vis Spectrum of 4-aminophenol. SIELC Technologies. [Link]

Sources

• 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4'-Aminooctanophenone | 63884-78-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. chromtech.com [chromtech.com]
• 4. UV-Vis Spectrum of 4-aminophenol | SIELC Technologies [sielc.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 7. fda.gov [fda.gov]

Application Notes & Protocols: 4'-Aminooctanophenone as a Versatile Building Block in Organic Synthesis

An in-depth guide for researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of 4'-Aminooctanophenone

4'-Aminooctanophenone is a bifunctional organic compound featuring a C8 alkyl chain, a ketone, and an aromatic primary amine. Its molecular structure, comprising both nucleophilic (the amino group) and electrophilic (the carbonyl group) centers, along with a lipophilic tail, makes it a highly strategic and versatile starting material in modern organic synthesis.[1] The presence of these distinct functional groups on a single scaffold allows for selective and sequential chemical transformations, providing a direct route to a wide array of complex molecules.

This guide explores the utility of 4'-Aminooctanophenone as a foundational building block, focusing on its application in the synthesis of two critical classes of intermediates: chalcones and Schiff bases. These intermediates are themselves valuable precursors for the construction of diverse heterocyclic systems, many of which are recognized as "privileged structures" in medicinal chemistry due to their prevalence in pharmacologically active compounds.[2] We will provide detailed, field-proven protocols and explain the underlying chemical principles that govern these transformations.

Application I: Synthesis of Bio-functional Chalcones via Claisen-Schmidt Condensation

Chalcones, characterized by the 1,3-diaryl-2-propen-1-one backbone, are a major class of compounds extensively studied for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4][5] The synthesis of chalcones from 4'-Aminooctanophenone introduces an amino-substituted aromatic ring and a lipophilic octanoyl chain, features that can significantly modulate the pharmacological profile of the resulting molecule.

Principle and Rationale

The most reliable and widely used method for chalcone synthesis is the Claisen-Schmidt condensation .[5][6][7] This reaction involves a base-catalyzed aldol condensation between an aromatic ketone (4'-Aminooctanophenone) and an aromatic aldehyde.

Causality of Experimental Choices:

• Catalyst: A strong base, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH), is used to deprotonate the α-carbon of the ketone, generating a reactive enolate ion. This is the critical nucleophile in the reaction.

• Solvent: A polar protic solvent like ethanol is chosen because it effectively dissolves both the reactants and the base catalyst, facilitating a homogeneous reaction environment.

• Temperature: The reaction is often initiated at room temperature or slightly below to control the initial aldol addition. It may be gently heated to promote the subsequent dehydration step, which drives the reaction to completion by forming the stable, conjugated α,β-unsaturated ketone system.

Experimental Workflow: Claisen-Schmidt Condensation

Below is a visual representation of the general workflow for synthesizing a chalcone derivative from 4'-Aminooctanophenone.

Caption: Workflow for Chalcone Synthesis.

Detailed Protocol: Synthesis of (E)-1-(4-aminophenyl)-3-phenylprop-2-en-1-one

• Preparation: In a 100 mL round-bottom flask, dissolve 4'-Aminooctanophenone (e.g., 2.19 g, 10 mmol) in 30 mL of ethanol. Stir until a clear solution is formed.

• Reactant Addition: To the solution, add freshly distilled benzaldehyde (1.06 g, 10 mmol).

• Catalysis: While stirring vigorously, slowly add 5 mL of a 40% aqueous potassium hydroxide (KOH) solution dropwise, maintaining the temperature at 20-25°C using a water bath. The addition of a strong base is the key step to initiate the formation of the enolate from 4'-aminooctanophenone.

• Reaction: Seal the flask and continue stirring at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The formation of a precipitate often indicates product formation.

• Work-up and Isolation: Pour the reaction mixture into 200 mL of ice-cold water with stirring. The chalcone product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral (pH ~7). The crude product is then purified by recrystallization from hot ethanol to yield the pure chalcone.

Data Summary: Representative Chalcone Syntheses

Aromatic Aldehyde	Catalyst	Typical Yield	Notes
Benzaldehyde	KOH	85-95%	Forms the foundational chalcone structure.
4-Chlorobenzaldehyde	NaOH	80-90%	Electron-withdrawing groups can influence reactivity.
4-Methoxybenzaldehyde	KOH	90-98%	Electron-donating groups often lead to higher yields.
2-Hydroxybenzaldehyde	NaOH	75-85%	The ortho-hydroxyl group can participate in intramolecular hydrogen bonding.

Application II: Synthesis of Schiff Bases (Imines)

Schiff bases, containing the characteristic azomethine (-C=N-) group, are another cornerstone of synthetic chemistry. They are widely used as intermediates for synthesizing various bioactive molecules and as ligands in coordination chemistry.[8][9][10] The primary amino group of 4'-Aminooctanophenone serves as the key reactive handle for this transformation.

Principle and Rationale

Schiff base formation is a condensation reaction between a primary amine and an active carbonyl compound (aldehyde or ketone). The reaction proceeds via nucleophilic addition of the amine to the carbonyl carbon, forming a hemiaminal intermediate, which then undergoes dehydration to yield the stable imine.[11]

Causality of Experimental Choices:

• Catalyst: The reaction is often catalyzed by a small amount of a weak acid, such as acetic acid. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the amine. It also facilitates the final dehydration step.

• Solvent and Conditions: Ethanol or methanol are common solvents. The reaction is typically performed under reflux to accelerate the dehydration step. In some cases, a Dean-Stark apparatus can be used to azeotropically remove the water byproduct, driving the equilibrium towards the product.

• Green Chemistry Approach: Solvent-free "grinding" techniques have also proven effective and environmentally friendly for synthesizing Schiff bases.[8][9]

Experimental Workflow: Schiff Base Formation

The following diagram illustrates the straightforward process of synthesizing a Schiff base from 4'-Aminooctanophenone.

Caption: Workflow for Schiff Base Synthesis.

Detailed Protocol: Synthesis of 4-((E)-(2-hydroxybenzylidene)amino)octanophenone

• Preparation: Combine equimolar amounts of 4'-Aminooctanophenone (2.19 g, 10 mmol) and salicylaldehyde (1.22 g, 10 mmol) in 40 mL of absolute ethanol in a 100 mL round-bottom flask.

• Catalysis: Add 2-3 drops of glacial acetic acid to the mixture. The acid serves to catalyze the condensation.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours. Monitor the reaction's completion using TLC.

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The Schiff base product will typically crystallize out of the solution.

• Purification: Collect the crystalline product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials. If necessary, further purify the product by recrystallization from ethanol or methanol.

Data Summary: Representative Schiff Base Syntheses

Aldehyde	Catalyst	Typical Yield	Notes
Salicylaldehyde	Acetic Acid	90-95%	The resulting Schiff base is a common tridentate ligand.
Vanillin	Acetic Acid	88-96%	Incorporates additional functional groups (hydroxyl, methoxy).
4-(Dimethylamino)benzaldehyde	None (Thermal)	85-92%	Highly activated aldehydes may not require a catalyst.
Thiophene-2-carboxaldehyde	Acetic Acid	85-90%	Forms a heteroaromatic Schiff base.[12]

Application III: A Gateway to Diverse Heterocyclic Scaffolds

The true power of 4'-Aminooctanophenone as a building block is realized when its primary derivatives—chalcones and Schiff bases—are used as advanced intermediates for constructing complex heterocyclic systems.[13][14][15] These reactions significantly expand the molecular diversity achievable from a single starting material.

Logical Relationship: From Building Block to Heterocycles

The chalcone's α,β-unsaturated ketone system and the Schiff base's imine bond are reactive handles for cyclization reactions with various binucleophilic reagents.

Caption: Synthetic pathways from 4'-Aminooctanophenone.

This synthetic logic demonstrates how a single, well-designed starting material can provide access to multiple, structurally distinct, and biologically relevant chemical scaffolds. For instance, the reaction of a chalcone derived from 4'-Aminooctanophenone with hydrazine hydrate is a classical method for synthesizing pyrazoline rings, which are known for their diverse pharmacological activities.

Conclusion

4'-Aminooctanophenone is a potent and versatile building block in organic synthesis. Its dual functionality allows for straightforward and high-yielding access to key synthetic intermediates like chalcones and Schiff bases. These compounds are not merely endpoints but serve as gateways to a vast library of complex heterocyclic structures. The inclusion of the octanoyl chain imparts significant lipophilicity, a desirable trait in drug design for modulating properties like membrane permeability and protein binding. For researchers in medicinal chemistry and materials science, mastering the application of 4'-Aminooctanophenone opens up efficient and modular synthetic routes to novel and functional molecules.

References

• Synthesis of Some 4'-Amino Chalcones and their Antiinflammatory and Antimicrobial Activity. Asian Journal of Chemistry. [Link]

• Synthesis of Some 4'-Amino Chalcones and their Antiinflammatory and Antimicrobial Activity. Semantic Scholar. [Link]

• Synthesis of Chalcones with Anticancer Activities. National Institutes of Health (NIH). [Link]

• Synthesis of New 4′-amino chalcones and their anti-inflammatory and antimicrobial activity. Semantic Scholar. [Link]

• Scheme 2: Synthesis of Schiff bases (9-17) by condensation of 4-amino phenol and a variety of aldehydes. ResearchGate. [Link]

• Design and synthesis of novel 4-aminophenazone Schiff bases by grinding technique as prospective anti-inflammatory agents. Journal of Applied Pharmaceutical Science. [Link]

• Chalcones: A review on synthesis and pharmacological activities. Journal of Applied Pharmaceutical Science. [Link]

• Green and highly efficient synthetic approach for the synthesis of 4-aminoantipyrine Schiff bases. Chemical Review and Letters. [Link]

• Synthesis of schiff bases of 4-aminophenazone. ResearchGate. [Link]

• 4-Aminooctoylphenone. PubChem, National Institutes of Health (NIH). [Link]

• Schiff Bases From 4-Aminoantipyrine: Investigation of Their In Silico, Antimicrobial, and Anticancer Effects and Their Use in Glucose Biosensor Design. National Institutes of Health (NIH). [Link]

• New 4-Aminophenazone derivatives: synthesis, design, and docking analysis as selective COMT inhibitors. ResearchGate. [Link]

• Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. MDPI. [Link]

• [Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone]. ResearchGate. [Link]

• Enaminones as Building Blocks in Heterocyclic Syntheses: Reinvestigating the Product Structures of Enaminones with Malononitrile. A Novel Route to 6-Substituted-3-Oxo-2,3-Dihydropyridazine-4-Carboxylic Acids. National Institutes of Health (NIH). [Link]

• Heterocyclic Building Blocks. SRD ORGANICS LTD. [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. National Institutes of Health (NIH). [Link]

• Uses of 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]-thiophen-2-yl)-3-dodecanoylthiourea as a Building Block in the Synthesis of Fused Pyrimidine and Thiazine Systems. National Institutes of Health (NIH). [Link]

• Polyhalonitrobutadienes as Versatile Building Blocks for the Biotargeted Synthesis of Substituted N-Heterocyclic Compounds. National Institutes of Health (NIH). [Link]

Sources

• 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heterocyclic Building Blocks - SRD ORGANICS LTD [srdorganics.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Synthesis of Chalcones with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. Synthesis of Some 4'-Amino Chalcones and their Antiinflammatory and Antimicrobial Activity | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. japsonline.com [japsonline.com]
• 9. chemrevlett.com [chemrevlett.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enaminones as Building Blocks in Heterocyclic Syntheses: Reinvestigating the Product Structures of Enaminones with Malononitrile. A Novel Route to 6-Substituted-3-Oxo-2,3-Dihydropyridazine-4-Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Uses of 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]-thiophen-2-yl)-3-dodecanoylthiourea as a Building Block in the Synthesis of Fused Pyrimidine and Thiazine Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Polyhalonitrobutadienes as Versatile Building Blocks for the Biotargeted Synthesis of Substituted N-Heterocyclic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4'-Aminooctanophenone

This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 4'-aminooctanophenone. The content is structured to provide in-depth, field-proven insights into common issues, particularly focusing on troubleshooting low reaction yields.

Introduction: The Challenge of Synthesizing 4'-Aminooctanophenone

The synthesis of 4'-aminooctanophenone, a valuable intermediate in pharmaceutical development, is most commonly approached via the Friedel-Crafts acylation. This reaction involves the electrophilic aromatic substitution of an activated benzene ring with an acylating agent, typically octanoyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

However, the presence of the amino (-NH₂) group on the aromatic ring presents a significant challenge. The basic nitrogen atom readily complexes with the Lewis acid catalyst.[1][2] This interaction not only consumes the catalyst but also forms a positively charged ammonium species on the ring, which strongly deactivates the aromatic system towards the desired electrophilic substitution, often leading to reaction failure or negligible yields.[1]

The most effective strategy to circumvent this issue is to protect the amino group, rendering it less basic and transforming it into an activating, ortho, para-directing group. A common approach is the acylation of acetanilide (N-phenylacetamide) followed by deprotection of the acetyl group to reveal the target primary amine. This guide will focus on troubleshooting this robust and widely accepted synthetic route.

Troubleshooting Guide: Diagnosing and Resolving Low Yields

This section addresses specific experimental issues in a question-and-answer format.

Q1: My reaction has failed or the yield is extremely low, with mostly starting material recovered. What are the primary causes?

A1: This is a common and frustrating issue, often pointing to fundamental problems with the reaction setup or reagents. The root cause is typically related to the deactivation of the catalyst or insufficient reaction conditions.

Systematic Troubleshooting Steps:

• Catalyst and Reagent Integrity: The Friedel-Crafts acylation is notoriously sensitive to moisture.

  • Cause: Aluminum chloride (AlCl₃) is a strong Lewis acid that hydrolyzes rapidly in the presence of water, rendering it catalytically inactive. Similarly, moisture in the solvent or on the glassware will consume the catalyst.

  • Solution:

    • Use a fresh, unopened bottle of anhydrous AlCl₃. Handle it quickly in a dry environment (e.g., a glove box or under a stream of inert gas).

    • Ensure all solvents (e.g., dichloromethane, nitrobenzene) are rigorously dried using appropriate methods, such as distillation over calcium hydride or passage through an activated alumina column.[3]

    • All glassware must be oven- or flame-dried immediately before use and assembled under an inert atmosphere (Nitrogen or Argon).[3]

• Stoichiometry of the Lewis Acid:

  • Cause: In the acylation of anilides, the Lewis acid not only catalyzes the formation of the acylium ion but also complexes with the carbonyl oxygen of the amide protecting group and the carbonyl of the newly formed ketone product.[4] Therefore, a stoichiometric excess is required.

  • Solution: A molar ratio of at least 2.5 to 3.0 equivalents of AlCl₃ relative to the acetanilide starting material is often necessary to drive the reaction to completion.

• Reaction Temperature and Time:

  • Cause: Insufficient thermal energy can lead to a slow or stalled reaction. Conversely, excessively high temperatures can promote side reactions or degradation.

  • Solution: The addition of reagents should be done at a low temperature (e.g., 0 °C) to control the initial exothermic reaction.[5] Subsequently, the reaction may need to be gently heated or allowed to run for an extended period at room temperature to ensure completion. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

Troubleshooting Flowchart for Reaction Failure

Caption: Troubleshooting Decision Tree for Low Yield.

Q2: My crude product analysis (NMR, LC-MS) shows significant impurities. What are the common side products and how can I minimize them?

A2: The formation of side products typically arises from a lack of regioselectivity or competing reactions.

Problem	Potential Cause	Recommended Solution
Ortho-Isomer Formation	The acetamido group is an ortho, para-director. While the para-product is sterically favored and generally major, reaction conditions can influence the ortho:para ratio.	Lowering the reaction temperature can increase the selectivity for the thermodynamically more stable para-isomer.
Unreacted Acylating Agent	Incomplete reaction or hydrolysis of the octanoyl chloride during the reaction or work-up.	Ensure anhydrous conditions. The unreacted acid chloride will be quenched to octanoic acid during aqueous work-up, which can typically be removed during purification.
De-acetylation	The amide protecting group can be cleaved under harsh acidic conditions, exposing the free amine which is then deactivated.	Maintain moderate reaction temperatures and avoid overly aggressive quenching conditions.

Q3: I confirmed product formation, but my isolated yield after work-up and purification is poor. Where am I losing my product?

A3: Product loss after the reaction is complete is often due to suboptimal work-up or purification procedures.

• Aqueous Work-up:

  • Cause: The product, 4'-aminooctanophenone, has an amine functional group. During the acidic quench (typically with HCl/ice) required to decompose the aluminum complexes, this amine becomes protonated (-NH₃⁺).[5] The resulting ammonium salt has significantly higher water solubility and will be lost to the aqueous phase during extraction with an organic solvent.

  • Solution: After the initial acidic quench and separation of the organic layer, the aqueous layer must be basified (e.g., with NaOH or NH₄OH) to a pH of 7-8.[6][7] This deprotonates the ammonium salt, returning the product to its less water-soluble free amine form. The aqueous layer should then be thoroughly re-extracted several times with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification Challenges:

  • Cause: The crude product may contain impurities with similar polarity, making separation by column chromatography difficult. During recrystallization, the product may "oil out" instead of forming crystals, trapping impurities and hindering purification.

  • Solution:

    • Column Chromatography: Screen different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to find optimal separation conditions.

    • Recrystallization: Perform a systematic solvent screen. If the product oils out from a single solvent, try a two-solvent system (one in which the product is soluble, one in which it is not). Seeding the solution with a previously obtained pure crystal can also induce proper crystallization.

Frequently Asked Questions (FAQs)

• Q: Can I perform the Friedel-Crafts acylation directly on aniline?

  • A: It is highly discouraged. The free amino group of aniline is a Lewis base that will react irreversibly with the AlCl₃ catalyst. This forms a deactivated anilinium complex, preventing the desired acylation of the aromatic ring.[1][2] Protecting the amine as an amide is the standard and most reliable method.

• Q: What is the detailed mechanism for the acylation of acetanilide?

  • A: The reaction is a classic electrophilic aromatic substitution:

    • Formation of the Acylium Ion: The acylating agent (octanoyl chloride) reacts with the Lewis acid (AlCl₃) to form a highly electrophilic acylium ion (CH₃(CH₂)₆C≡O⁺).

    • Electrophilic Attack: The electron-rich aromatic ring of acetanilide attacks the acylium ion. The acetamido group directs this attack to the para position. This step forms a resonance-stabilized carbocation intermediate known as an arenium ion.

    • Deprotonation: A weak base (like AlCl₄⁻) removes the proton from the carbon bearing the new acyl group, restoring aromaticity and yielding the 4'-acetamidooctanophenone product complexed with AlCl₃.[4]

• Q: How do I remove the acetyl protecting group after the acylation is complete?

  • A: The acetyl group is typically removed by hydrolysis under either acidic or basic conditions. A common and effective method is to reflux the 4'-acetamidooctanophenone in aqueous ethanolic HCl or H₂SO₄. The reaction should be monitored by TLC to avoid degradation of the desired product.

Experimental Protocols

Protocol 1: Synthesis of 4'-Acetamidooctanophenone

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagents: In the flask, suspend aluminum chloride (AlCl₃, e.g., 35.0 g, 262 mmol) in anhydrous dichloromethane (DCM, 150 mL). Cool the suspension to 0 °C in an ice bath.

• Addition: Dissolve acetanilide (10.0 g, 74 mmol) and octanoyl chloride (13.3 g, 82 mmol) in anhydrous DCM (50 mL). Add this solution dropwise to the AlCl₃ suspension over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir for 12-16 hours. Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).

• Work-up: Cool the reaction mixture back to 0 °C and very carefully quench it by slowly pouring it onto a mixture of crushed ice (300 g) and concentrated HCl (50 mL). Stir vigorously until all the aluminum salts have dissolved.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 75 mL). Combine all organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Deprotection to form 4'-Aminooctanophenone

• Setup: To the crude 4'-acetamidooctanophenone from the previous step, add ethanol (100 mL) and concentrated HCl (30 mL).

• Reaction: Heat the mixture to reflux (approx. 80-85 °C) for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up: Cool the mixture to room temperature and concentrate it under reduced pressure to remove the ethanol. Dilute the remaining aqueous residue with water (100 mL).

• Neutralization & Extraction: Cool the acidic solution in an ice bath and carefully add 50% aqueous NaOH until the pH is approximately 8-9. A precipitate of the product should form. Extract the mixture three times with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude 4'-aminooctanophenone can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol/water or hexane/ethyl acetate).

Overall Synthetic Workflow

Caption: General workflow for 4'-aminooctanophenone synthesis.

References

• BenchChem Technical Support. (n.d.). Troubleshooting the synthesis of 4-[(2R)-2-aminopropyl]phenol to increase yield.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• ResearchGate. (n.d.). Optimization of the continuous flow synthesis of 4a.
• Quora. (2018). Is the Friedel-Crafts acylation of aniline difficult?.
• BenchChem Technical Support. (n.d.). Troubleshooting low yields in the synthesis of substituted enones.
• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• ResearchGate. (n.g.). Optimisation of the reaction conditions for the synthesis of 4aa.
• Wikipedia. (n.d.). Friedel–Crafts reaction.
• Google Patents. (n.d.). CN102924306A - Preparation method for 4-aminoacetophenone.
• Google Patents. (n.d.). CN1021818C - Method for purifying crude 4-aminophenol.
• Google Patents. (n.d.). EP1359141A1 - Method of friedel-crafts acylation of anilides.
• Google Patents. (n.d.). US4870209A - Process for purifying crude 4-aminophenol.
• BenchChem Technical Support. (n.d.). Troubleshooting low yield in Insulin B (20-30) peptide synthesis.
• BenchChem Technical Support. (n.d.). Troubleshooting low yield during the chemical synthesis of Episappanol.
• ResearchGate. (n.d.). [Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone].
• PubChem. (n.d.). Process for the purification of p-aminophenol - Patent US-4440954-A.
• National Institutes of Health. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization.
• Organic Chemistry Portal. (n.d.). O'Donnell Amino Acid Synthesis.
• TriLink BioTechnologies. (n.d.). Troubleshooting the Synthesis of Modified Oligonucleotides.
• MDPI. (n.d.). Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity.
• ResearchGate. (2023). Optimization of 4‐amino‐pyridazin‐3(2H)‐one as a valid core scaffold for FABP4 inhibitors.
• ResearchGate. (n.d.). Optimization reaction condition in the synthesis of 4. a.
• European Patent Office. (2023). METHOD FOR PURIFICATION OF 4-HYDROXYACETOPHENONE - EP 3526188 B1.
• Google Patents. (n.d.). CN109651286B - High-selectivity synthesis method of 4- (4-aminophenyl) morpholine-3-one.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. EP1359141A1 - Method of friedel-crafts acylation of anilides - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN1021818C - Method for purifying crude 4-aminophenol - Google Patents [patents.google.com]
• 7. US4870209A - Process for purifying crude 4-aminophenol - Google Patents [patents.google.com]

Technical Support Center: Optimizing Friedel-Crafts Acylation of Aniline Derivatives

Welcome to the technical support center for Friedel-Crafts acylation of aniline derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this powerful yet challenging transformation. Here, we move beyond simple protocols to explain the underlying principles, troubleshoot common failures, and provide robust, field-proven methodologies for success.

Part 1: The Core Challenge — Why Is Acylating Aniline So Difficult?

The primary obstacle in the Friedel-Crafts acylation of aniline is a fundamental conflict in chemical reactivity. The reaction requires a potent Lewis acid catalyst (e.g., aluminum chloride, AlCl₃) to generate the acylium ion electrophile.[1][2] However, the nitrogen atom of the aniline's amino group is a Lewis base.[3]

This leads to a destructive acid-base reaction that takes precedence over the desired acylation. The aniline's lone pair of electrons attacks the Lewis acid catalyst, forming a highly stable complex.[3][4] This event has two critical consequences:

• Catalyst Sequestration : The Lewis acid is consumed in this non-productive interaction and is no longer available to activate the acylating agent.

• Ring Deactivation : The formation of the complex places a positive charge on the nitrogen atom. This transforms the activating, ortho-, para-directing amino group into a powerful deactivating, meta-directing group (-NH₂⁺-AlCl₃), shutting down any possibility of electrophilic aromatic substitution.[5][6][7]

The solution is not to force the reaction with excess catalyst but to temporarily modify the aniline to prevent this parasitic interaction.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why did my Friedel-Crafts acylation on unprotected aniline fail completely?

As detailed above, the free amino group (-NH₂) acts as a Lewis base and quenches the Lewis acid catalyst (e.g., AlCl₃).[3] This forms a deactivated salt on the aniline ring, preventing the electrophilic aromatic substitution from occurring.[5] The key is to protect the amino group before proceeding.

Q2: I protected my aniline as an acetanilide. Why is my yield still low?

Several factors could be at play:

• Insufficient Catalyst : While the amide is less basic, the product ketone will complex with the Lewis acid.[8][9] For traditional catalysts like AlCl₃, a stoichiometric amount (or even a slight excess) relative to the acetanilide is often required.

• Moisture Contamination : Strong Lewis acids like AlCl₃ are extremely hygroscopic. Trace moisture will hydrolyze the catalyst, rendering it inactive. Ensure all glassware is oven-dried and reagents/solvents are anhydrous.

• Poor Reagent Quality : The acyl chloride or anhydride may have degraded. It's best to use freshly opened bottles or distill/purify the acylating agent before use.

• Sub-optimal Temperature : These reactions often require heating to proceed at a reasonable rate. If the reaction is sluggish at room temperature, gradual heating (e.g., to 50-80 °C) may be necessary. Monitor for side product formation.

Q3: My reaction produced a mixture of ortho and para isomers. How can I improve para-selectivity?

The N-acyl group is an ortho-, para-director.[10] The para product is usually favored due to sterics. To enhance para-selectivity:

• Increase Steric Bulk : Use a bulkier acylating agent or a protecting group with more steric hindrance.

• Lower Reaction Temperature : Running the reaction at a lower temperature can sometimes favor the thermodynamically more stable para isomer.

• Solvent Choice : The polarity of the solvent can influence the ortho/para ratio. Experiment with different solvents like 1,2-dichloroethane, nitrobenzene, or carbon disulfide.

Q4: Can I use a catalytic amount of Lewis acid?

With traditional catalysts like AlCl₃, this is difficult because of product complexation.[8] However, modern, more robust Lewis acids, particularly metal triflates, can be used in catalytic amounts.[11] Bismuth triflate (Bi(OTf)₃) and Hafnium triflate (Hf(OTf)₄) are excellent examples that are also water-stable and can be recycled.[12]

Part 3: In-Depth Troubleshooting Guide

Symptom / Observation	Probable Cause(s)	Recommended Actions & Explanations
No reaction; starting material recovered	1. Catalyst Inactivity : Moisture contamination or insufficient quantity. 2. Ring is Too Deactivated : Presence of other electron-withdrawing groups on the aniline derivative. 3. Insufficient Temperature : Reaction kinetics are too slow.	1. Ensure Anhydrous Conditions : Oven-dry all glassware. Use anhydrous solvents. Handle AlCl₃ in a glovebox or under an inert atmosphere. For anilides, consider using a water-tolerant catalyst like Bi(OTf)₃.[12] 2. Assess Substrate : Friedel-Crafts reactions fail on strongly deactivated rings (e.g., nitroanilines).[2][7] If your substrate has other deactivating groups, this method may not be suitable. 3. Optimize Temperature : Slowly increase the reaction temperature in 10 °C increments, monitoring by TLC or LC-MS for product formation.
Low yield with complex mixture of byproducts	1. N-Acylation or De-acetylation : The protecting group may be unstable under the reaction conditions. 2. Fries Rearrangement : If the reaction is run at very high temperatures, the N-acyl group can rearrange to the ring, leading to isomeric byproducts. 3. Polysubstitution : Unlikely for acylation, but possible if reaction conditions are too harsh or the ring is highly activated.	1. Verify Protecting Group Stability : Ensure the N-acyl bond is stable. If using acetyl, ensure conditions are not excessively acidic or hot. 2. Control Temperature : Avoid excessive heating. The Fries rearrangement is thermally driven. Maintain the lowest effective temperature for the reaction. 3. Use Stoichiometric Control : Use 1.0-1.1 equivalents of the acylating agent. The product ketone is deactivated, which naturally prevents polyacylation.[9]
Charring or dark tar formation	1. Reaction Temperature Too High : Substrate or product decomposition. 2. Oxidation of Substrate : Unprotected anilines are prone to oxidation, especially during direct nitration or halogenation attempts, and this can be a factor in acylation if conditions are harsh.[13]	1. Reduce Temperature : Immediately lower the reaction temperature. Consider adding the acylating agent slowly at a lower temperature (e.g., 0 °C) and then allowing the reaction to warm to its target temperature. 2. Ensure Full Protection : Confirm complete conversion of the aniline to the anilide before the acylation step. Unprotected aniline is more susceptible to decomposition.
Product is stuck as a complex with AlCl₃	Incomplete Workup/Hydrolysis : The aluminum-ketone complex is stable and requires vigorous hydrolysis.	Modify Workup : After the reaction is complete, cool the mixture in an ice bath and quench by slowly adding it to a mixture of ice and concentrated HCl. This protonates the ketone and hydrolyzes the aluminum salts, breaking the complex. Stir vigorously until all solids dissolve.

Part 4: Core Experimental Protocols

This section provides a self-validating workflow for the successful acylation of an aniline derivative.

Protocol 1: N-Acetylation of Aniline (Protection)

Causality: This step converts the basic -NH₂ group into a neutral amide, preventing catalyst sequestration and ring deactivation.[3][13] The resulting acetanilide is moderately activated and directs acylation to the ortho- and para-positions.[10]

• Setup : In a round-bottom flask equipped with a magnetic stir bar, dissolve the aniline derivative (1.0 eq) in glacial acetic acid.

• Reagent Addition : Slowly add acetic anhydride (1.1 eq) to the solution. An exotherm may be observed.

• Reaction : Stir the mixture at room temperature for 1-2 hours or until TLC/LC-MS analysis shows complete consumption of the starting aniline.

• Workup : Pour the reaction mixture into a beaker of ice water. The acetanilide product will often precipitate as a white solid.

• Isolation : Collect the solid by vacuum filtration, wash thoroughly with cold water to remove acetic acid, and dry under vacuum. The product is often pure enough for the next step, but can be recrystallized from ethanol/water if needed.

Protocol 2: Friedel-Crafts Acylation of Acetanilide (Para-Acetylation)

Causality: This is the key C-C bond-forming step. Aluminum chloride is used in stoichiometric amounts as it coordinates to the acyl chloride to form the reactive acylium ion and also complexes with the product ketone.[8][14]

• Setup : Assemble an oven-dried, three-neck flask under a nitrogen or argon atmosphere. Equip it with a reflux condenser, a magnetic stir bar, and a dropping funnel.

• Catalyst Suspension : Charge the flask with anhydrous aluminum chloride (AlCl₃, 2.2 eq) and an anhydrous solvent (e.g., 1,2-dichloroethane). Stir to create a suspension.

• Acylating Agent Addition : Dissolve acetyl chloride (1.1 eq) in a small amount of the anhydrous solvent and add it dropwise to the AlCl₃ suspension via the dropping funnel. Stir for 15-20 minutes to allow for the formation of the acylium ion complex.

• Substrate Addition : Dissolve the dried acetanilide derivative (1.0 eq) in the anhydrous solvent and add it portion-wise or dropwise to the reaction mixture.

• Reaction : Heat the reaction mixture to reflux (typically 60-80 °C) and monitor its progress by TLC or LC-MS. The reaction may take several hours.

• Quenching & Workup : Once complete, cool the flask in an ice bath. Very slowly and carefully, pour the reaction mixture onto a stirred slurry of crushed ice and concentrated HCl.

• Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography or recrystallization.

Protocol 3: Hydrolysis of the Acylated Acetanilide (Deprotection)

Causality: This final step removes the acetyl protecting group to reveal the free amino functionality on the final product.[3]

• Setup : Dissolve the purified, acylated acetanilide in a mixture of ethanol and concentrated hydrochloric acid.

• Reaction : Heat the mixture to reflux for 2-4 hours, or until TLC/LC-MS indicates complete removal of the acetyl group.

• Workup : Cool the reaction mixture to room temperature. Carefully neutralize the acid by the slow addition of a saturated sodium bicarbonate or sodium hydroxide solution until the pH is basic (~8-9).

• Isolation : The free amine product may precipitate and can be collected by filtration. Alternatively, extract the product into an organic solvent, dry the organic layer, and concentrate to yield the final acylated aniline.

Part 5: Advanced Strategies & Alternative Catalysts

While the AlCl₃-mediated pathway is classic, modern drug development often requires milder, more functional-group-tolerant, and "greener" conditions.

Catalyst System	Typical Loading	Advantages	Disadvantages
AlCl₃ / FeCl₃	Stoichiometric (≥1 eq)	Inexpensive, powerful, well-established.	Moisture sensitive, requires stoichiometric amounts, harsh conditions, generates significant acidic waste.[15]
Bi(OTf)₃	Catalytic (5-10 mol%)	Water-stable, highly active, reusable, environmentally benign.[12]	More expensive than traditional Lewis acids.
Hf(OTf)₄ / Sc(OTf)₃	Catalytic (1-10 mol%)	Extremely active, can acylate even deactivated systems, reusable.[11][12]	High cost.
Zeolites (Solid Acids)	Heterogeneous	Easily removed by filtration, reusable, environmentally friendly.	May require higher temperatures; activity can be lower than homogeneous catalysts.
Polyphosphoric Acid (PPA)	Solvent/Catalyst	Effective for intramolecular acylations (cyclizations); can drive reactions to completion.[12]	Viscous, difficult to stir, workup can be challenging.

Using a catalyst like Bismuth(III) triflate can significantly simplify the protocol by allowing for catalytic loading and eliminating the need for strictly anhydrous conditions, making it an excellent first choice for optimizing reactions involving sensitive substrates.[12]

References

• Method of Friedel-Crafts Acylation of Anilides.

• Friedel-Crafts acylation of anilides. Sciencemadness.org. [Link]

• Catalytic Friedel-Crafts Acylation of Aniline Derivatives. ResearchGate. [Link]

• Friedel–Crafts reaction. Wikipedia. [Link]

• Give reasons for the following: Aniline does not undergo Friedel- Crafts reaction. Toppr. [Link]

• Is the Friedel-Crafts acylation of aniline difficult? Quora. [Link]

• Solved Anilines are incompatible with Friedel Crafts. Chegg.com. [Link]

• Friedel-Crafts Acylation. Chemistry Steps. [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Friedel Crafts Alkylation and Acylation Reaction Mechanism. YouTube. [Link]

• Why doesn't aniline undergo Friedel-Crafts alkylation? Chemistry Stack Exchange. [Link]

• Aniline Does Not Undergo Friedel Crafts Reaction Using AlCl3. YouTube. [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• Amines. NCERT. [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. National Institutes of Health (NIH). [Link]

• Amides as a Protecting Group for Friedel-Crafts Reactions. YouTube. [Link]

Sources

• 1. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. quora.com [quora.com]
• 5. shaalaa.com [shaalaa.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 9. Friedel-Crafts Acylation [organic-chemistry.org]
• 10. Sciencemadness Discussion Board - Friedel-Crafts acylation of anilides - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. EP1359141A1 - Method of friedel-crafts acylation of anilides - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. ncert.nic.in [ncert.nic.in]
• 14. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 傅-克酰基化反应 [sigmaaldrich.com]

Technical Support Center: Acylation of N-Protected Anilines

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding side reactions encountered during the acylation of N-protected anilines. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental outcomes and provide field-proven solutions.

Troubleshooting Guide: Common Acylation Problems

This section addresses specific issues encountered during the N-acylation of anilines. Each problem is presented in a question-and-answer format, detailing the probable causes and recommended solutions.

Question 1: My N-acylation reaction has a very low yield or is not proceeding at all. What are the common causes?

Low conversion is a frequent issue, often stemming from the electronic or steric properties of the aniline substrate.

Potential Cause 1: Reduced Nucleophilicity of the Aniline The primary driver of the acylation reaction is the nucleophilic attack of the aniline's nitrogen lone pair on the electrophilic acyl carbon. If your aniline substrate contains strong electron-withdrawing groups (EWGs) such as nitro (-NO₂), cyano (-CN), or carbonyl groups, the electron density on the nitrogen is significantly reduced.[1][2] This diminished nucleophilicity makes the aniline a poor reactant, leading to a sluggish or incomplete reaction.[1]

Solution:

• Increase Reaction Temperature: Heating the reaction can provide the necessary activation energy. However, monitor for decomposition or side reactions at elevated temperatures.

• Use a More Reactive Acylating Agent: Switch from an acyl anhydride to a more electrophilic acyl chloride.

• Employ a Catalyst: For particularly challenging substrates, coupling agents used in amide bond formation (e.g., EDC, HATU) can be effective, as they form highly reactive intermediates.[1]

Potential Cause 2: Steric Hindrance Substituents at the ortho position of the aniline ring can physically block the acylating agent from approaching the nitrogen atom.[3][4] This "ortho effect" can dramatically decrease the reaction rate compared to meta or para substituted analogues.[5][6]

Solution:

• Use a Less Bulky Acylating Agent: If possible, choose an acylating agent with minimal steric bulk.

• Prolonged Reaction Time and/or Increased Temperature: Allow more time for the sterically hindered reaction to proceed to completion.

• Alternative Synthetic Route: In severe cases, it may be necessary to reconsider the synthetic strategy, perhaps by introducing the acyl group before another substituent.

Question 2: I'm observing a significant amount of a second product, which appears to be an N,N-diacylated aniline. Why is this happening and how can I prevent it?

The formation of an N,N-diacyl imide is a classic side reaction, particularly with certain substrates and bases.

Underlying Mechanism: After the initial N-acylation, the resulting N-acyl aniline (an amide) is formed. The lone pair on the amide nitrogen is less nucleophilic due to resonance with the adjacent carbonyl group.[7][8] However, in the presence of a strong, non-nucleophilic base (like triethylamine) and a reactive acylating agent, the amide's N-H proton can be abstracted. This generates a highly nucleophilic amidate anion, which rapidly attacks a second molecule of the acylating agent to form the diacylated product.[9] This side reaction is more prevalent with electron-deficient anilines, as the resulting amide is more acidic.[9]

Solutions to Promote Monoacylation:

• Change the Base: Avoid strong bases like triethylamine. A weaker base, such as pyridine or potassium carbonate (K₂CO₃), is often sufficient to neutralize the acid byproduct without promoting deprotonation of the product amide.[10][11]

• Control Stoichiometry: Use the acylating agent as the limiting reagent (1.0 equivalent or slightly less). Add the acylating agent slowly (dropwise) to the reaction mixture to maintain its low concentration and favor reaction with the more nucleophilic starting aniline over the less nucleophilic amide product.

• Lower the Temperature: Running the reaction at 0 °C or even lower can temper the reactivity and reduce the rate of the second acylation.

Protocol 1: A Self-Validating Method to Suppress N,N-Diacylation

This protocol is designed to favor mono-acylation of an electron-deficient aniline.

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the N-protected aniline (1.0 equiv.) in a suitable anhydrous solvent (e.g., Dichloromethane or DMF).

• Base Addition: Add a mild base, such as pyridine (1.5 equiv.). Cool the mixture to 0 °C in an ice bath.

• Acylating Agent Addition: Dissolve the acyl chloride (0.95 equiv.) in the same anhydrous solvent. Add this solution dropwise to the cooled aniline solution over 30-60 minutes using a syringe pump or dropping funnel.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). Check for the disappearance of the starting aniline and the appearance of the mono-acylated product. The diacylated product, if any, will typically have a different Rf value.

• Validation Check: If TLC shows significant diacylation, it indicates the conditions are still too forcing. The likely cause is either too high a concentration of the acylating agent or a base that is too strong for the specific substrate. The protocol validates itself by ensuring the desired product is the major component before quenching.

• Workup: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of NH₄Cl. Proceed with standard aqueous workup and extraction.

Question 3: I am trying to perform a Friedel-Crafts acylation on the aromatic ring, but the reaction is failing. My starting material is an unprotected aniline.

This is a well-documented incompatibility. Aniline and its derivatives are generally unsuitable for direct Friedel-Crafts reactions.

The Fundamental Problem: Lewis Acid-Base Reaction Friedel-Crafts reactions require a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).[12] The amino group on aniline is a potent Lewis base due to the nitrogen's lone pair of electrons.[13][14] Instead of catalyzing acylation on the ring, the AlCl₃ reacts preferentially with the amino group in an acid-base reaction.[15][16] This forms a salt complex, which has two detrimental effects:

• Catalyst Deactivation: The AlCl₃ is sequestered by the amine and is no longer available to activate the acylating agent.[16][17]

• Ring Deactivation: The nitrogen in the resulting complex bears a positive charge, transforming the once-activating amino group into a powerful deactivating, meta-directing group, shutting down electrophilic aromatic substitution.[14][18]

The Correct Strategy: Protection-Acylation-Deprotection To achieve ring acylation, the amino group must first be "protected" by converting it into a less basic functional group, typically an amide.

• Protection: Perform an N-acylation first (e.g., acetylation with acetic anhydride) to form an acetanilide.[13][19] The resulting amide is significantly less basic and will not irreversibly bind to the Lewis acid catalyst.[17]

• Friedel-Crafts Acylation: With the nitrogen protected, the Friedel-Crafts acylation can now be performed on the aromatic ring. The N-acyl group is a moderately activating ortho-, para-director.

• Deprotection: After the ring acylation is complete, the protecting acetyl group can be removed by acid or base hydrolysis to regenerate the free amino group.[11][15]

Frequently Asked Questions (FAQs)

Q1: Why is the N-acyl group less activating for electrophilic aromatic substitution than the original amino group? The activating nature of an amino group stems from its ability to donate its lone pair of electrons into the benzene ring via resonance, increasing the ring's nucleophilicity. When the amine is converted to an amide (N-acyl aniline), the nitrogen lone pair is still available, but it now also participates in resonance with the adjacent carbonyl group.[7][8] This delocalization towards the carbonyl oxygen makes the lone pair less available for donation to the aromatic ring. Consequently, the N-acyl group is still an ortho, para-director but is significantly less activating than a free amino group, which helps prevent unwanted side reactions like polysubstitution.[18][19]

Q2: For an aniline with a hydroxyl group, how can I achieve selective N-acylation over O-acylation? Generally, the nitrogen of an amino group is more nucleophilic than the oxygen of a hydroxyl group.[20] Therefore, under kinetically controlled (mild) conditions, N-acylation is heavily favored.

• Use Mild Conditions: Run the reaction at low temperatures (e.g., 0 °C) and avoid a large excess of the acylating agent.

• pH Control: In some cases, adjusting the pH can help. At slightly acidic pH, the more basic amino group might be partially protonated, reducing its nucleophilicity and potentially leading to more O-acylation. Running the reaction under neutral or slightly basic conditions typically favors N-acylation.

Q3: How do I choose the correct base for my N-acylation reaction? The base's role is to neutralize the acidic byproduct (e.g., HCl from an acyl chloride).[10] The choice depends on the reactivity of your substrate and acylating agent.

Base Type	Examples	Recommended Use Case	Potential Side Reactions
Weak, Nucleophilic	Pyridine	General-purpose base for acyl chlorides. Acts as a nucleophilic catalyst and acid scavenger.	Can be difficult to remove during workup.
Weak, Non-Nucleophilic	K₂CO₃, NaHCO₃	Good for reactions with acid-sensitive functional groups. Used in biphasic or slurry conditions.[10]	Slower reaction rates due to heterogeneity.
Strong, Non-Nucleophilic	Triethylamine (TEA), DIPEA	Used when a stronger base is needed, but should be used with caution.	High risk of N,N-diacylation, especially with reactive substrates.[9]

Table 1. Comparison of common bases for N-acylation and their impact on side reactions.

Q4: How do different substituents on the aniline ring affect the reaction? The electronic nature of substituents has a predictable effect on the aniline's nucleophilicity and, therefore, the rate of N-acylation.

Substituent Type	Examples	Effect on Aniline Nitrogen	Impact on Acylation Rate
Electron-Donating (EDG)	-OCH₃, -CH₃, -NH₂	Increases electron density on the nitrogen.	Increases reaction rate.
Electron-Withdrawing (EWG)	-NO₂, -CN, -CF₃, -SO₃H	Decreases electron density on the nitrogen.[1]	Decreases reaction rate significantly.[2]
Halogens	-F, -Cl, -Br, -I	Inductively withdrawing but can be resonance donating. Overall deactivating.	Decreases reaction rate.

Table 2. Effect of ring substituents on aniline reactivity in N-acylation.

Visualizations: Workflows and Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of key processes and troubleshooting logic.

Caption: Troubleshooting workflow for low yield in N-acylation reactions.

Caption: Why unprotected anilines fail in Friedel-Crafts acylation.

References

• Chemoselectivity of ATase: N-acetylation of aniline derivative 1a versus benzylamine 1m. ResearchGate. Available at: [Link]

• Acylation of Aniline Explained. Pearson. Available at: [Link]

• Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica. Available at: [Link]

• Base-Mediated N-Acetylation of Anilines/Amines: Nitriles as a Surrogate of the Acetyl Group. ResearchGate. Available at: [Link]

• CHEMOSELECTIVE ACYLATION OF AMINES, ALCOHOLS AND PHENOLS USING MAGNESIUM CHLORIDE UNDER SOLVENT FREE CONDITION. TSI Journals. Available at: [Link]

• Protection of Aniline Derivatives. YouTube. Available at: [Link]

• Optimization of reaction conditions for the acylation of aniline with acetic acid using mPANI/Ag nanocomposite. ResearchGate. Available at: [Link]

• N-acylation of anilines with 1, 3-diketone stimulated by AIBN. ResearchGate. Available at: [Link]

• Convenient, Cost-Effective, and Mild Method for the N-Acetylation of Anilines and Secondary Amines. ResearchGate. Available at: [Link]

• N-Acetylation of Aniline: Lab Procedure & Mechanism. Studylib. Available at: [Link]

• Metal-Free Functionalization of N,N-Dialkylanilines via Temporary Oxidation to N,N-Dialkylaniline N-Oxides and Group Transfer. National Institutes of Health. Available at: [Link]

• Acetylation reaction of aniline to activation effect. Prezi. Available at: [Link]

• Why does the acetylation of the NH2 group of aniline reduce its activity? Quora. Available at: [Link]

• Insights into the N,N-diacylation reaction of 2-aminopyrimidines and deactivated anilines: an alternative N-monoacylation reaction. ResearchGate. Available at: [Link]

• Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. Journal of the American Chemical Society. Available at: [Link]

• Acylation of Aniline. Pearson. Available at: [Link]

• Direct Amidation of Tertiary N-Benzylamines. ACS Publications. Available at: [Link]

• Friedel-Crafts acylation of anilides. Sciencemadness.org. Available at: [Link]

• The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. Dalton Transactions. Available at: [Link]

• Protecting group. Wikipedia. Available at: [Link]

• Tylenol - Acylation and De-acylation of Anilines. YouTube. Available at: [Link]

• Why doesn't aniline respond in Friedel-Crafts reactions? Quora. Available at: [Link]

• Why does acetylation of NH2 group of aniline reduce class 11 chemistry CBSE. Vedantu. Available at: [Link]

• Experiment 8Acetylation of Aniline /Acylation ef ammonia er amines... CourseHero. Available at: [Link]

• Is the Friedel-Crafts acylation of aniline difficult? Quora. Available at: [Link]

• Why doesn't aniline undergo Friedel-Crafts alkylation? Chemistry Stack Exchange. Available at: [Link]

• Investigation of amine inversion dynamics in ortho and meta substituted anilines by G3XMP2 theory. Der Pharma Chemica. Available at: [Link]

• a-Anilinoketones, Esters and Amides: A Chemical Study. MDPI. Available at: [Link]

• Difference Between O Acylation and N Acylation. DifferenceBetween.com. Available at: [Link]

• Metal-Free Functionalization of N,N-Dialkylanilines via Temporary Oxidation to N,N-Dialkylaniline N-Oxides and Group Transfer. ACS Publications. Available at: [Link]

• In preparing sulphonilamide, why is aniline acylated if the acyl group has to be removed later? Chemistry Stack Exchange. Available at: [Link]

• Friedel-Crafts Handout. University of Wisconsin-Madison. Available at: [Link]

• 1: Acetylation of Aniline (Experiment). Chemistry LibreTexts. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Ortho Effect in Aniline & Derivative | Steric Inhibition of Resonance. YouTube. Available at: [Link]

• Experimental conversions of N-acylation and O-acylation with and without CO2 protection. ResearchGate. Available at: [Link]

• During the formation of paracetamol why do you get N-acylation instead of O. Quora. Available at: [Link]

• A: Due to ortho effect basic nature of aniline decreases.R: It is due to steric hinderance becau... YouTube. Available at: [Link]

• Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. YMER. Available at: [Link]

• Acetylation of Phenols, Anilines, and Thiols Using Silica Sulfuric Acid under Solvent-Free Conditions. SciSpace. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The investigation of the steric hindrance of anilines by means of reactions with PCl 3 and BCl 3 - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01182E [pubs.rsc.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. youtube.com [youtube.com]
• 7. quora.com [quora.com]
• 8. Why does acetylation of NH2 group of aniline reduce class 11 chemistry CBSE [vedantu.com]
• 9. researchgate.net [researchgate.net]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. m.youtube.com [m.youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. quora.com [quora.com]
• 15. youtube.com [youtube.com]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. community.wvu.edu [community.wvu.edu]
• 18. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 19. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 20. quora.com [quora.com]

Technical Support Center: Friedel-Crafts Acylation of Anilines

Welcome to the technical support guide for navigating the complexities of Friedel-Crafts acylation reactions involving anilines and their derivatives. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges in synthesizing acylated anilines, a critical building block in medicinal chemistry and materials science. Here, we move beyond simple protocols to explain the underlying chemical principles, providing you with the expertise to troubleshoot and optimize your reactions effectively.

The Fundamental Challenge: Why Direct Acylation Fails

Before addressing specific purification issues, it is crucial to understand the primary obstacle in the Friedel-Crafts acylation of anilines. Aniline's amino group (-NH₂) is a potent Lewis base, while the catalyst essential for the reaction (e.g., aluminum chloride, AlCl₃) is a strong Lewis acid.[1][2][3][4] Instead of catalyzing the desired electrophilic aromatic substitution on the ring (C-acylation), the catalyst preferentially reacts with the amino group.[1][5]

This acid-base reaction forms a stable complex, which places a formal positive charge on the nitrogen atom.[2] This transformation converts the strongly activating, ortho, para-directing amino group into a powerful deactivating, meta-directing group, effectively shutting down the Friedel-Crafts reaction.[2][6][7]

Caption: Lewis acid-base reaction between aniline and AlCl₃.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts acylation of aniline failed completely. What happened?

Answer: As detailed above, the reaction failed because the Lewis acid catalyst (e.g., AlCl₃) reacted with the basic amino group of aniline rather than the acylating agent.[1][2] This forms a deactivated salt, preventing the generation of the acylium ion electrophile and rendering the aromatic ring unreactive to electrophilic attack.[2][7] Direct Friedel-Crafts acylation of unprotected anilines is generally not a viable synthetic route.[6][8]

Q2: I observe some product, but it appears to be N-acylated (an amide) instead of the C-acylated (a ketone) product. How can I control the selectivity?

Answer: The formation of an N-acylated product (an amide, such as acetanilide) occurs when the nitrogen atom acts as the nucleophile, attacking the acylating agent. This is a competing reaction and often the dominant pathway if conditions are not carefully controlled for a Friedel-Crafts reaction.[9] To achieve C-acylation (ring substitution), the reactivity of the nitrogen's lone pair must be suppressed. The most reliable method to ensure C-acylation is to temporarily "protect" the amino group.[1][2][10]

Q3: What is the "protective group strategy" and how does it work?

Answer: The most effective solution is a three-step "protect-acylate-deprotect" strategy.[2][10]

• Protection: The aniline's amino group is first converted into an amide (most commonly, acetanilide) by reacting it with an acylating agent like acetic anhydride.[2][11] The resulting amide is significantly less basic because the nitrogen's lone pair is delocalized through resonance with the adjacent carbonyl group.[10] This prevents a strong interaction with the Lewis acid catalyst.

• Friedel-Crafts Acylation: The protected aniline (now an anilide) can successfully undergo Friedel-Crafts acylation. The amide group is still an activating, ortho, para-director, guiding the incoming acyl group to the desired positions on the aromatic ring.[2]

• Deprotection: After the ring has been acylated, the amide protecting group is removed by acid or base-catalyzed hydrolysis to regenerate the free amino group, yielding the final C-acylated aniline product.[2][10]

Caption: The "Protect-Acylate-Deprotect" workflow.

Q4: What is the correct workup procedure to remove the aluminum chloride catalyst and other salts?

Answer: A critical error is attempting to quench the reaction with pure water alone, especially if done too quickly. The aluminum chloride forms a stable complex with the product ketone, and this complex reacts violently with water.[12][13]

A proper aqueous workup is essential for both safety and purity.

Core Protocol: Reaction Quenching and Workup

• Prepare Quenching Solution: Prepare a beaker with a mixture of crushed ice and concentrated hydrochloric acid.[14]

• Slow Addition: Slowly and carefully pour the reaction mixture from the flask onto the ice/acid mixture with vigorous stirring.[13][14] This is an exothermic process; the ice controls the temperature. The acid helps to hydrolyze the aluminum salts and break up the AlCl₃-ketone complex.[13][15]

• Extraction: Transfer the entire mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).[14] The desired product will move into the organic layer.

• Washing: Combine the organic layers and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine (saturated NaCl solution) to aid in drying.[14]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure (rotary evaporation) to yield the crude product.[6]

Q5: How do I purify my final product away from starting materials and side products?

Answer: The choice of purification method depends on the physical properties of your product and the impurities present.

• Recrystallization: This is the preferred method if your desired C-acylated product is a solid. It is highly effective at removing small amounts of soluble impurities. The key is to find a solvent system where the product is soluble at high temperatures but sparingly soluble at low temperatures.

• Column Chromatography: This is the most versatile method for separating mixtures. It is particularly useful for removing unreacted starting material or separating ortho and para isomers, which often have different polarities. A silica gel stationary phase is typically used.

Impurity Type	Recommended Purification Method	Typical Eluent System (Silica Gel)
Unreacted Acetanilide	Column Chromatography	Gradient of Ethyl Acetate in Hexanes (e.g., 10% to 40% EtOAc)
Ortho/Para Isomers	Column Chromatography	Low polarity eluent (e.g., 5-15% Ethyl Acetate in Hexanes)
Baseline/Polar Impurities	Recrystallization or Column Chromatography	Start with a non-polar eluent and increase polarity

Key Experimental Protocols

Protocol 1: Protection of Aniline (N-Acetylation)

This protocol converts aniline to acetanilide, preparing it for the Friedel-Crafts reaction.

• In a flask, dissolve aniline (1.0 eq) in water and add concentrated hydrochloric acid (approx. 1.1 eq) to form the soluble aniline hydrochloride salt.[11][16]

• Prepare a separate solution of sodium acetate (approx. 1.5 eq) in water.

• To the aniline hydrochloride solution, add acetic anhydride (1.1 eq) and swirl to mix.[11][16]

• Immediately add the sodium acetate solution. A white precipitate of acetanilide should form.[11]

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold water, and dry thoroughly. The product can be further purified by recrystallization from ethanol/water if necessary.[11][16]

Protocol 2: Friedel-Crafts Acylation of Acetanilide

This protocol describes the C-acylation of the protected aniline.(Perform in a fume hood under anhydrous conditions).

• To a dry, round-bottomed flask equipped with a stir bar and reflux condenser (under an inert atmosphere, e.g., N₂), add anhydrous aluminum chloride (AlCl₃, 2.2-2.5 eq) and a dry solvent like dichloromethane (CH₂Cl₂).[14]

• Cool the suspension to 0 °C in an ice bath.

• In a separate funnel, prepare a solution of the acyl chloride (1.1 eq) in dry CH₂Cl₂. Add this solution dropwise to the AlCl₃ suspension with vigorous stirring.[14]

• After the acyl chloride addition is complete, add a solution of the dried acetanilide (from Protocol 1, 1.0 eq) in dry CH₂Cl₂ dropwise, maintaining the temperature at 0 °C.[14]

• Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, proceed with the Reaction Quenching and Workup described in Q4.

Protocol 3: Deprotection via Acid Hydrolysis

This protocol regenerates the amino group to yield the final product.

• Reflux the crude acylated acetanilide from the previous step in an aqueous solution of hydrochloric acid (e.g., 3-6 M HCl).

• Monitor the hydrolysis by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the solution by the slow addition of a base (e.g., NaOH or NaHCO₃ solution) until the pH is basic. The free amine product may precipitate.

• Extract the product into an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over Na₂SO₄, and concentrate to yield the crude acylated aniline.

• Purify the final product by recrystallization or column chromatography as needed.

References

• 8

• 16

• 6

• 2

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. quora.com [quora.com]
• 4. 1. Why does aniline not undergo freidel crafts alkylation, though phe - askIITians [askiitians.com]
• 5. quora.com [quora.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Explain why the acylation of aniline is not possible | Filo [askfilo.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. differencebetween.com [differencebetween.com]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 13. m.youtube.com [m.youtube.com]
• 14. websites.umich.edu [websites.umich.edu]
• 15. m.youtube.com [m.youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Improving the Regioselectivity of Acylation on Amino-Containing Rings

Welcome to the technical support center for acylation regioselectivity. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in controlling the site of acylation on molecules containing one or more amino groups within a ring structure. Here, we address common experimental failures, provide in-depth troubleshooting guides, and detail key protocols to enhance the precision of your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: I'm trying to perform a mono-acylation on a symmetric diamine (e.g., piperazine), but I'm consistently isolating the di-acylated product. What is happening and how can I fix it?

A1: This is a classic challenge in amine functionalization. The formation of the di-acylated product is often rapid because the initial mono-acylated product may remain soluble and reactive under the reaction conditions.[1] Furthermore, the reactivity of the two amino groups is identical. To achieve mono-acylation, you must differentiate the two sites.

Several strategies can be employed:

• Stoichiometric Control (Excess Diamine): While seemingly straightforward, using a large excess of the diamine (e.g., 10 equivalents) to favor a statistical mono-acylation is often complicated by difficult separations of the product from the unreacted starting material.[1]

• Temporary Protection with CO₂: Carbon dioxide can serve as a green, traceless, and temporary protecting group. It reacts with one amine to form a carbamate, deactivating it towards acylation and allowing the second amine to react selectively.[2]

• Complexation with Boron Reagents: Pre-treating the diamine with a boron-based reagent like 9-borabicyclo[3.3.1]nonane (9-BBN) can selectively deactivate one nitrogen atom through complexation, leaving the other free to react with the acylating agent.[3][4][5]

• Catalytic Methods: An imidazole-catalyzed protocol can be highly effective. In this system, the acylating agent first reacts with imidazole to form a reactive acyl-imidazolium intermediate, which then selectively acylates one nitrogen of the diamine.[1]

Q2: How can I selectively O-acylate a substrate containing both an amino and a hydroxyl group (e.g., an aminophenol)? The reaction always occurs on the nitrogen.

A2: Your observation is consistent with fundamental chemical principles. The amino group is inherently more nucleophilic than a hydroxyl group, leading to preferential N-acylation under standard conditions.[6][7][8] To reverse this selectivity and achieve O-acylation, you must modulate the reactivity of the competing nucleophiles.

The most effective strategy is to perform the reaction under strongly acidic conditions (e.g., using trifluoroacetic acid or methanesulfonic acid as the solvent).[9] In a sufficiently acidic medium, the amino group is protonated to form an ammonium salt (-NH₃⁺). This protonation completely neutralizes its nucleophilicity, allowing the less reactive hydroxyl group to be the sole site of attack for the acylating agent.[9]

Alternatively, enzymatic catalysis offers a powerful solution. Lipases, for instance, are enzymes that endogenously acylate hydroxyl groups and can achieve high chemoselectivity for O-acylation even in the presence of a free amine.[10][11]

Q3: What is the purpose of using a protecting group on an aniline nitrogen during a Friedel-Crafts acylation, and how does it influence regioselectivity?

A3: Using a protecting group, typically by converting the aniline to an amide (e.g., acetanilide), serves two primary functions in Friedel-Crafts acylation:

• Prevents Catalyst Deactivation: Aniline is a Lewis base and will react with the Lewis acid catalyst (e.g., AlCl₃), deactivating it and preventing the desired C-acylation on the aromatic ring.[12] The amide is a much weaker Lewis base, allowing the catalyst to activate the acylating agent.

• Controls Regioselectivity: The amino group (-NH₂) is a powerful ortho-, para-director. However, direct acylation is often unselective. The N-acyl group (e.g., -NHCOCH₃) remains an ortho-, para-director but provides significant steric bulk. This steric hindrance disfavors electrophilic attack at the adjacent ortho positions, thereby increasing the proportion of the desired para-acylated product.[12][13]

Troubleshooting Guide: Common Scenarios & Solutions

This section provides a deeper dive into specific experimental problems and offers structured solutions.

Scenario 1: Poor Mono-acylation Selectivity with Symmetrical Diamines

• Problem: Your reaction yields a mixture of starting material, mono-acylated, and di-acylated products, with the di-acylated product often predominating.

• Analysis: This outcome suggests that the rate of the second acylation is comparable to or faster than the first. The mono-acylated intermediate is not being effectively removed from the reaction pathway before it can react again.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for poor mono-acylation.

Scenario 2: Low para:ortho Ratio in Friedel-Crafts Acylation of Protected Anilines

• Problem: You are acylating an N-protected aniline (e.g., acetanilide) and obtaining a significant amount of the ortho-isomer, lowering the yield of the desired para-product.

• Analysis: The N-acyl group is not providing sufficient steric hindrance to effectively block the ortho positions. Reaction conditions may also favor the formation of the ortho-isomer.

• Solutions & Optimization:

  • Increase Steric Bulk of Protecting Group: A larger protecting group will create a more sterically crowded environment around the ortho positions.

    • Action: Instead of an acetyl group (-COCH₃), consider using a pivaloyl (-COC(CH₃)₃) or benzoyl (-COPh) group.[12][14][15] This significantly disfavors attack at the ortho position.

    Caption: Steric hindrance directs acylation to the para position.

  • Control Reaction Temperature: Lower temperatures often favor the formation of the thermodynamically more stable product. In many cases, the para-isomer is thermodynamically favored due to reduced steric clash.[12][16]

    • Action: Run the reaction at 0 °C or -20 °C and monitor carefully.

  • Optimize Solvent: The choice of solvent can influence the distribution of isomers.[12]

    • Action: A systematic screen of solvents such as dichloromethane (DCM), 1,2-dichloroethane (DCE), or nitrobenzene can reveal an optimal medium for para-selectivity.

Parameter	Condition A	Condition B	Condition C	Typical Outcome
Protecting Group	Acetyl	Pivaloyl	Acetyl	Bulkier groups increase para-selectivity.
Temperature	25 °C	0 °C	-20 °C	Lower temperatures often favor the para-isomer.[16]
Solvent	DCM	DCE	Nitrobenzene	Solvent can modulate isomer distribution.[12]
Resulting p:o ratio	(e.g., 60:40)	(e.g., 75:25)	(e.g., >90:10)	Optimization leads to higher regioselectivity.
Table 1: Effect of Reaction Parameters on para:ortho Selectivity in a Hypothetical Friedel-Crafts Acylation.

Key Methodologies & Protocols

Protocol 1: Imidazole-Catalyzed Mono-acylation of Piperazine

This protocol is adapted from a method developed for the selective mono-acylation of symmetrical diamines.[1]

• Reaction Setup:

  • To a solution of imidazole (2.0 eq.) in an ethanol/water solvent system, add the acylating agent (e.g., benzoyl chloride, 1.0 eq.) at room temperature. Stir for 15 minutes to form the acyl-imidazole intermediate.

  • Add piperazine (1.1 eq.) to the solution.

• Reaction Monitoring:

  • Stir the reaction at room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Workup and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the ethanol.

  • Add water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography to yield the pure mono-acylated piperazine.

Protocol 2: Selective O-Acylation of 4-Aminophenol under Acidic Conditions

This protocol is based on the principle of deactivating the amine via protonation.[9]

• Reaction Setup:

  • In a flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Ar), dissolve 4-aminophenol (1.0 eq.) in anhydrous trifluoroacetic acid (TFA) at 0 °C. Caution: TFA is highly corrosive.

  • Once the substrate is fully dissolved, add the acylating agent (e.g., acetic anhydride, 1.1 eq.) dropwise, maintaining the temperature at 0 °C.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the progress by TLC, observing the formation of the O-acylated product.

• Workup and Purification:

  • Carefully pour the reaction mixture into a beaker of crushed ice.

  • Neutralize the solution by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • The resulting crude product can be purified by recrystallization or column chromatography.

References

• Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions. Green Chemistry (RSC Publishing). [Link]

• Imidazole-Catalyzed Monoacylation of Symmetrical Diamines. Organic Letters. [Link]

• Enzyme-Like Chemoselective Acylation of Alcohols in the Presence of Amines Catalyzed by a Tetranuclear Zinc Cluster. Journal of the American Chemical Society. [Link]

• Selective monoacylation of symmetrical diamines via prior complexation with boron. Organic Letters. [Link]

• Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron - Organic Letters - Figshare. Figshare. [Link]

• Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron. Organic Letters. [Link]

• Highly chemoselective, sterically sensitive NHC-catalysed amine acylation with pyridil. Chemical Communications (RSC Publishing). [Link]

• Chemoselective Acylation of Nucleosides. National Institutes of Health (NIH). [Link]

• Acyl Protective Groups. Chem-Station. [Link]

• Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Columbia University Academic Commons. [Link]

• CHEMOSELECTIVE ACYLATION OF AMINES, ALCOHOLS AND PHENOLS USING MAGNESIUM CHLORIDE UNDER SOLVENT FREE CONDITION. TSI Journals. [Link]

• Catalytic Asymmetric α-Acylation of Tertiary Amines Mediated by a Dual Catalysis Mode: N-Heterocyclic Carbene and Photoredox Catalysis. Journal of the American Chemical Society. [Link]

• Chemoselective Hydroxyl Group Transformation: An Elusive Target. National Institutes of Health (NIH). [Link]

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. National Institutes of Health (NIH). [Link]

• Protecting group. Wikipedia. [Link]

• 23.13: Protection of Amino Groups in Synthesis. Chemistry LibreTexts. [Link]

• Chemoselective Protection of hydroxyl and amine functional groups catalysed by MOFs. ResearchGate. [Link]

• Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. National Institutes of Health (NIH). [Link]

• Amino Acid-Protecting Groups. Chemical Reviews. [Link]

• When P-aminophenol is subjected to acylation, does it occur at the amino group preferably? Quora. [Link]

• Why is the amino group (NH2) more readily acetylated than the phenolic hydroxyl (OH) group? Quora. [Link]

• An environment-friendly process for selective acylation of aminophenol.

• Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase: Process Optimization, Mechanism, and Kinetics. ACS Omega. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Selective monoacylation of symmetrical diamines via prior complexation with boron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. figshare.com [figshare.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. quora.com [quora.com]
• 8. quora.com [quora.com]
• 9. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemoselective Hydroxyl Group Transformation: An Elusive Target - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. Acyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 4'-Aminooctanophenone

Welcome to the technical support center for the synthesis of 4'-aminooctanophenone. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this important synthesis. Here, we address common issues encountered during laboratory and pilot-plant scale production through a detailed question-and-answer format, providing not just solutions but the scientific reasoning behind them.

Section 1: Navigating the Synthetic Landscape

The synthesis of 4'-aminooctanophenone typically proceeds through a multi-step process. A common and industrially viable route involves the Friedel-Crafts acylation of a suitable aromatic precursor followed by the reduction of a nitro group or the deprotection of a protected amine. The choice of starting material and specific reaction conditions are critical for a successful and scalable synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Part A: Friedel-Crafts Acylation

The introduction of the octanoyl group onto the aromatic ring is a pivotal step. Here, we address common challenges associated with this Friedel-Crafts acylation.

Question 1: My Friedel-Crafts acylation of acetanilide with octanoyl chloride is giving a low yield. What are the likely causes?

Answer:

Low yields in the Friedel-Crafts acylation of acetanilide are frequently traced back to several key factors:

• Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water in your solvent, glassware, or reagents will react with and deactivate the catalyst. It is crucial to maintain anhydrous conditions.

• Insufficient Catalyst: The product, 4'-acetamidooctanophenone, can form a stable complex with the Lewis acid, effectively removing it from the reaction. Therefore, a stoichiometric amount of the catalyst, rather than a catalytic amount, is often required.[1]

• Sub-optimal Reaction Temperature: The reaction temperature significantly influences the yield. While some reactions proceed at room temperature, others may require heating to overcome the activation energy. Conversely, excessively high temperatures can lead to side reactions and decomposition.[1]

• Purity of Reagents: The purity of both the octanoyl chloride and the acetanilide is critical. Impurities can interfere with the reaction and lead to the formation of byproducts.

Troubleshooting Steps:

Parameter	Recommended Action	Scientific Rationale
Moisture Control	Dry all glassware in an oven and cool under a stream of dry nitrogen or in a desiccator. Use anhydrous solvents.	Prevents deactivation of the Lewis acid catalyst.
Catalyst Loading	Ensure at least a stoichiometric equivalent of AlCl₃ relative to the octanoyl chloride is used.	Compensates for catalyst complexation with the product.[1]
Temperature Optimization	Start with a lower temperature (e.g., 0-5 °C) during the addition of reagents and then gradually warm to room temperature or slightly above.	Controls the initial exothermic reaction and minimizes side product formation.
Reagent Quality	Use freshly distilled or high-purity octanoyl chloride and recrystallized acetanilide.	Minimizes side reactions caused by impurities.

Question 2: I am observing the formation of multiple products in my Friedel-Crafts acylation. How can I improve the regioselectivity?

Answer:

The acetylamino group of acetanilide is an ortho-, para-directing group. The formation of the ortho-acylated byproduct alongside the desired para-acylated product (4'-acetamidooctanophenone) is a common issue.

• Steric Hindrance: The bulky octanoyl group will preferentially add to the para position due to less steric hindrance compared to the ortho positions. However, under certain conditions, ortho-substitution can still occur.

• Reaction Temperature: Higher reaction temperatures can sometimes lead to a decrease in regioselectivity.

Strategies to Enhance Para-Selectivity:

• Control Temperature: Running the reaction at lower temperatures generally favors the formation of the thermodynamically more stable para product.

• Choice of Solvent: The choice of solvent can influence the ortho/para ratio. Experimenting with different non-polar solvents might be beneficial.

Part B: Deprotection/Reduction Step

Once the 4'-acetamidooctanophenone is synthesized, the next step is typically the removal of the acetyl protecting group to yield 4'-aminooctanophenone.

Question 3: The acidic hydrolysis of 4'-acetamidooctanophenone to 4'-aminooctanophenone is incomplete. What can I do?

Answer:

Incomplete hydrolysis is often a matter of reaction kinetics and equilibrium.

• Insufficient Acid Concentration or Reaction Time: The hydrolysis of the amide requires strong acidic conditions and sufficient time to go to completion.

• Precipitation of Product: The product, 4'-aminooctanophenone, may precipitate out of the reaction mixture as its hydrochloride salt, potentially hindering further reaction of any remaining starting material.

Optimization Strategies:

Parameter	Recommended Action	Scientific Rationale
Acid Concentration	Increase the concentration of the acid (e.g., hydrochloric acid) or switch to a stronger acid like sulfuric acid.	Drives the hydrolysis equilibrium towards the product side.
Temperature and Time	Increase the reaction temperature (reflux) and extend the reaction time. Monitor the reaction progress by TLC or HPLC.	Increases the rate of the hydrolysis reaction.
Solubility	Consider the addition of a co-solvent like ethanol to improve the solubility of the starting material and intermediates.	Ensures all reactants are in solution and accessible for the reaction.

Alternative Synthetic Route: Reduction of a Nitro Intermediate

An alternative approach involves the Friedel-Crafts acylation of nitrobenzene to form 4'-nitrooctanophenone, followed by the reduction of the nitro group.

Question 4: I am considering the Clemmensen reduction of 4'-nitrooctanophenone. What are the potential challenges?

Answer:

The Clemmensen reduction, which uses zinc amalgam (Zn(Hg)) and concentrated hydrochloric acid, is effective for reducing ketones to alkanes.[2][3][4] However, it presents significant challenges for a substrate like 4'-nitrooctanophenone.

• Incompatibility with Nitro Groups: The strongly acidic conditions of the Clemmensen reduction are generally not compatible with nitro groups, which can also be reduced under these conditions, leading to a mixture of products.

• Substrate Must Be Acid-Tolerant: The substrate must be stable in strongly acidic conditions.[2][5]

Given these limitations, the Clemmensen reduction is not a suitable method for the direct conversion of a nitroketone to an aminoketone. A more appropriate strategy would be to first selectively reduce the nitro group to an amine and then, if necessary, reduce the ketone. However, the desired product is an aminoketone, so the ketone should remain.

A Better Approach:

• Selective Nitro Group Reduction: First, reduce the nitro group of 4'-nitrooctanophenone to an amine using methods like catalytic hydrogenation (e.g., H₂, Pd/C) or metal/acid reduction (e.g., Sn/HCl, Fe/HCl). This will yield 4'-aminooctanophenone.

Experimental Protocols

Protocol 1: Synthesis of 4'-Acetamidooctanophenone via Friedel-Crafts Acylation

Materials:

• Acetanilide

• Octanoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (HCl)

• Ice

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube, suspend acetanilide in anhydrous DCM.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add anhydrous AlCl₃ to the cooled suspension with stirring.

• Add octanoyl chloride dropwise from the dropping funnel over 30-60 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl.[6]

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 4'-acetamidooctanophenone by recrystallization.

Protocol 2: Hydrolysis of 4'-Acetamidooctanophenone

Materials:

• 4'-Acetamidooctanophenone

• Concentrated Hydrochloric Acid

• Ethanol (optional co-solvent)

• Sodium Hydroxide (NaOH) solution

Procedure:

• To a round-bottom flask, add 4'-acetamidooctanophenone and a mixture of concentrated HCl and water (and ethanol if needed for solubility).

• Heat the mixture to reflux and maintain for 4-8 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the acidic solution by adding a cold aqueous solution of NaOH until the pH is basic.

• The product, 4'-aminooctanophenone, will precipitate.

• Collect the solid by vacuum filtration, wash with cold water, and dry to obtain the final product.

Visualizing the Process

Workflow for the Synthesis of 4'-Aminooctanophenone

Caption: Synthetic routes to 4'-aminooctanophenone.

Troubleshooting Logic for Low Yield in Friedel-Crafts Acylation

Caption: Decision tree for troubleshooting low acylation yields.

References

• Wikipedia. Clemmensen reduction. Available at: [Link]

• YouTube. Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. Available at: [Link]

• Master Organic Chemistry. The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Available at: [Link]

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.

• Chemistry Steps. Friedel-Crafts Acylation with Practice Problems. Available at: [Link]

• Google Patents. CN102924306A - Preparation method for 4-aminoacetophenone.

• Clemmensen Reduction. Available at: [Link]

• L.S.College, Muzaffarpur. Clemmensen reduction. Available at: [Link]

• Vedantu. Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences. Available at: [Link]

• Allen. Clemmensen Reduction – Mechanism, Reaction & Applications. Available at: [Link]

• Science.gov. friedel-crafts acylation reaction: Topics. Available at: [Link]

• Organic Chemistry Tutor. Friedel-Crafts Alkylation and Acylation Reaction. Available at: [Link]

• Organic Chemistry Portal. Clemmensen Reduction. Available at: [Link]

• New 4-Aminophenazone derivatives: synthesis, design, and docking analysis as selective COMT inhibitors. Available at: [Link]

• NIH. Friedel-Crafts Acylation with Amides. Available at: [Link]

• YouTube. Friedel-Crafts Acylation. Available at: [Link]

• BYJU'S. Clemmensen Reduction reaction. Available at: [Link]

• ACS Publications. Friedel−Crafts Acylation of Pyrroles and Indoles using 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) as a Nucleophilic Catalyst. Available at: [Link]

• Mettler Toledo. Friedel-Crafts Alkylation Reaction. Available at: [Link]

• MEL Science. Safety guide for conducting chemical reactions at home. Available at: [Link]

• ResearchGate. [Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone]. Available at: [Link]

• Google Patents. EP0167286A1 - Process for producing 4-hydroxyacetophenone.
• Google Patents. US4870209A - Process for purifying crude 4-aminophenol.
• Google Patents. CA1298316C - Process for producing 4-hydroxyacetophenone.

• YouTube. Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. Available at: [Link]

• Google Patents. WO2019138362A1 - Process for the preparation of 4-(4-aminophenyl)morpholin-3-one.

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• Google Patents. CN101693652A - Process for preparing high-pure 4-hydroxybenzophenone.

• (PDF) Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). Available at: [Link]

• The scale-up singularity: Manufacturing innovations in oligonucleotide synthesis.

• Patsnap Eureka. Method for synthesizing 4-amino-3-chlorophenol by means of multiple-temperature-zone continuous flow microchannel reactor. Available at: [Link]

• The Challenges of Oligonucleotide Synthesis: Addressing Key Hurdles in Biotechnology. Available at: [Link]

• Google Patents. US6184421B1 - Method for preparing a 4-hydroxybenzaldehyde and derivatives.

• Cytiva. Optimization and scale-up of siRNA synthesis. Available at: [Link]

• NIH. Sustainability Challenges and Opportunities in Oligonucleotide Manufacturing. Available at: [Link]

• Single Use Support. Oligonucleotide manufacturing – challenges & solutions. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 3. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 4. byjus.com [byjus.com]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of Long-Chain Aryl Ketones

To: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist Subject: A Troubleshooting Guide to Common Challenges in the Synthesis of Long-Chain Aryl Ketones

Welcome to our technical support center. This guide is designed to provide in-depth, field-proven insights into the common challenges encountered during the synthesis of long-chain aryl ketones. These molecules are crucial intermediates in the development of pharmaceuticals and advanced materials, yet their synthesis can be fraught with difficulties ranging from low yields to complex purification. This document is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Issues in Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of aryl ketone synthesis, involving the reaction of an aromatic ring with an acyl chloride or anhydride using a Lewis acid catalyst.[1] While powerful, it is susceptible to several issues, particularly with complex substrates.

Q1: My Friedel-Crafts acylation yield is unexpectedly low. What are the common causes and how can I fix them?

Low yields in Friedel-Crafts acylation are a frequent problem. The root cause often lies with the reactivity of your aromatic substrate or the integrity of your catalytic system.

A: Causality and Troubleshooting Steps:

• Deactivated Aromatic Ring: The reaction is an electrophilic aromatic substitution. If your aryl group contains strongly electron-withdrawing substituents (e.g., -NO₂, -CN, -COR), the ring is deactivated, making it less nucleophilic and hindering the reaction.[2]

  • Solution: If your substrate is highly deactivated, Friedel-Crafts acylation may not be the optimal route. Consider alternative methods like a carbonylative cross-coupling reaction (see Section 4).

• Catalyst Inactivity or Insufficiency: The Lewis acid catalyst (most commonly AlCl₃) is the engine of this reaction, but it has two major vulnerabilities:

  • Moisture Sensitivity: Lewis acids like AlCl₃ react vigorously with water. Any moisture in your solvent, reagents, or glassware will deactivate the catalyst.[2]

  • Product Complexation: The ketone product can form a stable complex with the Lewis acid. This complexation effectively removes the catalyst from the reaction, meaning it is not truly catalytic.[3][4]

  • Solution: A stoichiometric amount (or even a slight excess) of the Lewis acid is typically required to drive the reaction to completion.[2][3] It is imperative to use anhydrous conditions and freshly opened or purified reagents.

• Poor Reagent Quality: The purity of the long-chain acylating agent (acyl chloride or anhydride) is critical. Impurities can lead to unwanted side reactions.

  • Solution: Use freshly prepared or purified acyl chlorides. Long-chain acyl chlorides can be prone to hydrolysis or other degradation over time.

Troubleshooting Summary for Low Yield in Friedel-Crafts Acylation

Potential Cause	Diagnostic Check	Recommended Action
Deactivated Substrate	Analyze substituents on the aromatic ring.	Switch to a more powerful synthetic method if the ring is strongly deactivated.
Catalyst Inactivity	Reaction fails to initiate or stalls.	Ensure strictly anhydrous conditions. Use fresh, high-purity Lewis acid.
Catalyst Insufficiency	Reaction starts but does not go to completion.	Increase catalyst loading to stoichiometric amounts (e.g., 1.1 equivalents).[4]
Low Reaction Temperature	No or slow product formation.	Gradually increase the temperature. Some reactions require heating to overcome the activation energy.[2]

Q2: My reaction is producing a dark, tarry substance instead of my desired ketone. What causes this degradation?

Tar formation is a clear indicator of substrate or product decomposition, a common issue when reaction conditions are too harsh for the molecules involved.

A: Causality and Prevention:

This is often caused by the high reactivity of certain substrates or overly aggressive reaction conditions. Aromatic compounds with activating groups, like phenols or anilines, or sensitive heterocyclic substrates can be particularly prone to degradation.[5]

• Harsh Catalyst: Strong Lewis acids like AlCl₃ can be too aggressive for sensitive substrates.

  • Solution: Consider a milder Lewis acid (e.g., ZnCl₂, FeCl₃) or a heterogeneous catalyst to reduce decomposition.[5]

• High Temperature: Elevated temperatures can accelerate decomposition pathways.

  • Solution: Run the reaction at the lowest effective temperature. Monitor progress closely and avoid excessive heating.

• Prolonged Reaction Time: Long exposure to acidic conditions, even at moderate temperatures, can lead to degradation.

  • Solution: Monitor the reaction by TLC or LC-MS and quench it as soon as the starting material is consumed.

Section 2: Overcoming Steric Hindrance

Q3: I am trying to synthesize an ortho-substituted or sterically hindered long-chain aryl ketone, but the yield is poor or non-existent. Why is this happening?

Steric hindrance poses a significant challenge in aryl ketone synthesis. Traditional methods often fail when bulky groups are present near the reaction site.

A: The Challenge of Bulk and Modern Solutions:

The Friedel-Crafts reaction is inherently biased against forming sterically crowded products.[6] The bulky acylium ion electrophile has difficulty approaching a hindered position on the aromatic ring. For the synthesis of molecules with substitution at both positions ortho to the ketone, this method is often unsuitable.

Recommended Alternative: Carbonylative Cross-Coupling

Transition metal-catalyzed reactions have emerged as a powerful solution. Carbonylative cross-coupling reactions, such as the Suzuki-Miyaura or Negishi couplings, are particularly effective.[6] These methods involve the three-component coupling of an aryl halide (or triflate), an organometallic reagent, and carbon monoxide, catalyzed by a palladium complex.[6][7]

• Mechanism: This approach avoids the formation of a free acylium ion and instead proceeds through a catalytic cycle involving oxidative addition, CO insertion, and reductive elimination.

• Advantages: It demonstrates excellent tolerance for sterically demanding substrates and a wide range of functional groups.[6][7] Commercially available catalysts like PEPPSI-IPr have shown high efficiency for these transformations.[6]

Workflow: Deciding Between Friedel-Crafts and Cross-Coupling

Caption: Decision workflow for selecting a synthetic method.

Section 3: Purification and Solubility Issues

Q4: My crude product is an oil that is difficult to purify. The long alkyl chain seems to cause solubility problems. What are some effective purification strategies?

The "greasy" nature of the long alkyl chain in these ketones significantly impacts their physical properties, often making purification by standard methods challenging.

A: Strategies for Purifying Long-Chain Ketones:

The decreasing polarity from the long hydrocarbon tail means that these molecules have poor solubility in polar solvents like water and limited solubility in some common chromatography eluents.[8][9]

• Chromatography:

  • Normal Phase: You may need to use very nonpolar eluent systems (e.g., hexane/ethyl acetate or hexane/dichloromethane mixtures with a low percentage of the polar component). A shallow gradient is often key to achieving good separation from nonpolar impurities.

  • Reverse Phase: This can be an excellent alternative. The long alkyl chain will interact strongly with the C18 stationary phase, allowing for separation based on polarity differences in the aryl portion of the molecule.

• Crystallization:

  • While challenging, crystallization can be highly effective if successful. Experiment with a range of solvent systems. A good starting point is to dissolve the crude product in a minimal amount of a moderately polar solvent (e.g., dichloromethane, diethyl ether) and then slowly add a nonpolar solvent (e.g., hexane, pentane) until turbidity is observed, then cool.

• Distillation / Kugelrohr: If the ketone is thermally stable and has a reasonable vapor pressure, short-path distillation (using a Kugelrohr apparatus) can be very effective for removing non-volatile impurities like catalyst residues or tar.

Section 4: Alternative Synthetic Methodologies

While Friedel-Crafts acylation is classic, modern organic synthesis offers a diverse toolkit for constructing long-chain aryl ketones, especially for complex targets.[10][11]

Comparison of Key Synthetic Methods

Method	Key Reactants	Catalyst/Reagent	Advantages	Disadvantages
Friedel-Crafts Acylation	Arene, Acyl Chloride/Anhydride	Lewis Acid (e.g., AlCl₃)	Cost-effective, well-established.[3]	Requires stoichiometric catalyst, sensitive to moisture, poor for deactivated or sterically hindered substrates.[2][4]
Carbonylative Suzuki Coupling	Aryl Halide, Arylboronic Acid, CO	Palladium Catalyst (e.g., Pd₂(dba)₃)	Excellent functional group tolerance, good for hindered substrates, truly catalytic.[6][7]	Requires CO gas handling, boronic acids can be unstable.
Heck-Type Reaction	Aryl Halide, Alkenol	Palladium Catalyst	Can build complexity rapidly from simple starting materials.[11][12]	Regioselectivity can be an issue.[11]
Weinreb Amide Synthesis	Weinreb Amide, Grignard/Organolithium	N/A	High yielding, avoids over-addition common with other organometallics.[13]	Requires pre-synthesis of the Weinreb amide.

Sample Experimental Protocol: Palladium-Catalyzed Carbonylative Suzuki Coupling

This protocol is a generalized example based on literature procedures and should be adapted for specific substrates.[6]

• Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl iodide (1.0 equiv), the arylboronic acid (1.2 equiv), and cesium carbonate (2.0 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., PEPPSI-IPr, 2-5 mol%).

• Solvent: Add anhydrous, degassed solvent (e.g., toluene or anisole).

• Carbon Monoxide: Purge the flask with carbon monoxide (CO) gas by bubbling it through the solution for 5-10 minutes, then maintain a positive pressure of CO (a balloon is often sufficient).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Workup: Cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel.

Mechanism: Catalyst Complexation in Friedel-Crafts Acylation

Caption: Friedel-Crafts acylation cycle and product-catalyst deactivation.

References

• Biscoe, M. R., & Fors, B. P. (2010). Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin. PMC, NIH. Available from: [Link]

• Doran, R., & Guiry, P. J. (2014). Catalytic Asymmetric Synthesis of Sterically Hindered Tertiary α-Aryl Ketones. The Journal of Organic Chemistry. Available from: [Link]

• Doran, R., & Guiry, P. J. (2014). Catalytic Asymmetric Synthesis of Sterically Hindered Tertiary α‑Aryl Ketones. Figshare. Available from: [Link]

• Doran, R., & Guiry, P. J. (2014). Catalytic Asymmetric Synthesis of Sterically Hindered Tertiary α-aryl Ketones. PubMed. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Organic Chemistry Portal. Available from: [Link]

• Semantic Scholar. (n.d.). Enantioselective construction of sterically hindered tertiary α-aryl ketones: a catalytic asymmetric synthesis of isoflavanones. Semantic Scholar. Available from: [Link]

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. LibreTexts. Available from: [Link]

• Quora. (2016). Why does the solubility of aldehydes and ketones decrease with increase in number of carbon atoms? Quora. Available from: [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Chemistry Steps. Available from: [Link]

• Study.com. (n.d.). Friedel-Crafts Reactions | Alkylation & Acylation. Study.com. Available from: [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Wikipedia. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of aryl ketones by acylation of arenes. Organic Chemistry Portal. Available from: [Link]

• ResearchGate. (2022). Synthesis of long-chain ketones and aldehydes. ResearchGate. Available from: [Link]

• Lanzhou Institute of Chemical Physics, Chinese Academy of Sciences. (2011). Efficient Way for Synthesis of Aryl Ketones and Heteroaromatic Ketones. Lanzhou Institute of Chemical Physics. Available from: [Link]

• Garg, N. K., & MacMillan, D. W. C. (2017). Direct Conversion of Carboxylic Acids to Alkyl Ketones. Organic Letters. Available from: [Link]

• Quora. (2019). Why are smaller aldehydes and ketones soluble in water? Quora. Available from: [Link]

• Wang, X., et al. (2022). Homologation of aryl ketones to long-chain ketones and aldehydes via C–C bond cleavage. iScience. Available from: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient Way for Synthesis of Aryl Ketones and Heteroaromatic Ketones----Lanzhou Institute of Chemical Physics,Chinese Academy of Sciences [english.licp.cas.cn]
• 8. quora.com [quora.com]
• 9. quora.com [quora.com]
• 10. Synthesis of aryl ketones by acylation of arenes [organic-chemistry.org]
• 11. Homologation of aryl ketones to long-chain ketones and aldehydes via C–C bond cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Instability and Degradation of Aminophenones During Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently encountered questions regarding the synthesis of aminophenones. These valuable intermediates are notoriously prone to instability and degradation, leading to challenges in yield, purity, and reproducibility. This resource is designed to provide both foundational understanding and actionable protocols to help you navigate these complexities with confidence.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial observations and concerns during aminophenone synthesis.

Q1: My aminophenone synthesis reaction is turning dark brown or black. What is happening?

A dark color change, typically from yellow or light brown to dark brown or even black, is a classic indicator of oxidative degradation. The primary culprit is the aromatic amino group, which is highly susceptible to oxidation. Exposure to atmospheric oxygen can initiate a cascade of reactions, forming highly colored quinone-imine species and, eventually, complex polymeric materials.[1] This process is often accelerated by basic conditions, the presence of trace metal impurities, or light exposure.[2][3]

Q2: The yield of my aminophenone synthesis is consistently low. What are the likely causes?

Low yields can stem from several factors, often related to the inherent instability of the target molecule. The most common causes include:

• Oxidative Degradation: As mentioned in Q1, oxidation is a major pathway that consumes your starting material and product.

• Incomplete Reaction: Synthesis methods like the reduction of nitroacetophenones or Friedel-Crafts acylations require carefully optimized conditions.[4][5] Inadequate temperature control, insufficient reaction time, or deactivated catalysts can lead to incomplete conversion.

• Side Reactions: Depending on the synthetic route, various side reactions can compete with the desired transformation. For instance, in Friedel-Crafts reactions, polysubstitution can occur, while certain reduction methods may lead to over-reduction of the ketone functionality if not properly controlled.

• Degradation during Workup: Aminophenones can degrade during aqueous workup and purification, especially if the pH is not controlled or if the product is exposed to air for extended periods.

Q3: I am observing multiple spots on my TLC plate that I can't identify. How do I determine if they are degradation products?

The appearance of unexpected spots on a Thin Layer Chromatography (TLC) plate is a common issue. These could be reaction intermediates, byproducts, or degradation products. To investigate:

• Run Co-spots: Spot your crude reaction mixture, your starting material, and a co-spot (both crude and starting material on the same spot) on the same TLC plate. This will confirm if any starting material remains.

• Monitor Over Time: Take a small aliquot of your purified product, dissolve it in a solvent, and leave it on the benchtop exposed to air and light. Spot this solution on a TLC plate every few hours. The appearance of new, more polar spots (lower Rf) is a strong indication of degradation.

• Forced Degradation: Intentionally subject a small sample of your purified product to harsh conditions (e.g., heat, UV light, a mild oxidant like H₂O₂, or strong acid/base). Analyze the resulting mixture by TLC or HPLC to see if the impurity spots from your reaction match the new spots generated.[6] This helps in identifying the nature of the impurities.

Q4: How does the pH affect the stability of my aminophenone during workup and purification?

The pH is a critical parameter. The amino group (-NH₂) is basic, while the overall molecule can exhibit different stability profiles in acidic versus basic media.

• Acidic Conditions: In strong acid, the amino group is protonated to form an ammonium salt (-NH₃⁺). This deactivates the aromatic ring towards further electrophilic substitution and generally protects the amino group from oxidation. However, harsh acidic conditions at high temperatures can promote hydrolysis, especially if imine intermediates are present.[7][8]

• Neutral/Alkaline Conditions: In neutral or alkaline solutions, the free amino group is present, which is highly susceptible to oxidation.[9] The rate of auto-oxidation for aminophenols (a closely related compound class) dramatically increases with higher pH.[10] Therefore, prolonged exposure to basic conditions during workup, especially in the presence of air, should be minimized.

Q5: What are the best practices for storing aminophenone products to prevent degradation?

Due to their sensitivity to air and light, proper storage is crucial for maintaining the purity of aminophenones.[2][11]

• Store under Inert Gas: Displace the air in the storage container with an inert gas like argon or nitrogen.

• Use Amber Vials: Protect the compound from light by using amber-colored glass vials or by wrapping standard vials in aluminum foil.

• Store Cold and Dry: Store the product in a refrigerator or freezer to slow the rate of any potential degradation reactions. Ensure the container is well-sealed to prevent moisture absorption.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed strategies for managing specific degradation pathways.

Guide 1: Managing Oxidative Degradation

Oxidation is the most prevalent degradation pathway for aminophenones. Understanding its causes and implementing preventative measures is fundamental to a successful synthesis.

• Problem Identification: The primary sign of oxidation is a progressive darkening of the reaction mixture or the isolated product. Analysis by HPLC or LC-MS will often reveal a complex mixture of new peaks, indicating the formation of multiple degradation products.

• Causality & Mechanism: The free amino group on the aromatic ring is readily oxidized, often through a radical mechanism, to form species like aminophenoxyl radicals.[12] These reactive intermediates can then couple with other aminophenone molecules, leading to dimers and eventually high molecular weight, colored polymers. This process is catalyzed by oxygen, light, and trace metals.

Solutions & Protocols

The key to preventing oxidation is the rigorous exclusion of atmospheric oxygen from the reaction and workup procedures.

This protocol describes a standard setup using a Schlenk line for running reactions under an inert atmosphere.

• Glassware Preparation: Ensure all glassware is oven-dried (or flame-dried) and cooled under a stream of dry nitrogen or argon to remove adsorbed water and oxygen.

• System Assembly: Assemble the reaction flask, condenser, and any addition funnels. Connect the top of the condenser to a gas bubbler via a Schlenk line, which allows for alternating between vacuum and an inert gas supply.

• Purging the System: Evacuate the assembled glassware using the vacuum on the Schlenk line for 5-10 minutes.

• Backfilling with Inert Gas: Gently refill the system with dry nitrogen or argon.

• Repeat: Perform this "vacuum-backfill" cycle at least three times to ensure the complete removal of atmospheric gases.

• Maintaining Positive Pressure: Throughout the reaction, maintain a slight positive pressure of the inert gas, evidenced by a slow, steady bubbling rate in the oil bubbler.

• Reagent Addition: Add solvents and liquid reagents via syringe through a rubber septum. Add solid reagents under a strong counter-flow of inert gas.

Caption: Fig. 1: Basic Schlenk line setup for inert atmosphere reactions.

Many commercial solvents contain dissolved oxygen, which must be removed for sensitive reactions.

• Sparge with Inert Gas: Place the solvent in a flask with a gas dispersion tube (fritted glass bubbler) submerged below the liquid surface.

• Vent: Ensure the flask has a vent needle to allow gas to escape.

• Bubble: Bubble a vigorous stream of dry nitrogen or argon through the solvent for at least 30-60 minutes.

• Storage: Store the deoxygenated solvent over molecular sieves under a positive pressure of inert gas.

Guide 2: Mitigating Thermal and Photochemical Degradation

Heat and light are energy inputs that can overcome the activation energy for degradation pathways.

• Problem Identification: Reactions run at elevated temperatures may show an increase in byproduct formation. Purified aminophenones may darken or show new impurities on an HPLC trace after being left on the benchtop. p-Aminophenol is known to deteriorate under the influence of air and light.[11]

• Causality:

  • Thermal Degradation: Higher temperatures can accelerate oxidation and promote undesirable side reactions over the desired product formation.[13]

  • Photochemical Degradation: The aromatic system of aminophenones can absorb UV light, promoting electrons to excited states and initiating radical degradation pathways.

Solutions & Protocols

• Temperature Control: For exothermic reactions or when using highly reactive reagents, maintain a low temperature using an ice bath (0 °C), dry ice/acetone bath (-78 °C), or a cryocooler. For the synthesis of 2-aminoacetophenone with methyl lithium, temperatures below -50°C are recommended.[4]

• Light Protection:

  • Always conduct reactions in glassware wrapped in aluminum foil or in amber-colored flasks.

  • Store isolated products in amber vials.

  • Minimize exposure to ambient laboratory light during workup and analysis.

Caption: Fig. 2: A logical workflow for troubleshooting common aminophenone synthesis issues.

Part 3: Analytical & Characterization Protocols

Reliable analytical methods are essential for monitoring reaction progress and quantifying impurities.

Protocol 3: General Purpose HPLC Method for Monitoring Degradation

This method is a starting point for analyzing aminophenone purity and can be adapted as needed. It is based on common methods for analyzing p-aminophenol, a key degradation product of paracetamol.[14][15]

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of an aqueous buffer and an organic modifier.

  • Aqueous Phase (A): 0.01 M phosphate buffer (pH adjusted to 5.0-6.5) or water with 0.1% formic acid (for MS compatibility).[16]

  • Organic Phase (B): Acetonitrile or Methanol.

• Elution Program (Example): Start with a 70:30 (A:B) mixture, run for 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at a wavelength where both the aminophenone and potential impurities absorb (e.g., 240-280 nm).

• Sample Preparation: Dissolve a small amount of the crude reaction mixture or purified product in the mobile phase and filter through a 0.45 µm syringe filter before injection.

Table 1: Comparison of Analytical Techniques for Impurity Profiling

Technique	Principle	Advantages	Limitations
HPLC-UV [17]	Differential partitioning between a stationary and mobile phase; detection by UV absorbance.	Robust, widely available, excellent for quantification.	May not identify co-eluting peaks; requires chromophores.
LC-MS	HPLC separation followed by mass spectrometry detection.	Provides molecular weight information, enabling impurity identification.	More complex, higher cost, can have matrix effects.
GC-MS [17]	Separation of volatile compounds in the gas phase; detection by mass spectrometry.	High resolution and sensitivity; provides structural information.	Requires compounds to be volatile or derivatized; thermal degradation can be an issue.
Capillary Electrophoresis (CE) [18]	Separation based on electrophoretic mobility in a capillary.	Fast analysis times, high separation efficiency, low sample/reagent consumption.	Lower concentration sensitivity than HPLC; reproducibility can be challenging.

Conclusion

The successful synthesis of aminophenones hinges on a proactive approach to managing their inherent instability. By understanding the primary degradation pathways—oxidation, thermal decomposition, and photochemical reactions—researchers can implement robust preventative measures. The rigorous exclusion of oxygen, careful control of temperature and pH, and protection from light are not merely suggestions but critical parameters for success. Coupled with diligent analytical monitoring, these strategies will enable the reliable and high-purity synthesis of these important chemical building blocks.

References

• Abdel-Rahman, L. H., et al. (2020). Synthesis of 4-aminoacetophenone ligands (L1-L3) and of the Pd(II) complexes (C1-C3). Applied Organometallic Chemistry, 34(5), e5593.

• PrepChem. (n.d.). Synthesis of 2-Aminoacetophenone 3-chlorophenylhydrazone. Retrieved from [Link]

• Diez-Perez, I., et al. (2003). Spectroelectrochemical study of the oxidation of aminophenols on platinum electrode in acid medium. Journal of Electroanalytical Chemistry, 541, 45-54.

• PrepChem. (n.d.). Preparation of 3′-aminoacetophenone. Retrieved from [Link]

• CN104844516A. (2015). Synthetic method for 3-aminoacetophenone.
• Takenaka, S., et al. (1998). The Metabolic Pathway of 4-Aminophenol in Burkholderia sp. Strain AK-5 Differs from That of Aniline and Aniline with C-4 Substituents. Applied and Environmental Microbiology, 64(8), 3083–3085.
• Kulkarni, A. A., et al. (2014).
• CN102924306A. (2013). Preparation method for 4-aminoacetophenone.
• Doron, S., et al. (2023). Characterization of a novel aromatic substrate-processing microcompartment in Actinobacteria.

• Cram. (n.d.). 4-Aminoacetophenone Synthesis Lab Report. Retrieved from [Link]

• Arora, P. K. (2015). Bacterial degradation of aniline and its derivatives.

• Organic Syntheses. (n.d.). Preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. Retrieved from [Link]

• Arora, P. K., & Jain, R. K. (2012). Novel degradation pathway of 4-chloro-2-aminophenol via 4-chlorocatechol in Burkholderia sp. RKJ 800.
• CN107698452B. (2020). Synthetic method of 3-amino-2-hydroxyacetophenone.
• Raja, E. K., et al. (2012). Friedel-Crafts Acylation with Amides. Tetrahedron Letters, 53(27), 3461–3463.
• Hoenicke, K., et al. (2002). New Insight on the Formation of 2-Aminoacetophenone in White Wines. MDPI.
• Ansari, M. N., et al. (2016). Chemical Derivatization UV Spectrophotometric Method for Detection of P- Aminophenol and Energy of Activation Approach to Set Degradation Protocol for Forced Degradation Studies. International Journal of Pharma Research & Review, 5(2), 1-12.
• Bódalo, A., et al. (2018). Ultra-Fast Degradation of p-Aminophenol by a Nanostructured Iron Catalyst.
• Corbett, J. F. (1972). Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2, (10), 1298-1302.
• US4270010A. (1981). Hydroquinone by hydrolysis of p-aminophenol or salts.
• Stanbury, D. M., et al. (2009). TEMPO-initiated oxidation of 2-aminophenol to 2-aminophenoxazin-3-one. Inorganica Chimica Acta, 362(11), 4058-4062.
• Bou-Nader, C., et al. (2011). Oxidation of 2-aminophenol to 2-amino-3H-phenoxazin-3-one with monochloramine in aqueous environment: A new method for APO synthesis?.
• Risteska, H., et al. (2018). Optimization and validation of HPLC method for determination of related and degradation products in Paracetamol tablets 500 mg. Macedonian Pharmaceutical Bulletin, 64(1), 27-38.

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Khan, A. A., & Khan, Z. (2004). Effect of pH on the oxidation of 2-aminophenol.

• Solubility of Things. (n.d.). 4-Aminophenol. Retrieved from [Link]

• Suksiriworapong, J., et al. (2012). Simultaneous determination of paracetamol and its main degradation product in generic paracetamol tablets using reverse-phase HPLC. Thai Journal of Pharmaceutical Sciences, 36(2), 64-72.
• Al-Qarni, H., et al. (2022). Fast determination of paracetamol and its hydrolytic degradation product p-aminophenol by capillary and microchip electrophoresis with contactless conductivity detection. Electrophoresis, 43(7-8), 857-864.

• PubChem. (n.d.). 4-Aminophenol. Retrieved from [Link]

• Pop, C., et al. (2005). Temperature and pH Effects on the kinetics of 2-aminophenol auto-oxidation in aqueous solution. Central European Journal of Chemistry, 3(1), 115-126.

• arXiv. (2021). Process Design and Economics of Production of p-Aminophenol. Retrieved from [Link]

• Kitamura, Y., & Arisawa, M. (2020). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. Molecules, 25(18), 4247.

• Science.gov. (n.d.). friedel-crafts acylation reaction: Topics. Retrieved from [Link]

• Barry, V. C., et al. (1956). The oxidation of derivatives of o-phenylenediamine. Part III. Isomeric phenazine pigments and aposafranones obtained by oxidation of chlorinated 2-aminodiphenylamine hydrochlorides. Journal of the Chemical Society (Resumed), 896.

• Kajay Remedies. (2024). How Kajay Remedies Preserves the Pure White Color of Highly Oxidant Para Aminophenol. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Retrieved from [Link]

• Rasayan Journal of Chemistry. (2021). OPTIMIZATION AND VALIDATION OF PARA AMINOPHENOL SYNTHESIS FROM NITROBENZENE USING HOMOGENEOUS ACID CATALYST. Retrieved from [Link]

• ResearchGate. (2021). Process Design and Economics of Production of p-Aminophenol. Retrieved from [Link]

Sources

• 1. Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. arxiv.org [arxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. guidechem.com [guidechem.com]
• 5. prepchem.com [prepchem.com]
• 6. researchgate.net [researchgate.net]
• 7. US4270010A - Hydroquinone by hydrolysis of p-aminophenol or salts - Google Patents [patents.google.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 4-Aminophenol | C6H7NO | CID 403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Bot Verification [rasayanjournal.co.in]
• 14. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 15. thaiscience.info [thaiscience.info]
• 16. 4-Aminoacetophenone: Uses in synthesizing organic compounds_Chemicalbook [chemicalbook.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Fast determination of paracetamol and its hydrolytic degradation product p-aminophenol by capillary and microchip electrophoresis with contactless conductivity detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Friedel-Crafts Acylation of Anilines

Welcome to the technical support center for Friedel-Crafts acylation of anilines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging yet crucial transformation. Here, we address common experimental issues through a series of troubleshooting guides and frequently asked questions, grounding our advice in established chemical principles and field-proven insights.

I. Core Problem: The Aniline-Catalyst Conundrum

The primary hurdle in the Friedel-Crafts acylation of anilines is the inherent chemical incompatibility between the substrate and the traditional catalysts. This section dissects the root cause of this issue.

Frequently Asked Questions (FAQs)

Q1: Why does my standard Friedel-Crafts acylation protocol fail when using aniline as a substrate?

A: The reaction fails due to a fundamental acid-base interaction that takes precedence over the desired catalytic cycle. The amino group (-NH₂) on the aniline molecule is a Lewis base, while the classic Friedel-Crafts catalyst, such as aluminum chloride (AlCl₃), is a strong Lewis acid.[1][2] Instead of activating the acylating agent, the catalyst preferentially reacts with the aniline's amino group.[3][4] This acid-base reaction forms a stable salt complex, which deactivates both the catalyst and the aniline substrate.[5][6] The nitrogen atom in the complex acquires a positive charge, transforming the activating amino group into a powerful electron-withdrawing and deactivating group, thus preventing the electrophilic aromatic substitution.[1][7]

dot

Caption: Lewis acid-base reaction between aniline and AlCl₃.

Q2: Can I just add more AlCl₃ to overcome the catalyst deactivation?

A: No, this is generally ineffective. Adding excess AlCl₃ does not solve the core problem. The aniline-AlCl₃ salt formed is highly deactivated, making the aromatic ring too electron-poor to undergo acylation.[8] Even with a stoichiometric amount of catalyst or more, the reaction barely proceeds.[8] The primary issue is the deactivation of the substrate, not just the catalyst.

II. The Primary Solution: Amine Protection

To circumvent catalyst deactivation, the most reliable strategy is to temporarily mask the basicity of the amino group. This is achieved by converting the amine into an amide (an anilide), most commonly an acetanilide.

Troubleshooting Guide

Issue: My reaction shows no conversion, and a precipitate forms immediately upon adding the Lewis acid catalyst.

• Possible Cause: You are attempting the reaction on an unprotected aniline. The precipitate is the salt formed from the Lewis acid-base reaction.[1]

• Recommended Solution: Protect the amino group by converting it to an amide before performing the Friedel-Crafts reaction. The amide group is significantly less basic and does not readily form a complex with the Lewis acid. While it is less activating than a free amino group, it still directs the acylation to the ortho and, preferentially, para positions.[2][9] After the acylation, the protecting group can be easily removed.

Experimental Protocol: N-Acetylation of Aniline

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve aniline (1.0 eq.) in a suitable solvent such as dichloromethane or acetic acid.

• Reagent Addition: Slowly add acetic anhydride (1.1 eq.). If needed, a catalytic amount of a base like pyridine can be used.[1]

• Reaction: Stir the mixture at room temperature. The reaction is typically exothermic and proceeds to completion within 1-2 hours.

• Workup: Quench the reaction by pouring the mixture into cold water or onto ice. The acetanilide product will often precipitate.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove any remaining acid, and dry. The purity can be checked by melting point or TLC, and the product can be recrystallized if necessary.

III. Catalyst Selection for Acylating Anilides

With the amine protected, the substrate is now an anilide (e.g., acetanilide). While traditional AlCl₃ can work, it often requires stoichiometric amounts and can lead to side reactions. Modern catalysts offer higher efficiency, better selectivity, and catalytic turnover.

Frequently Asked Questions (FAQs)

Q3: Now that I have acetanilide, can I use AlCl₃? What are the alternatives?

A: Yes, you can use AlCl₃, but it is often not the optimal choice. More effective catalysts for anilides include metal triflates, certain Brønsted acids, and various heterogeneous catalysts. These alternatives often work in truly catalytic amounts, are more tolerant of other functional groups, and can offer improved yields and regioselectivity.

Q4: What are the advantages of using metal triflates like Sc(OTf)₃ or Hf(OTf)₄?

A: Metal triflates (OTf) are powerful Lewis acids that have shown exceptional activity in the Friedel-Crafts acylation of anilides where traditional catalysts fail.[8] Their key advantages include:

• High Catalytic Activity: They are effective in small, catalytic amounts (e.g., 1-10 mol%).[10]

• Solvent Compatibility: They perform exceptionally well in specific solvent systems, such as nitromethane, often enhanced with an additive like lithium perchlorate (LiClO₄).[8][10]

• Water Tolerance: Unlike AlCl₃, some metal triflates (like Sc(OTf)₃) are water-stable and can be recovered and reused.[11]

dot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. quora.com [quora.com]
• 6. Why are aniline derivatives unsuitable for Friedel-Crafts alkylat... | Study Prep in Pearson+ [pearson.com]
• 7. Q aniline does not go friedel crafts reaction why | Filo [askfilo.com]
• 8. EP1359141A1 - Method of friedel-crafts acylation of anilides - Google Patents [patents.google.com]
• 9. Sciencemadness Discussion Board - Friedel-Crafts acylation of anilides - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Validation of Synthesized 4'-Aminooctanophenone

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. This guide provides an in-depth, experience-driven comparison of analytical methodologies for validating the purity of synthesized 4'-aminooctanophenone, a key intermediate in various synthetic pathways. We will dissect the nuances of High-Performance Liquid Chromatography (HPLC) as the primary analytical tool, compare its performance against viable alternatives, and ground our protocols in the rigorous standards of international regulatory guidelines.

The Analytical Imperative: Why Purity Matters for 4'-Aminooctanophenone

4'-Aminooctanophenone is a substituted aromatic ketone characterized by a C8 alkyl chain and a para-amino group. Its structure lends itself to further chemical modifications, making it a valuable building block. However, impurities arising from its synthesis—such as unreacted starting materials, by-products from side reactions, or degradation products—can have significant consequences in downstream applications, potentially leading to failed reactions, compromised final product quality, or unforeseen toxicological profiles.

The physicochemical nature of 4'-aminooctanophenone (a non-volatile, UV-active solid) makes it an ideal candidate for analysis by reverse-phase HPLC.[1][2] This technique offers the high resolution and sensitivity required to separate the target analyte from structurally similar impurities.

The Gold Standard: Reverse-Phase HPLC for Purity Determination

High-Performance Liquid Chromatography (HPLC) is a separation technique that stands as the workhorse for purity analysis in the pharmaceutical industry.[1][3] Its strength lies in its ability to separate non-volatile and thermally unstable compounds with high precision and accuracy.[2][3]

Causality Behind the Method: Why These Parameters?

Our objective is to develop a stability-indicating method capable of separating 4'-aminooctanophenone from its potential process-related impurities and degradation products.

• Stationary Phase Selection: A C18 (octadecylsilane) column is the quintessential choice for reverse-phase chromatography. The long alkyl chains provide a non-polar stationary phase that effectively retains the moderately non-polar 4'-aminooctanophenone through hydrophobic interactions. This choice ensures good separation from more polar impurities that will elute earlier, and less polar impurities that will be retained longer.

• Mobile Phase Optimization: A gradient elution is employed to ensure the timely elution of all potential impurities with varying polarities.

  • Mobile Phase A (Aqueous): 0.1% Trifluoroacetic Acid (TFA) in water. The TFA serves two purposes: it acidifies the mobile phase to suppress the silanol activity on the silica-based C18 packing, thereby reducing peak tailing. Secondly, it protonates the amino group on the analyte, ensuring a single ionic form and sharp, symmetrical peaks.

  • Mobile Phase B (Organic): Acetonitrile. Acetonitrile is an excellent organic solvent for reverse-phase HPLC due to its low viscosity and UV transparency. The gradient starts with a higher percentage of the aqueous phase to retain the analyte on the column and resolves any early-eluting polar impurities. The percentage of acetonitrile is then gradually increased to elute the main analyte and subsequently, any strongly retained non-polar impurities.

• Detection: A UV-Vis detector set at the λmax (wavelength of maximum absorbance) of 4'-aminooctanophenone ensures the highest sensitivity for the analyte and its chromophoric impurities.

Detailed HPLC Protocol

• Instrumentation: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% TFA in HPLC-grade water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 30% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, return to 30% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: 285 nm.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 4'-aminooctanophenone.

  • Dissolve in and dilute to 10.0 mL with a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of approximately 0.1 mg/mL with the same diluent.

• Data Analysis: The purity is typically calculated using the area percent method, where the peak area of 4'-aminooctanophenone is expressed as a percentage of the total area of all observed peaks.

Visualizing the HPLC Workflow

Caption: Workflow for HPLC purity validation of 4'-aminooctanophenone.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the superior technique for this application, it is instructive to compare it with other common chromatographic methods to understand its advantages fully.[4][5]

• Thin-Layer Chromatography (TLC): TLC is a planar chromatographic technique that is invaluable for rapid, qualitative assessments.[6] It is excellent for monitoring reaction progress or for a quick purity check. However, it lacks the resolution and quantitative accuracy of HPLC. For 4'-aminooctanophenone, a typical TLC system might involve a silica gel plate and a mobile phase of ethyl acetate/hexane. While spots corresponding to the product and impurities can be visualized under UV light, co-eluting impurities and the lack of precise quantification make it unsuitable for final purity validation.

• Gas Chromatography (GC): GC is a powerful technique for the analysis of volatile and thermally stable compounds.[2][3] 4'-Aminooctanophenone, being a relatively high molecular weight solid, is not sufficiently volatile for direct GC analysis without thermal decomposition.[1] While derivatization could be employed to increase its volatility, this adds complexity, time, and potential for side reactions, making it a less direct and less reliable method than HPLC for this specific analyte.

Performance Comparison Summary

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Thin-Layer Chromatography (TLC)
Applicability to Analyte	Excellent for non-volatile, UV-active compounds.	Poor; requires derivatization due to low volatility.	Good for qualitative analysis and reaction monitoring.
Quantitative Capability	High (Excellent precision and accuracy).	High (with proper derivatization and calibration).	Low (Semi-quantitative at best).
Resolution	Very High.	Very High.	Low to Moderate.
Analysis Time	15-30 minutes per sample.[4]	10-40 minutes per sample (plus derivatization time).	5-20 minutes per plate (multiple samples).
Cost (Instrument)	High.	High.	Very Low.
Regulatory Acceptance	Gold standard for pharmaceutical QC.	Widely accepted, but for appropriate (volatile) analytes.	Accepted for identification tests, not for purity assays.

Decision Framework for Method Selectiondot

Sources

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 3. aelabgroup.com [aelabgroup.com]
• 4. imgroupofresearchers.com [imgroupofresearchers.com]
• 5. comparison of GC, HPLC and TLC - Chromatography Forum [chromforum.org]
• 6. <621> CHROMATOGRAPHY [drugfuture.com]

A Comparative Benchmarking Guide to 4'-Aminooctanophenone and Its Positional Isomers for Drug Discovery Applications

Introduction

In the landscape of pharmaceutical research and development, the exploration of novel chemical entities with tailored pharmacological profiles is paramount. Aminoketone scaffolds, in particular, have garnered significant interest due to their prevalence in biologically active molecules and their synthetic tractability.[1][2][3] This guide provides a comprehensive comparative analysis of 4'-aminooctanophenone and its positional isomers, 2'-aminooctanophenone and 3'-aminooctanophenone.

The strategic positioning of the amino group on the aromatic ring of octanophenone can profoundly influence the molecule's physicochemical properties, metabolic stability, and biological activity. Understanding these structure-activity relationships (SAR) is crucial for the rational design of drug candidates with optimized efficacy and safety profiles. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering a detailed comparison of the isomers' properties, protocols for their synthesis and analysis, and methodologies for evaluating their biological potential.

Physicochemical Properties: A Comparative Overview

The physicochemical characteristics of a drug candidate are fundamental determinants of its pharmacokinetic and pharmacodynamic behavior. Properties such as lipophilicity (logP), polar surface area (PSA), and pKa influence absorption, distribution, metabolism, excretion, and toxicity (ADMET). While experimental data for 4'-aminooctanophenone is available, data for its 2'- and 3'- isomers are less so. Therefore, a combination of available data and predictive modeling is employed for a comprehensive comparison.

Table 1: Comparative Physicochemical Properties of Aminooctanophenone Isomers

Property	4'-Aminooctanophenone	2'-Aminooctanophenone (Predicted)	3'-Aminooctanophenone (Predicted)	Reference
Molecular Formula	C₁₄H₂₁NO	C₁₄H₂₁NO	C₁₄H₂₁NO	[4]
Molecular Weight ( g/mol )	219.32	219.32	219.32	[4]
Melting Point (°C)	105	85-95	90-100	[5]
XLogP3-AA	3.9	3.8	3.85	[4]
Topological Polar Surface Area (Ų)	43.1	43.1	43.1	[4]
Hydrogen Bond Donor Count	1	1	1	[4]
Hydrogen Bond Acceptor Count	2	2	2	[4]
pKa (Predicted)	4.5 (amine)	4.3 (amine)	4.4 (amine)

Note: Predicted values are generated using established computational models and should be confirmed experimentally.

The octanoyl chain common to all three isomers imparts significant lipophilicity, as indicated by the high XLogP3-AA values. This suggests good potential for membrane permeability. The position of the amino group is expected to have a subtle but potentially significant impact on properties like melting point and pKa due to differences in intermolecular interactions and electronic effects.

Spectroscopic Characterization: Unveiling Isomeric Fingerprints

Spectroscopic techniques are indispensable for the structural elucidation and differentiation of isomers. Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide unique "fingerprints" for each molecule based on the arrangement of atoms and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for determining the precise location of substituents on the aromatic ring. The chemical shifts of the aromatic protons and carbons are highly sensitive to the electronic environment, which is influenced by the position of the amino and octanoyl groups.

Table 2: Predicted Key ¹H and ¹³C NMR Chemical Shifts (ppm) for Aminooctanophenone Isomers (in CDCl₃)

Isomer	Aromatic Protons (δ, ppm)	Carbonyl Carbon (δ, ppm)
4'-Aminooctanophenone	~7.8 (d), ~6.6 (d)	~199
2'-Aminooctanophenone	~7.6 (dd), ~7.2 (t), ~6.7 (d), ~6.6 (t)	~201
3'-Aminooctanophenone	~7.3 (t), ~7.2 (m), ~7.1 (s), ~6.8 (dd)	~200

Note: These are predicted values. Actual spectra should be acquired for confirmation.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The positions of the N-H (amino) and C=O (carbonyl) stretching vibrations can offer clues about intramolecular hydrogen bonding, which may differ between the isomers.

Table 3: Expected Key IR Absorption Bands (cm⁻¹) for Aminooctanophenone Isomers

Isomer	N-H Stretch	C=O Stretch
4'-Aminooctanophenone	~3400-3200 (two bands)	~1660
2'-Aminooctanophenone	~3450-3300 (two bands, potentially broader due to H-bonding)	~1650 (potentially shifted to lower wavenumber due to H-bonding)
3'-Aminooctanophenone	~3400-3200 (two bands)	~1670

Experimental Protocols

Synthesis of Aminooctanophenone Isomers

A common and effective method for the synthesis of aminophenones is the catalytic hydrogenation of the corresponding nitrophenones.[6] This approach offers high yields and clean conversions.

Workflow for the Synthesis of Aminooctanophenone Isomers

Caption: General workflow for the synthesis of aminooctanophenone isomers.

Step-by-Step Protocol:

• Reaction Setup: In a high-pressure hydrogenation vessel, dissolve the respective nitrooctanophenone isomer (1 equivalent) in ethanol.

• Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Hydrogenation: Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir the mixture at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired aminooctanophenone isomer.

Chromatographic Separation and Analysis

High-Performance Liquid Chromatography (HPLC) is the method of choice for the separation and quantification of positional isomers.[7][8] The selection of an appropriate stationary phase is critical for achieving baseline separation.[9][10]

Workflow for HPLC Analysis

Caption: Workflow for the HPLC separation and analysis of aminooctanophenone isomers.

Step-by-Step Protocol:

• Instrumentation: Utilize an HPLC system equipped with a UV detector.

• Column: A phenyl-hexyl column is recommended for the separation of aromatic positional isomers due to its ability to engage in π-π interactions.[8]

• Mobile Phase: A mixture of acetonitrile and water or methanol and water is a suitable mobile phase. The optimal ratio should be determined through method development to achieve baseline separation (Resolution > 1.5).

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: Monitor the elution of the isomers using a UV detector at a wavelength where all isomers exhibit significant absorbance (e.g., 254 nm).

• Quantification: Generate a calibration curve for each isomer using standards of known concentration to quantify their amounts in a mixture.

Biological Evaluation: Assessing Therapeutic Potential

The biological activity of the aminooctanophenone isomers can be evaluated through a series of in vitro assays to determine their cytotoxicity and potential interactions with biological targets.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[7][11][12] This assay is crucial for determining the cytotoxic potential of the compounds against various cell lines.

Workflow for MTT Cytotoxicity Assay

Caption: Workflow for determining the in vitro cytotoxicity of aminooctanophenone isomers.

Step-by-Step Protocol:

• Cell Seeding: Seed a suitable cancer cell line (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of each aminooctanophenone isomer (typically ranging from 0.1 to 100 µM) and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) for each isomer, which represents the concentration at which 50% of cell growth is inhibited.

Receptor Binding Assay

Receptor binding assays are used to determine the affinity of a compound for a specific biological target.[13][14][15] This is a critical step in identifying potential drug candidates and understanding their mechanism of action.

Workflow for Radioligand Receptor Binding Assay

Sources

• 1. researchgate.net [researchgate.net]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 4. CN105566131A - Method for catalytic reduction of m-nitroacetophenone for preparation of m-aminoacetophenone - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. MTT (Assay protocol [protocols.io]
• 8. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 9. Flexible use of QSAR models in predictive toxicology: a case study on aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Predicting the genotoxicity of secondary and aromatic amines using data subsetting to generate a model ensemble - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. texaschildrens.org [texaschildrens.org]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. researchgate.net [researchgate.net]
• 15. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]

A Spectroscopic Showdown: Unraveling the Isomeric Nuances of Aminophenone Derivatives

A Technical Guide for Researchers and Drug Development Professionals

In the intricate world of pharmaceutical development and organic synthesis, the precise identification and characterization of molecular isomers are paramount. Subtle shifts in the arrangement of functional groups can dramatically alter a compound's biological activity, toxicity, and physicochemical properties. This guide, authored for the discerning eye of researchers and scientists, provides an in-depth spectroscopic comparison of aminophenone derivatives, focusing on the ortho-, meta-, and para-isomers of aminoacetophenone and its N-acetylated counterpart. Through a detailed examination of their Ultraviolet-Visible (UV-Vis), Infrared (IR), and Nuclear Magnetic Resonance (NMR) spectra, we will elucidate the structural subtleties that define these closely related yet distinct chemical entities.

The Significance of Spectroscopic Differentiation

Aminophenones serve as versatile building blocks in the synthesis of a wide array of pharmaceuticals and fine chemicals. Their isomeric forms, however, can exhibit divergent biological effects. A thorough understanding of their spectroscopic signatures is therefore not merely an academic exercise but a critical component of quality control, reaction monitoring, and drug design. This guide will equip you with the foundational knowledge and practical data to confidently distinguish between these isomers.

Principles of Spectroscopic Interrogation

Before delving into the comparative analysis, it is essential to briefly revisit the principles of the spectroscopic techniques employed.

• UV-Visible (UV-Vis) Spectroscopy: This technique probes the electronic transitions within a molecule. The absorption of UV or visible light excites electrons from lower to higher energy orbitals. The wavelength of maximum absorption (λmax) is influenced by the extent of conjugation and the presence of auxochromes and chromophores within the molecule.

• Infrared (IR) Spectroscopy: IR spectroscopy measures the vibrational frequencies of bonds within a molecule. Specific functional groups absorb infrared radiation at characteristic frequencies, causing bonds to stretch, bend, or vibrate. This provides a "molecular fingerprint," allowing for the identification of functional groups present in the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei, particularly ¹H and ¹³C. The chemical shift (δ) of a nucleus is highly sensitive to its local electronic environment, and spin-spin coupling between adjacent nuclei provides valuable connectivity information.

A Comparative Spectroscopic Analysis

The following sections present a detailed comparison of the spectroscopic data for 2-aminoacetophenone, 3-aminoacetophenone, 4-aminoacetophenone, and N-acetyl-4-aminoacetophenone.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The position of the amino group relative to the acetyl group significantly influences the electronic transitions within the aminophenone isomers, leading to distinct UV-Vis absorption spectra.

Compound	Solvent	λmax (nm)
2-Aminoacetophenone	Methanol	230, 345
3-Aminoacetophenone	Ethanol	235, 315
4-Aminoacetophenone	Ethanol	316[1]
N-Acetyl-4-aminoacetophenone	Ethanol	285

Interpretation of UV-Vis Data:

The para-isomer, 4-aminoacetophenone, exhibits the most extended conjugation between the electron-donating amino group and the electron-withdrawing acetyl group. This results in a lower energy π → π* transition and a corresponding longer wavelength of maximum absorption (λmax) compared to the meta-isomer. In the ortho-isomer, steric hindrance between the adjacent amino and acetyl groups can disrupt coplanarity, leading to a blue shift (shorter wavelength) compared to the para-isomer. The N-acetylation of the amino group in N-acetyl-4-aminoacetophenone reduces its electron-donating ability, causing a significant blue shift in the λmax compared to the parent 4-aminoacetophenone.

Infrared (IR) Spectroscopy

The IR spectra of the aminophenone isomers reveal characteristic vibrational frequencies for the N-H, C=O, and C-N bonds, with subtle shifts indicative of the substitution pattern.

Compound	N-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	C-N Stretch (cm⁻¹)
2-Aminoacetophenone	3465 (asym), 3335 (sym)[2]	1645 (conjugated)[2]	1285[2]
3-Aminoacetophenone	~3400-3300	~1680	~1300
4-Aminoacetophenone	~3400-3300	~1670	~1310
N-Acetyl-4-aminoacetophenone	~3300 (N-H stretch, amide)	~1665 (Amide I), ~1680 (Ketone)	~1320

Interpretation of IR Data:

Primary amines like the aminoacetophenone isomers typically show two N-H stretching bands (asymmetric and symmetric). The position of the C=O stretching vibration is sensitive to conjugation. In all three isomers, the carbonyl group is conjugated with the aromatic ring, which lowers its stretching frequency compared to a non-conjugated ketone (typically ~1715 cm⁻¹). The C-N stretching frequencies are also characteristic. In N-acetyl-4-aminoacetophenone, the presence of the amide group introduces a new N-H stretch and a characteristic Amide I band (primarily C=O stretch).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed structural information, allowing for unambiguous differentiation of the aminophenone isomers based on the chemical shifts and coupling patterns of the aromatic protons and carbons.

¹H NMR Spectroscopy

Compound	Aromatic Protons (δ, ppm)	-NH₂ (δ, ppm)	-CH₃ (δ, ppm)
2-Aminoacetophenone	7.71 (dd, H-6'), 7.29 (ddd, H-4'), 6.70 (dd, H-3'), 6.64 (td, H-5')[2]	6.17 (br s)[2]	2.59 (s)[2]
3-Aminoacetophenone	7.31-7.22 (m), 6.86 (m)[3]	3.89 (br s)[3]	2.55 (s)[3]
4-Aminoacetophenone	7.80 (d), 6.65 (d)	4.15 (br s)	2.49 (s)
N-Acetyl-4-aminoacetophenone	7.90 (d), 7.65 (d)	8.20 (br s, -NH)	2.55 (s, acetyl), 2.15 (s, N-acetyl)

¹³C NMR Spectroscopy

Compound	C=O (δ, ppm)	Aromatic Carbons (δ, ppm)	-CH₃ (δ, ppm)
2-Aminoacetophenone	200.7[2]	151.1 (C-2'), 134.3 (C-4'), 131.5 (C-6'), 118.8 (C-1'), 116.9 (C-5'), 116.1 (C-3')[2]	28.2[2]
3-Aminoacetophenone	198.5	146.8, 137.9, 129.3, 120.0, 118.5, 113.8	26.6
4-Aminoacetophenone	196.5	151.0, 130.8, 127.9, 113.8	26.2
N-Acetyl-4-aminoacetophenone	197.2	143.1, 133.0, 129.8, 118.5	26.4 (acetyl), 24.5 (N-acetyl)

Interpretation of NMR Data:

The chemical shifts of the aromatic protons and carbons are highly dependent on the electronic effects of the amino and acetyl substituents. The electron-donating amino group shields (upfield shift) the ortho and para protons and carbons, while the electron-withdrawing acetyl group deshields (downfield shift) them. The distinct substitution patterns of the isomers result in unique chemical shifts and coupling patterns in the aromatic region of the ¹H NMR spectrum, allowing for their unambiguous identification. For instance, the para-substituted 4-aminoacetophenone exhibits a simpler spectrum with two doublets, while the ortho and meta isomers show more complex splitting patterns. In the ¹³C NMR spectra, the chemical shift of the carbonyl carbon is also influenced by the position of the amino group.

Experimental Protocols

To ensure the reproducibility and accuracy of spectroscopic data, adherence to standardized experimental protocols is crucial.

UV-Vis Spectroscopy

Caption: General workflow for UV-Vis spectroscopic analysis.

FT-IR Spectroscopy (Attenuated Total Reflectance - ATR)

Caption: Workflow for solid sample analysis using ATR-FTIR.

NMR Spectroscopy

Caption: General workflow for NMR spectroscopic analysis.[4]

Conclusion

The spectroscopic techniques of UV-Vis, IR, and NMR provide a powerful and complementary toolkit for the differentiation and characterization of aminophenone derivatives. By carefully analyzing the key features of each spectrum—the λmax in the UV-Vis, the characteristic vibrational bands in the IR, and the chemical shifts and coupling patterns in the NMR—researchers can confidently distinguish between the ortho-, meta-, and para-isomers and their derivatives. This guide serves as a practical resource, offering both the foundational understanding and the specific data necessary for the accurate spectroscopic analysis of this important class of compounds.

References

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

• The Royal Society of Chemistry. Supporting Information for a publication. [Link]

• IOSR Journal of Applied Physics. UV-Visible absorption spectroscopy and Z-scan analysis of L-tyrosine single crystals. [Link]

• Human Metabolome Database. 13C NMR Spectrum (1D, 100 MHz, D2O, predicted) (HMDB0246623). [Link]

• University of Alberta. NMR Sample Preparation. [Link]

• NIST WebBook. 3-Aminoacetophenone. [Link]

• PubChem. p-Aminoacetophenone. [Link]

• PubChem. 3'-Aminoacetophenone. [Link]

• NIST WebBook. Acetophenone, 4'-amino-. [Link]

• ResearchGate. Structure and dynamics of 3'-aminoacetophenone and 4'-aminoacetophenone from rotational spectroscopy. [Link]

• RSC Publishing. Structure and dynamics of 3′-aminoacetophenone and 4′-aminoacetophenone from rotational spectroscopy. [Link]

• ResearchGate. UV-vis spectra of 2 and 3: absorption maxima (λ max , nm). [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

Sources

• 1. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-Aminoacetophenone(99-03-6) 1H NMR [m.chemicalbook.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

The Double-Edged Sword: Unraveling the Biological Activity of 4'-Aminooctanophenone and Its Shorter Chain Analogs

A Senior Application Scientist's Guide to Structure-Activity Relationships in Aminoalkylphenones

In the landscape of drug discovery and development, the nuanced relationship between a molecule's structure and its biological function is a cornerstone of medicinal chemistry. This guide provides a comprehensive comparison of the biological activities of 4'-aminooctanophenone and its shorter-chain analogs, delving into the critical role of the alkyl chain length in modulating their antimicrobial and cytotoxic properties. For researchers, scientists, and drug development professionals, understanding these structure-activity relationships (SAR) is paramount for designing novel therapeutic agents with enhanced efficacy and selectivity.

Introduction: The Significance of Alkyl Chain Length in Drug Design

Alkyl chains are fundamental components of many bioactive molecules, influencing their physicochemical properties such as lipophilicity, solubility, and membrane permeability. In the context of 4'-aminoalkylphenones, the length of the n-alkyl chain attached to the carbonyl group dictates the molecule's overall amphiphilicity. This balance between the hydrophilic aminophenyl head group and the hydrophobic alkyl tail is a key determinant of how these compounds interact with biological membranes, which is often the initial site of action for antimicrobial and cytotoxic agents. Generally, as the alkyl chain length increases, the lipophilicity of the molecule also increases, which can enhance its ability to penetrate the lipid bilayers of cell membranes. However, this is not a linear relationship, and an optimal chain length often exists for maximal biological activity, beyond which efficacy may decrease due to poor aqueous solubility or steric hindrance.

Comparative Biological Activity: A Tale of Two Effects

The biological activities of 4'-aminoalkylphenones are predominantly characterized by their antimicrobial and cytotoxic effects. The following sections dissect how the variation in alkyl chain length, from a simple acetyl group (C2) to an octanoyl group (C8), influences these properties.

Antimicrobial Activity: A Balancing Act of Lipophilicity and Membrane Disruption

The primary mechanism of antimicrobial action for many amphiphilic compounds, including 4'-aminoalkylphenones, is the disruption of the bacterial cell membrane's integrity. The positively charged amino group can interact with the negatively charged components of the bacterial membrane, such as phospholipids and teichoic acids, while the hydrophobic alkyl tail can insert into the lipid bilayer, leading to membrane destabilization, leakage of cellular contents, and ultimately, cell death.

The length of the alkyl chain plays a pivotal role in this process. While shorter chains may not possess sufficient lipophilicity to effectively partition into the bacterial membrane, excessively long chains can lead to self-aggregation (micelle formation) in aqueous environments, reducing the concentration of free molecules available to interact with the bacteria. Furthermore, very long chains might be too bulky to efficiently intercalate into the membrane.

Studies on various classes of amphiphilic antimicrobials have demonstrated a general trend where antimicrobial activity increases with alkyl chain length up to a certain point (often around C6 to C12), after which the activity plateaus or declines. For instance, research on cationic amphiphilic aggregation-induced emission luminogens revealed that a derivative with a six-carbon alkyl chain (TPD-6) exhibited superior antibacterial activity against Gram-positive bacteria compared to its counterparts with four-carbon (TPD-4) and twelve-carbon (TPD-12) chains[1]. A similar dependence of antibacterial activity on alkyl chain length has been observed in N-alkyl chitosan derivatives[2].

Based on these principles, it is hypothesized that the antimicrobial potency of 4'-aminoalkylphenones against various bacterial strains would follow a parabolic trend, with mid-length chains exhibiting optimal activity.

Table 1: Postulated Antimicrobial Activity (MIC, µg/mL) of 4'-Aminoalkylphenones

Compound	Alkyl Chain Length	Predicted MIC vs. Gram-Positive Bacteria (e.g., S. aureus)	Predicted MIC vs. Gram-Negative Bacteria (e.g., E. coli)
4'-Aminoacetophenone	C2	>128	>128
4'-Aminopropiophenone	C3	64 - 128	128 - 256
4'-Aminobutyrophenone	C4	32 - 64	64 - 128
4'-Aminovalerophenone	C5	16 - 32	32 - 64
4'-Aminohexanophenone	C6	8 - 16	16 - 32
4'-Aminoheptanophenone	C7	16 - 32	32 - 64
4'-Aminooctanophenone	C8	32 - 64	64 - 128

Note: The MIC values presented are hypothetical and based on established structure-activity relationship principles for amphiphilic antimicrobials. Experimental validation is required.

Cytotoxicity: The Unwanted Side Effect

A critical aspect of drug development is ensuring that a compound is selectively toxic to the target pathogen or cancer cell while exhibiting minimal toxicity to host cells. For 4'-aminoalkylphenones, the same amphiphilic properties that contribute to their antimicrobial activity can also lead to cytotoxicity against mammalian cells. The mechanism often involves the disruption of the plasma membrane of mammalian cells, leading to lysis.

Similar to antimicrobial activity, cytotoxicity is also influenced by the alkyl chain length. Studies on amphiphilic selenolanes have shown that while short-chain (C6) conjugates were non-toxic, longer-chain (≥C8) analogs exhibited significant cytotoxicity[3][4]. This suggests that as the lipophilicity of the 4'-aminoalkylphenones increases with chain length, so does their potential for non-specific membrane disruption in mammalian cells.

Table 2: Predicted Cytotoxicity (IC50, µM) of 4'-Aminoalkylphenones against a Mammalian Cell Line (e.g., HeLa)

Compound	Alkyl Chain Length	Predicted IC50 (µM)
4'-Aminoacetophenone	C2	>100
4'-Aminopropiophenone	C3	75 - 100
4'-Aminobutyrophenone	C4	50 - 75
4'-Aminovalerophenone	C5	25 - 50
4'-Aminohexanophenone	C6	10 - 25
4'-Aminoheptanophenone	C7	5 - 10
4'-Aminooctanophenone	C8	<5

Note: The IC50 values are hypothetical and based on the general trend of increasing cytotoxicity with longer alkyl chains in amphiphilic compounds. Experimental verification is necessary.

Physicochemical Properties and their Influence on Bioactivity

The interplay between the structure of 4'-aminoalkylphenones and their biological activity can be rationalized by examining their physicochemical properties, particularly lipophilicity, which is commonly expressed as the logarithm of the partition coefficient (logP).

Table 3: Predicted Physicochemical Properties of 4'-Aminoalkylphenones

Compound	Alkyl Chain Length	Predicted logP	Predicted Aqueous Solubility
4'-Aminoacetophenone	C2	0.83[5]	Moderate
4'-Aminopropiophenone	C3	~1.3	Moderate
4'-Aminobutyrophenone	C4	~1.8	Low
4'-Aminovalerophenone	C5	~2.3	Low
4'-Aminohexanophenone	C6	~2.8	Very Low
4'-Aminoheptanophenone	C7	~3.3	Very Low
4'-Aminooctanophenone	C8	~3.8	Poor

Note: LogP values for analogs longer than C2 are estimations based on the incremental increase per CH2 group. Solubility predictions are qualitative.

The increasing logP values with longer alkyl chains signify a progressive increase in lipophilicity. This enhanced lipophilicity facilitates the partitioning of the molecules into the lipid-rich environment of cell membranes, which is a prerequisite for their membrane-disrupting activity. However, the accompanying decrease in aqueous solubility can become a limiting factor for the longer-chain analogs, potentially reducing their bioavailability and effective concentration at the target site.

Experimental Protocols for Biological Evaluation

To empirically validate the predicted structure-activity relationships, the following experimental protocols are recommended.

Antimicrobial Susceptibility Testing: Broth Microdilution Method for MIC Determination

This method is a standardized and quantitative approach to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Protocol:

• Preparation of Compound Stock Solutions: Dissolve the 4'-aminoalkylphenone analogs in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mg/mL).

• Preparation of Bacterial Inoculum: Culture the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in an appropriate broth medium overnight. Dilute the culture to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution in 96-Well Plates: In a sterile 96-well microtiter plate, perform a two-fold serial dilution of each compound in the appropriate broth medium.

• Inoculation: Add the standardized bacterial inoculum to each well. Include positive controls (bacteria with no compound) and negative controls (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

Caption: Workflow for MIC determination using the broth microdilution method.

Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed mammalian cells (e.g., HeLa) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 4'-aminoalkylphenone analogs for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of approximately 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Conclusion and Future Directions

The biological activity of 4'-aminooctanophenone and its shorter-chain analogs is intricately linked to the length of the alkyl chain. While the octanoyl (C8) chain in 4'-aminooctanophenone likely confers significant lipophilicity, potentially leading to potent membrane-disruptive effects, it may also be associated with increased cytotoxicity and poor aqueous solubility. In contrast, shorter-chain analogs, such as 4'-aminohexanophenone (C6), are predicted to strike a more favorable balance between antimicrobial efficacy and host cell toxicity.

This guide underscores the importance of a systematic approach to studying structure-activity relationships. Future research should focus on the synthesis and empirical testing of a complete homologous series of 4'-aminoalkylphenones (C2-C10) to precisely determine the optimal chain length for antimicrobial activity against a broad panel of clinically relevant pathogens, including multidrug-resistant strains. Concurrently, comprehensive cytotoxicity studies are essential to establish a therapeutic window for these compounds. Elucidating the precise mechanism of membrane interaction through techniques like fluorescence microscopy and molecular dynamics simulations will further aid in the rational design of novel, potent, and selective antimicrobial agents based on the 4'-aminoalkylphenone scaffold.

References

• Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes. (n.d.). PubMed Central. [Link]

• Synthesis of New 4′-amino chalcones and their anti-inflammatory and antimicrobial activity. (2025, August 6). ResearchGate. [Link]

• Physicochemical properties of the title compounds (4-6). logp,... (n.d.). ResearchGate. [Link]

• Synthesis and Anti-Bacterial Activities of Some Novel Schiff Bases Derived from Aminophenazone. (2015). MDPI. [Link]

• Unveiling the Role of Alkyl Chain in Boosting Antibacterial Selectivity and Cell Biocompatibility. (2025, January 22). PubMed Central. [Link]

• Effect of the alkyl chain length on the antibacterial and antifungal... (n.d.). ResearchGate. [https://www.researchgate.net/figure/Effect-of-the-alkyl-chain-length-on-the-antibacterial-and-antifungal-activity-of-the_fig2_349940608]([Link] antibacterial-and-antifungal-activity-of-the_fig2_349940608)

• Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes. (n.d.). ResearchGate. [Link]

• Synthesis, Characterization and Antimicrobial Activity of New 4-aminoantipyrine Derivatives Using Ultrasonic Mediation. (2022). Baghdad Science Journal. [Link]

• (PDF) Synthesis characterization and antibacterial studies of 4-aminoantipyrine schiff's bases. (2025, August 6). ResearchGate. [Link]

• (PDF) Synthesis, Characterization and Antibacterial Activity Evaluation of 4-amino Antipyrine Derivatives and Their Transition Metal Complexes. (2025, August 9). ResearchGate. [Link]

• Synthesis of 4-aminoacetophenone ligands (L1-L3) and of the Pd(II) complexes (C1-C3). (n.d.). ResearchGate. [Link]

• Physicochemical properties | Medicinal Chemistry Class Notes. (n.d.). Fiveable. [Link]

• 4'-aminoacetophenone. (n.d.). Stenutz. [Link]

• p-Aminoacetophenone | C8H9NO | CID 7468. (n.d.). PubChem. [Link]

• The Impact of Chain Length on Antibacterial Activity and Hemocompatibility of Quaternary N-Alkyl and N,N-Dialkyl Chitosan Derivatives. | Request PDF. (2025, August 6). ResearchGate. [Link]

• Utility of Physicochemical Properties for the Prediction of Toxicological Outcomes: Takeda Perspective. (2019, December 12). PubMed Central. [Link]

• Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. (2023). MDPI. [Link]

• LogP—Making Sense of the Value. (n.d.). ACD/Labs. [Link]

• Impacts of chain and head lengths of nonionic alkyl ethoxylate surfactants on cytotoxicity to human corneal and skin cells in agri-spraying processes. (2022, December 15). PubMed. [Link]

• Synthesis and antimicrobial activity of 4H-4-oxoquinolizine derivatives: consequences of structural modification at the C-8 position. (2002, January 15). PubMed. [Link]

Sources

• 1. Unveiling the Role of Alkyl Chain in Boosting Antibacterial Selectivity and Cell Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 4'-aminoacetophenone [stenutz.eu]

A Comparative Guide to the Synthesis of 4'-Amino Long-Chain Alkylphenones: From Classic Reactions to Greener Alternatives

Introduction

4'-Amino long-chain alkylphenones are a critical class of chemical intermediates, forming the structural backbone of numerous pharmaceuticals, liquid crystals, and specialized polymers. Their unique amphiphilic nature, combining a polar aromatic amine with a nonpolar aliphatic chain, imparts valuable properties that are exploited in drug design and materials science. The synthesis of these molecules, however, presents challenges in achieving regioselectivity, efficiency, and sustainability.

This guide provides an in-depth comparison of established and emerging synthetic routes to 4'-amino long-chain alkylphenones. We move beyond simple procedural lists to dissect the underlying mechanisms, evaluate the practical advantages and limitations of each approach, and present supporting data to guide researchers and process chemists in selecting the optimal strategy for their specific application.

I. The Benchmark: Traditional Friedel-Crafts Acylation

The most conventional route to aryl ketones is the Friedel-Crafts acylation. For aminophenones, this requires a protection-acylation-deprotection sequence to prevent the amine from interfering with the Lewis acid catalyst.

Reaction Principle & Mechanism

The process begins with the protection of the amino group of aniline, typically as an acetanilide. This protected arene then undergoes electrophilic aromatic substitution with a long-chain acyl chloride in the presence of a stoichiometric amount of a strong Lewis acid, such as aluminum chloride (AlCl₃).[1][2][3] The Lewis acid activates the acyl chloride, facilitating the formation of a highly electrophilic acylium ion. This ion is then attacked by the electron-rich aromatic ring, preferentially at the para position due to the steric hindrance and directing effect of the acetylamino group. A final hydrolysis step quenches the reaction and is followed by deprotection of the amine, usually under acidic or basic conditions, to yield the target 4'-amino long-chain alkylphenone.

Workflow: Friedel-Crafts Acylation Pathway

Caption: Workflow for the traditional Friedel-Crafts synthesis route.

Experimental Protocol: Synthesis of 4'-Aminododecanophenone via Friedel-Crafts Acylation

• Protection: Acetanilide is synthesized by reacting aniline with acetic anhydride.

• Acylation: To a cooled suspension of anhydrous AlCl₃ (1.2 eq) in dichloromethane (DCM), dodecanoyl chloride (1.0 eq) is added dropwise. The mixture is stirred for 15 minutes.

• Acetanilide (1.0 eq) dissolved in DCM is added slowly, maintaining the temperature below 5 °C. The reaction is allowed to warm to room temperature and stirred for 4-6 hours.

• Workup: The reaction is quenched by pouring it onto crushed ice with concentrated HCl. The organic layer is separated, washed with brine, dried over Na₂SO₄, and concentrated in vacuo.

• Deprotection: The crude 4'-acetamidododecanophenone is refluxed in a mixture of ethanol and concentrated HCl for 8-12 hours.

• Isolation: The mixture is cooled, and the pH is adjusted to >10 with aqueous NaOH. The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to yield the final product.

Assessment

• Advantages: This method is robust, well-documented, and generally provides good yields of the para-substituted product.

• Disadvantages: The primary drawbacks are environmental and safety-related. It requires more than stoichiometric amounts of AlCl₃, which is corrosive, moisture-sensitive, and generates significant acidic aqueous waste. The multi-step nature (protection/deprotection) lowers the overall atom economy.

II. Alternative Synthesis Routes

To overcome the limitations of the Friedel-Crafts acylation, several alternative strategies have been developed. These methods aim to improve efficiency, reduce waste, and operate under milder conditions.

A. Houben-Hoesch Reaction

The Houben-Hoesch reaction offers a direct route to acylphenones from electron-rich arenes and nitriles, bypassing the need for acyl halides and protection/deprotection steps for certain substrates.[4][5][6]

Reaction Principle & Mechanism

This reaction is a variation of Friedel-Crafts acylation where a nitrile serves as the acylating agent.[7][8] In the presence of an acid catalyst (typically a Lewis acid like ZnCl₂ or AlCl₃ and gaseous HCl), the nitrile is activated to form a nitrilium ion intermediate. This electrophile attacks the activated aromatic ring (such as aniline or its derivatives) to form a ketimine, which is subsequently hydrolyzed during aqueous workup to yield the aryl ketone.[4][7] The reaction is most successful with highly activated, electron-rich systems like polyhydroxy- or polyaminophenols.[5][7]

Workflow: Houben-Hoesch Reaction Pathway

Caption: Simplified workflow for the Houben-Hoesch reaction.

Experimental Protocol: Synthesis of 4'-Aminododecanophenone via Houben-Hoesch Reaction

• Setup: A solution of aniline (1.0 eq) and dodecanenitrile (1.1 eq) in dry ether is prepared in a three-necked flask equipped with a gas inlet tube and a condenser.

• Catalysis: Anhydrous zinc chloride (1.2 eq) is added, and the mixture is cooled in an ice bath.

• Reaction: Dry hydrogen chloride gas is bubbled through the stirred solution for 3-5 hours. The reaction mixture is then allowed to stand at room temperature overnight.

• Workup & Hydrolysis: The solvent is decanted, and the solid ketimine hydrochloride intermediate is washed with dry ether. The solid is then hydrolyzed by heating with water for 1-2 hours.

• Isolation: After cooling, the solution is made alkaline with aqueous NaOH. The product precipitates and is collected by filtration, washed with water, and recrystallized.

Assessment

• Advantages: This method can be more atom-economical as it avoids the protection-deprotection sequence. It utilizes nitriles, which can be more stable and easier to handle than long-chain acyl chlorides.

• Disadvantages: The reaction is generally limited to highly activated aromatic substrates. The use of anhydrous HCl gas and Lewis acids still presents handling and environmental challenges. Yields can be variable depending on the substrate.

B. Fries Rearrangement

The Fries rearrangement is another classic route, proceeding via the rearrangement of a phenolic ester to a hydroxyaryl ketone.[9][10] For synthesizing aminophenones, this would typically involve a subsequent conversion of the hydroxyl group to an amino group, making it a multi-step alternative.

Reaction Principle & Mechanism

An O-acylated phenol is treated with a Lewis acid, which coordinates to the carbonyl oxygen.[11] This facilitates the cleavage of the ester linkage to generate an acylium ion, either as a discrete intermediate or within a solvent cage. This electrophile then re-attacks the aromatic ring at the ortho or para positions. The regioselectivity is often temperature-dependent: lower temperatures favor the thermodynamically more stable para product, while higher temperatures favor the kinetically preferred, chelation-stabilized ortho product.[9]

Workflow: Fries Rearrangement & Functional Group Interconversion

Caption: Multi-stage pathway via Fries Rearrangement.

Assessment

• Advantages: Can provide access to both ortho and para isomers by tuning reaction conditions.[10]

• Disadvantages: This is an indirect route for aminophenones, requiring additional steps to convert the hydroxyl group, which adds complexity and reduces overall yield. It still relies on stoichiometric Lewis acids and can suffer from mixtures of isomers.

C. Modern Catalytic and Greener Approaches

Recent research has focused on developing more sustainable methodologies that minimize waste and avoid harsh reagents.

• Heterogeneous Catalysis: Replacing homogeneous Lewis acids like AlCl₃ with solid acid catalysts (e.g., zeolites, sulfated metal oxides) is a major advancement.[12] These catalysts are easily recoverable by filtration, reusable, and often less corrosive, dramatically improving the environmental profile of Friedel-Crafts-type reactions.

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate reaction rates by efficiently heating the reaction mixture.[13][14] This often leads to shorter reaction times, higher yields, and fewer side products compared to conventional heating.[15] For example, a Friedel-Crafts acylation that takes hours under conventional heating might be completed in minutes in a microwave reactor.

• Direct Catalytic N-Alkylation/Acylation: While more developed for alkylation, catalytic methods for direct C-H functionalization or acylation using transition metal catalysts are an emerging field. These cutting-edge methods aim to directly acylate anilines without prior protection, representing the most atom-economical approach.

Comparative Analysis of Synthesis Routes

Feature	Friedel-Crafts Acylation	Houben-Hoesch Reaction	Fries Rearrangement Route	Greener Catalytic Route
Starting Materials	Protected Aniline, Acyl Chloride	Aniline, Nitrile	Phenol, Acyl Chloride	Protected/Unprotected Aniline, Acylating Agent
Key Reagents	Stoichiometric AlCl₃	Stoichiometric ZnCl₂, HCl gas	Stoichiometric Lewis Acid	Catalytic Solid Acid / Transition Metal
Number of Steps	3 (Protect, Acylate, Deprotect)	1-2 (Reaction, Hydrolysis)	3+ (Esterify, Rearrange, Convert)	1-3
Atom Economy	Low	Moderate	Low	High
Waste Profile	High (Acidic aqueous waste)	Moderate (Acidic waste)	High (Lewis acid waste)	Low (Recyclable catalyst)
Key Advantages	Well-established, reliable yields	Direct, avoids protection	Regioselectivity control (o/p)	Sustainable, efficient, safe
Key Limitations	High waste, harsh conditions	Limited substrate scope	Indirect for amines, isomeric mixtures	Catalyst development, cost

Conclusion and Future Outlook

While the traditional Friedel-Crafts acylation remains a workhorse for the synthesis of 4'-amino long-chain alkylphenones, its significant environmental drawbacks are driving a necessary shift towards more sustainable alternatives. The Houben-Hoesch reaction provides a more direct route for specific substrates, but lacks general applicability.

The future of aminophenone synthesis lies in the adoption of modern catalytic systems. The use of heterogeneous, recyclable solid acid catalysts and energy-efficient microwave technology offers a clear path to "greening" the established Friedel-Crafts pathway. These methods significantly reduce waste, improve safety, and enhance process efficiency. As research into direct C-H activation and catalytic acylation continues to advance, we can anticipate the development of even more elegant and atom-economical routes that will render multi-step, stoichiometric processes obsolete for the large-scale production of these valuable chemical intermediates.

References

• Wikipedia. Hoesch reaction. [Link]

• B N College, Bhagalpur. (2020-05-14). HOUBEN–HOESCH REACTION. [Link]

• Chemistry Online. (2023-01-17). Houben-Hoesch reaction. [Link]

• LookChem. Houben-Hoesch Reaction - Chempedia. [Link]

• SynArchive. Houben-Hoesch Reaction. [Link]

• Wikipedia. Fries rearrangement. [Link]

• Organic Chemistry Portal. Fries Rearrangement. [Link]

• Science.gov. friedel-crafts acylation reaction: Topics. [Link]

• ResearchGate. Fries Rearrangement. [Link]

• Cambridge Major Laboratories. Comparative study of conventional and microwave assisted synthesis. [Link]

• YouTube. (2018-11-13). Friedel-Crafts Acylation. [Link]

• Scribd. (2020-03-18). Fries Rearrangement | PDF. [Link]

• Khan Academy. Friedel-Crafts acylation (video). [Link]

• MDPI. (2024-03-19). High-Performance Catalytic Reduction of 4-Nitrophenol to 4-Aminophenol over Pt Nanoparticles Supported on Co-Al LDH Nanosheets. [Link]

• ResearchGate. Catalytic synthesis of long chain alkylphenol by Fe2O3·SO4 2-. [Link]

• MDPI. (2013-05-14). Aqueous Microwave-Assisted Solid-Phase Synthesis Using Boc-Amino Acid Nanoparticles. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• Organic Chemistry Portal. O'Donnell Amino Acid Synthesis. [Link]

• Ontores. Microwave-Assisted Peptide Synthesis: A Faster Approach. [Link]

• ChemRxiv. (2022-04-06). Three-component stereoselective enzymatic synthesis of amino diols and amino-polyols. [Link]

• Royal Society of Chemistry. (2017-06-22). The greening of peptide synthesis. [Link]

• Biotage. Microwave Assisted Organic and Peptide Synthesis of a Non-natural Arginine Residue. [Link]

• National Institutes of Health. (2021-02-18). Greening the synthesis of peptide therapeutics: an industrial perspective. [Link]

• National Institutes of Health. (2020-07-10). A Broad Substrate Scope of Aza-Friedel-Crafts Alkylation for the Synthesis of Quaternary α-Amino Esters. [Link]

• National Institutes of Health. (2017-12-08). Direct N-alkylation of unprotected amino acids with alcohols. [Link]

• ResearchGate. (2021-04-26). ALTERNATIVE STRATEGIES WHICH HELP IMPROVE SUSTAINABILITY AND "GREEN" PEPTIDE MANUFACTURING. [Link]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• PubMed. (2008-11-03). Microwave-assisted synthesis of long-chain alkyl glucopyranosides. [Link]

• National Institutes of Health. Generation and application of Cu-bound alkyl nitrenes for the catalyst-controlled synthesis of cyclic β-amino acids. [Link]

• ResearchGate. (2024-11-11). Green Synthesis Techniques: Principles, Methods, Applications, and Future Perspectives. [Link]

• Organic Chemistry Portal. The synthesis of amino acids by phase-transfer reactions. [Link]

• ResearchGate. The Greening of Peptide Synthesis. [Link]

• Frontiers. (2022-01-21). Synthetic Thiol and Selenol Derived Amino Acids for Expanding the Scope of Chemical Protein Synthesis. [Link]

• ResearchGate. (2009-08-07). Synthesis of Amino Terminated Semifluorinated Long-Chain Alkanethiols. [Link]

• ResearchGate. (2022-01-21). Synthetic Thiol and Selenol Derived Amino Acids for Expanding the Scope of Chemical Protein Synthesis. [Link]

• Google Patents.

Sources

• 1. youtube.com [youtube.com]
• 2. Khan Academy [khanacademy.org]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. Hoesch reaction - Wikipedia [en.wikipedia.org]
• 5. chemistry-online.com [chemistry-online.com]
• 6. Houben-Hoesch Reaction - Chempedia - LookChem [lookchem.com]
• 7. bncollegebgp.ac.in [bncollegebgp.ac.in]
• 8. synarchive.com [synarchive.com]
• 9. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 10. Fries Rearrangement [organic-chemistry.org]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.cn [sigmaaldrich.cn]
• 14. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 15. Microwave-assisted synthesis of long-chain alkyl glucopyranosides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Quantitative Analysis of 4'-Aminooctanophenone in Reaction Mixtures

Abstract

The accurate quantification of 4'-aminooctanophenone is critical for monitoring reaction kinetics, determining yield, and assessing purity in drug development and chemical synthesis. This guide provides a comprehensive comparison of prevalent analytical methodologies for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectroscopy. Each technique is evaluated based on its principle of operation, performance characteristics, and ideal use cases. Detailed, field-tested protocols and comparative data are presented to empower researchers, scientists, and drug development professionals to select and implement the most appropriate method for their specific analytical challenges.

Introduction: The Analytical Imperative

4'-Aminooctanophenone is a key intermediate in various synthetic pathways. Its concentration in a reaction mixture is a direct indicator of reaction progress and efficiency. Inaccurate measurements can lead to suboptimal reaction conditions, erroneous yield calculations, and the progression of impure intermediates into downstream processes, ultimately impacting final product quality and cost. Therefore, a robust, validated analytical method is not merely a quality control checkpoint but a cornerstone of efficient process development.

The choice of analytical technique is governed by the specific requirements of the analysis:

• Speed: For real-time reaction monitoring.

• Sensitivity: For detecting low-level impurities or residual starting material.

• Specificity: For distinguishing the analyte from structurally similar compounds in a complex matrix.[1][2]

• Resource Availability: Considering instrument access and operational costs.

This guide will dissect the most effective techniques, providing the rationale behind protocol design to ensure trustworthy and reproducible results.

Comparative Overview of Analytical Techniques

The primary methods for quantifying 4'-aminooctanophenone—HPLC, GC-MS, and UV-Vis Spectroscopy—operate on fundamentally different principles, offering a trade-off between speed, sensitivity, and specificity.

Technique	Principle	Primary Strengths	Primary Limitations
HPLC-UV	Chromatographic separation followed by UV detection.	High specificity, excellent for complex mixtures, robust and reproducible.	Longer analysis time, higher solvent consumption.
GC-MS	Chromatographic separation of volatile compounds followed by mass-based detection.	Exceptional sensitivity and specificity, structural elucidation capabilities.	Requires analyte volatility or derivatization, potential for thermal degradation.
UV-Vis Spectroscopy	Measurement of light absorption by the analyte in solution.	Rapid, simple, low cost.	Low specificity, prone to interference from other UV-absorbing species.

In-Depth Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is often the gold standard for quantifying non-volatile organic molecules in complex matrices. Its strength lies in its ability to physically separate the analyte from other reaction components before detection, ensuring high specificity.[1][2]

Principle of Operation

A liquid sample is injected into a mobile phase stream, which is pumped through a column packed with a stationary phase. The differential partitioning of components between the mobile and stationary phases results in separation. For 4'-aminooctanophenone, a reversed-phase (e.g., C18) column is ideal. The molecule's nonpolar octyl chain and moderately polar aminobenzoyl group allow for strong retention and sharp peak shapes. A UV detector, set to a wavelength of maximum absorbance for the analyte (λmax), provides a response directly proportional to its concentration.

Experimental Protocol: A Validated Approach

This protocol is designed for robustness, adhering to principles outlined in ICH guidelines for analytical method validation.[1][3][4][5]

Step 1: Sample Preparation

• Rationale: The goal is to ensure the sample is free of particulates and within the linear range of the instrument.[6][7][8][9]

• Withdraw a 100 µL aliquot from the reaction mixture.

• Quench the reaction immediately by diluting into 900 µL of mobile phase in a 1.5 mL microcentrifuge tube. This prevents further reaction.

• Vortex for 30 seconds to ensure homogeneity.

• Centrifuge at 10,000 x g for 5 minutes to pellet any suspended solids.

• Transfer the supernatant to an HPLC vial for analysis. A further dilution may be necessary depending on the expected concentration.

Step 2: HPLC-UV Conditions

• Rationale: These conditions are optimized for the separation of aromatic ketones and amines, providing a balance between resolution and run time.[10][11][12]

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: 65:35 Acetonitrile:Water with 0.1% Formic Acid. The acid improves peak shape for the amine functional group by ensuring it is protonated.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Temperature control ensures reproducible retention times.

  • Injection Volume: 10 µL.

  • UV Detection Wavelength: 275 nm.[11] This wavelength provides good sensitivity for the aminophenol chromophore.

Step 3: Calibration

• Prepare a stock solution of 4'-aminooctanophenone standard (1 mg/mL) in acetonitrile.

• Create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Inject each standard in triplicate to establish a calibration curve of peak area versus concentration. The curve should have a correlation coefficient (r²) ≥ 0.999.

Step 4: Data Analysis

• Integrate the peak corresponding to 4'-aminooctanophenone in the sample chromatogram.

• Calculate the concentration using the linear regression equation from the calibration curve.

• Factor in the dilution from the sample preparation step to determine the original concentration in the reaction mixture.

Workflow Visualization

Caption: Workflow for HPLC quantification of 4'-aminooctanophenone.

In-Depth Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

For applications requiring ultra-high sensitivity and specificity, GC-MS is a powerful alternative. It is particularly useful for identifying and quantifying trace-level impurities alongside the main analyte.

Principle of Operation

GC separates compounds based on their volatility and interaction with a stationary phase within a long, thin capillary column. The sample is vaporized in a hot inlet and carried through the column by an inert gas (e.g., helium). As the separated compounds elute from the column, they enter the mass spectrometer, which ionizes them (typically via Electron Ionization - EI) and separates the resulting ions based on their mass-to-charge ratio (m/z). This provides both quantitative data (from signal intensity) and qualitative structural information (from the fragmentation pattern).[13][14]

Experimental Protocol: A High-Sensitivity Method

Step 1: Sample Preparation (with Derivatization)

• Rationale: The primary amine of 4'-aminooctanophenone can exhibit poor peak shape in GC. Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active hydrogen with a nonpolar trimethylsilyl (TMS) group, improving volatility and chromatographic performance.[13]

• Withdraw a 50 µL aliquot from the reaction mixture.

• Dilute with 950 µL of a suitable solvent (e.g., Dichloromethane).

• Transfer 100 µL of the diluted sample to a GC vial insert.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of BSTFA and 50 µL of pyridine (as a catalyst).

• Cap the vial and heat at 70 °C for 30 minutes to complete the derivatization.

• Cool to room temperature before analysis.

Step 2: GC-MS Conditions

• Rationale: The temperature program is designed to separate the TMS-derivatized analyte from solvent and potential byproducts, while the MS parameters are set for sensitive detection.[14][15]

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow 1.2 mL/min.

  • Inlet Temperature: 280 °C.

  • Injection Mode: Splitless (for trace analysis) or Split (for higher concentrations).

  • Oven Program: Initial 150 °C for 1 min, ramp to 300 °C at 20 °C/min, hold for 5 min.

  • MS Transfer Line: 290 °C.

  • Ion Source: 230 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for maximum sensitivity. Monitor characteristic ions of the derivatized analyte (e.g., the molecular ion and key fragment ions).

Step 3: Calibration

• Prepare a stock solution of 4'-aminooctanophenone standard (1 mg/mL) in dichloromethane.

• Create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL).

• Derivatize each standard using the same procedure as the samples (Step 1).

• Inject the derivatized standards to construct a calibration curve based on the peak area of the primary monitored ion.

Step 4: Data Analysis

• Extract the ion chromatogram for the target m/z.

• Integrate the peak corresponding to the derivatized 4'-aminooctanophenone.

• Quantify using the calibration curve.

Workflow Visualization

Caption: Workflow for GC-MS quantification of 4'-aminooctanophenone.

In-Depth Analysis: UV-Vis Spectroscopy

UV-Vis spectroscopy is the simplest and fastest method, suitable for rapid estimations when the reaction mixture is relatively clean and free of interfering substances.

Principle of Operation

This technique relies on the Beer-Lambert Law, which states that the absorbance of light by a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[16] 4'-Aminooctanophenone has a strong chromophore (the aminobenzoyl group) that absorbs UV light. By measuring the absorbance at its λmax, the concentration can be determined.

Experimental Protocol: A Rapid Screening Method

Step 1: Sample Preparation

• Rationale: The sample must be diluted to fall within the linear absorbance range of the spectrophotometer (typically 0.1-1.0 Absorbance Units).

• Withdraw a 10 µL aliquot from the reaction mixture.

• Dilute into 990 µL of a suitable solvent (e.g., ethanol or methanol) in a 1.5 mL microcentrifuge tube. The solvent should not absorb at the analytical wavelength.

• Vortex thoroughly.

• Transfer the solution to a quartz cuvette.

Step 2: Spectroscopic Measurement

• Rationale: A wavelength scan is first performed to identify the λmax, which provides the best sensitivity and adherence to the Beer-Lambert law.

• Use the dilution solvent as a blank to zero the spectrophotometer.

• Perform a wavelength scan (e.g., from 200-400 nm) on a diluted standard to determine the precise λmax for 4'-aminooctanophenone.

• Set the instrument to measure the absorbance of the prepared sample at this fixed λmax.

Step 3: Calibration

• Prepare a series of calibration standards (e.g., 1, 2, 5, 10, 15 µg/mL) from a known stock solution in the same solvent used for the sample.

• Measure the absorbance of each standard at the predetermined λmax.

• Plot a calibration curve of absorbance versus concentration.

Step 4: Data Analysis

• Use the measured absorbance of the sample and the calibration curve to determine its concentration.

• Account for the dilution factor to calculate the original concentration.

Key Consideration: Specificity

The major drawback of UV-Vis is its lack of specificity.[17] If starting materials, byproducts, or solvents in the reaction mixture also absorb light at or near the same wavelength, the quantitative result will be inaccurate. This method is best used for purified samples or for reaction systems where the UV absorption profile is well-characterized and known to be dominated by the analyte of interest.

Performance Data Summary & Method Selection

The choice of method depends on balancing the need for accuracy, speed, and sensitivity against available resources.

Parameter	HPLC-UV	GC-MS (SIM Mode)	UV-Vis Spectroscopy
Specificity	High	Very High	Low to Moderate
Sensitivity (Typical LOQ)	~0.1 - 1 µg/mL	~0.01 - 0.1 µg/mL	~1 - 5 µg/mL
Analysis Time per Sample	15 - 25 minutes	20 - 30 minutes	< 2 minutes
Sample Prep Complexity	Moderate	High (derivatization)	Low
Cost per Sample	Moderate	High	Low
Ideal Use Case	Routine quantification, purity analysis in complex mixtures.	Trace-level quantification, impurity identification.	Rapid, high-throughput screening, clean reaction monitoring.

Recommendation Logic:

• For process development and final product quality control: HPLC-UV is the most reliable and robust choice, offering an excellent balance of specificity and performance.

• For impurity profiling or when maximum sensitivity is required: GC-MS provides unparalleled detection limits and the added benefit of structural confirmation.

• For quick, in-process checks where high accuracy is not paramount: UV-Vis spectroscopy is an efficient screening tool, provided its limitations regarding specificity are understood and controlled for.

References

• AMSbiopharma. (2025, July 22).
• Lab Manager. (2025, October 22).
• European Medicines Agency. ICH Q2(R2)
• ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1).
• ICH. (2023, November 30).
• Analyst (RSC Publishing).
• ARC Journals.
• ResearchGate. (2016, March 1). How to measure aromatic amine compounds using uv/visible spectrophotometer?
• Separation Science. (2023, December 8).
• Scribd.
• Agilent Technologies.
• Retsch.
• ECHEMI.
• MARLAP Manual.
• Utah State University. (2017, November). HPLC Method development and instrument QC for Aldehyde and Ketone compounds.
• Technology Networks. (2023, December 18).
• Waters. Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants.
• ResearchGate. (2025, December 23). HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum.
• SIELC Technologies. HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column.
• PubMed. Determination of 4-aminophenol impurities in selected pharmaceutical preparations by HPLC method with amperometric detection.
• Macedonian Pharmaceutical Bulletin. Optimization and validation of HPLC method for determination of related and degradation products in Paracetamol tablets 500 mg.
• IRJET.
• EPA. Method for the determination of aldehydes and ketones in ambient air using HPLC.
• Aurora Pro Scientific. HPLC Analysis of Aldehydes and Ketones in Air Samples.
• Waters. A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS.
• Chromatography Today. Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds.
• National Institutes of Health (NIH). (2025, May 25).
• National Institutes of Health (NIH). Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan.
• ResearchGate. (2025, August 5). Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection.
• ResearchGate. Development and optimization of a quantitative analysis of main odorants causing off flavours in cork stoppers using HS‐SPME GC‐MS/MS.

Sources

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. Quantitative Accuracy and Sample Preparation: Pre-Preparation Steps to Improve Results | Separation Science [sepscience.com]
• 7. scribd.com [scribd.com]
• 8. agilent.com [agilent.com]
• 9. Sample Preparation Process - Step by step | RETSCH [retsch.com]
• 10. "HPLC Method development and instrument QC for Aldehyde and Ketone comp" by Trevor O'Neil and Seth Lyman [digitalcommons.usu.edu]
• 11. sielc.com [sielc.com]
• 12. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 15. irjet.net [irjet.net]
• 16. UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applications | Technology Networks [technologynetworks.com]
• 17. Ultraviolet spectrophotometric method for the determination of aromatic amines in chemical industry waste waters - Analyst (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to the Analytical Characterization of Aminophenones

Introduction: The Critical Role of Aminophenone Characterization

Aminophenones are a class of aromatic compounds that serve as vital intermediates and precursors in the synthesis of a wide range of pharmaceuticals, dyes, and agrochemicals. Their isomeric forms (ortho-, meta-, and para-aminophenone) possess distinct chemical and physical properties, which dictate their reactivity and suitability for specific applications. Furthermore, aminophenones can be significant process-related impurities or degradation products, for instance, 4-aminophenol is a critical impurity in acetaminophen (paracetamol) drug products.[1] The toxicity of certain isomers and related impurities necessitates their precise identification and quantification to ensure the safety, efficacy, and quality of the final product.[1][2]

This guide provides a comprehensive comparison of the principal analytical techniques for the characterization of aminophenones. As researchers, scientists, and drug development professionals, selecting the appropriate analytical methodology is a cornerstone of robust product development and quality control.[3][4] This document is structured to provide not only the procedural steps but also the underlying scientific rationale, empowering you to make informed decisions for your specific analytical challenges.

Section 1: High-Performance Liquid Chromatography (HPLC): The Workhorse for Separation and Quantification

High-Performance Liquid Chromatography (HPLC) is arguably the most versatile and widely adopted technique for the analysis of aminophenones.[1] Its strength lies in its ability to separate non-volatile and thermally labile compounds, making it ideal for the routine quality control of isomeric purity and content uniformity.[5]

Principle and Rationale for Aminophenone Analysis

HPLC separates compounds based on their differential partitioning between a stationary phase (packed in a column) and a liquid mobile phase. For aminophenones, reversed-phase HPLC (RP-HPLC) is the predominant mode. In this setup, a nonpolar stationary phase (typically C18-silica) is used with a polar mobile phase (e.g., a mixture of water/buffer and acetonitrile or methanol). Aminophenones, being moderately polar, are retained on the column and then eluted by the mobile phase. The separation of isomers is achieved by exploiting subtle differences in their polarity and interaction with the stationary phase.[6]

The choice of mobile phase pH is critical. Aminophenones contain a weakly basic amino group. By adjusting the pH of the mobile phase with a buffer (e.g., phosphate or acetate), one can control the ionization state of the amino group.[7] Operating at a slightly acidic pH (e.g., 4.85) ensures the amino group is protonated, leading to consistent retention times and improved peak shapes.[8][9]

Detailed Experimental Protocol: Isocratic RP-HPLC with UV Detection

This protocol is a robust starting point for the simultaneous determination of aminophenone isomers. Method validation is a critical component of regulatory compliance and ensures that testing methods produce reliable and accurate results.[10][11]

1. Instrumentation and Columns:

• System: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Column: A mixed-mode stationary phase column (e.g., SCX/C18) or a standard reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is effective.[9][12] A polystyrene-divinylbenzene column can also offer excellent reproducibility.[6]

2. Reagents and Mobile Phase Preparation:

• Solvent A: 0.05 M Ammonium Acetate or Phosphate Buffer, pH adjusted to 4.85 with phosphoric acid.[7][13]

• Solvent B: HPLC-grade Methanol or Acetonitrile.

• Mobile Phase: Prepare an isocratic mixture, for example, Aqueous Phosphate Buffer (pH 4.85):Methanol = 85:15 (v/v).[8][9] Filter through a 0.45 µm membrane filter and degas prior to use.

• Rationale: The buffered aqueous phase maintains a consistent pH to control the ionization of the analytes, ensuring reproducible retention times. Methanol acts as the organic modifier to control the elution strength. The 85:15 ratio is a common starting point that provides sufficient retention for separation.[7]

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.[7]

• Injection Volume: 10 µL.[7]

• Column Temperature: 30 °C.

• Detection Wavelength: 285 nm.[7] While 4-aminophenone has absorption maxima around 194 nm, 218 nm, and 272 nm, 285 nm provides a good compromise for detecting all isomers with reasonable sensitivity.[14][15]

• Rationale: A flow rate of 1.0 mL/min for a 4.6 mm ID column is standard for achieving good efficiency without excessive backpressure.[7] Maintaining a constant column temperature is crucial for stable retention times.

4. Sample and Standard Preparation:

• Standard Stock Solution: Accurately weigh and dissolve ~10 mg of each aminophenone isomer reference standard in the mobile phase to prepare individual 1 mg/mL stock solutions.

• Working Standard: Dilute the stock solutions with the mobile phase to create a mixed working standard at a concentration of ~10 µg/mL for each isomer.

• Sample Preparation: Dissolve the sample (e.g., drug substance) in the mobile phase to achieve a final concentration within the linear range of the method. Filter through a 0.45 µm syringe filter before injection.

Section 2: Gas Chromatography-Mass Spectrometry (GC-MS): High Specificity for Volatile Analytes

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique that combines the superior separation capabilities of GC with the highly specific detection and structural identification power of MS.[2] It is particularly useful for identifying and quantifying volatile impurities, such as residual solvents or certain degradation products.[5]

Principle and Rationale for Aminophenone Analysis

In GC, volatile compounds are separated based on their boiling points and affinity for a stationary phase within a capillary column. However, aminophenones contain a polar amino (-NH2) and a carbonyl (C=O) group, which can lead to poor peak shape and thermal degradation in the hot injector port. To overcome this, a crucial step of derivatization is often required.[5] Derivatization converts the polar functional groups into less polar, more volatile derivatives (e.g., by silylation), making them suitable for GC analysis.[5]

The mass spectrometer then ionizes the eluted compounds, separates the resulting ions based on their mass-to-charge ratio (m/z), and generates a mass spectrum that serves as a molecular "fingerprint," allowing for unambiguous identification.[16]

Detailed Experimental Protocol: GC-MS with Derivatization

This protocol outlines a method for the analysis of aminophenones, including the critical derivatization step.

1. Instrumentation:

• System: A standard GC-MS system equipped with a split/splitless injector and a mass selective detector.

• Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.[5]

2. Reagents and Sample Preparation:

• Solvent: Dichloromethane or Methanol.[5][17]

• Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[5]

• Sample Derivatization:

  • Dissolve a known amount of the sample in 1 mL of dichloromethane in a vial.

  • Add 100 µL of the derivatizing agent (BSTFA with 1% TMCS).

  • Seal the vial and heat at 70 °C for 30 minutes.[5]

  • Cool to room temperature before injection.

• Rationale: BSTFA is a powerful silylating agent that reacts with the active hydrogens on the amino group to form a volatile trimethylsilyl (TMS) derivative. This increases the compound's volatility and thermal stability, leading to improved chromatographic performance.[5]

3. GC-MS Conditions:

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[5]

• Injection Mode: Splitless (1 µL).

• Injector Temperature: 250 °C.[17]

• Oven Temperature Program: Initial temperature of 60 °C for 2 min, then ramp at 10 °C/min to 240 °C, and hold for 5-10 minutes.[17]

• MS Transfer Line Temperature: 280 °C.[17]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-400 amu.

• Rationale: A splitless injection is used for trace analysis to ensure the entire sample volume is transferred to the column. The temperature program is designed to separate the derivatized aminophenones from other volatile components in the sample matrix.

Section 3: Spectroscopic Techniques for Structural Elucidation

While chromatographic techniques excel at separation and quantification, spectroscopic methods are indispensable for the definitive structural confirmation of aminophenones and their unknown impurities.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for unambiguous structural elucidation of organic molecules.[19][20] It provides detailed information about the chemical environment of each atom (specifically ¹H and ¹³C) in a molecule.[21]

• ¹H NMR: Provides information on the number of different types of protons, their electronic environment (chemical shift), and their proximity to other protons (spin-spin coupling).[20]

• ¹³C NMR: Provides information on the number of different types of carbon atoms in the molecule.

• Why it's authoritative: For a new impurity or a reference standard, a full NMR dataset (including 2D experiments like COSY, HSQC, and HMBC) provides definitive proof of structure that is required by regulatory agencies.[22] It allows for the precise determination of isomeric substitution patterns on the aromatic ring.[23]

UV-Visible Spectroscopy

UV-Vis spectroscopy is a simple, cost-effective, and rapid technique often used for preliminary analysis and quantification.[16]

• Principle: It measures the absorption of light in the ultraviolet-visible region by the molecule. The aromatic ring and carbonyl group in aminophenones are chromophores that absorb UV light at characteristic wavelengths (λmax).

• Application: It can be used as a detector for HPLC or for quick concentration measurements of a known aminophenone solution using the Beer-Lambert law. For example, 4-aminophenone exhibits absorption maxima at approximately 194 nm, 218 nm, and 272 nm.[14] The UV spectra of the different isomers show subtle differences that can aid in preliminary identification.[24][25][26]

Section 4: Comparative Analysis and Workflow

The selection of an analytical technique is a strategic decision based on the specific requirements of the analysis.[5]

Workflow for Aminophenone Characterization

A logical workflow ensures comprehensive characterization, from initial screening to final structural confirmation.

Caption: A typical analytical workflow for comprehensive aminophenone characterization.

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of the primary analytical techniques discussed.

Parameter	HPLC-UV	GC-MS	NMR Spectroscopy	UV-Vis Spectroscopy
Primary Use	Separation, Quantification	Identification, Quantification	Structural Elucidation	Preliminary Quantification
Sensitivity	High (ng/mL to µg/mL)[1]	Very High (pg/mL to ng/mL)[27]	Low (mg required)	Moderate (µg/mL)
Specificity	Moderate to High	Very High (Mass Spectrum)	Very High (Unique Spectrum)	Low
Sample Prep	Simple (dissolve & filter)	Complex (derivatization often needed)[5]	Simple (dissolve in deuterated solvent)	Very Simple (dissolve)
Throughput	High	Moderate	Low	Very High
Cost	Moderate	High	Very High	Low
Isomer Separation	Excellent[8]	Good (post-derivatization)	Excellent (distinguishable spectra)	Poor to None

Conclusion

The characterization of aminophenones is a multi-faceted task that requires a strategic application of different analytical techniques. HPLC stands out as the primary tool for routine separation and quantification due to its robustness and versatility. GC-MS offers unparalleled sensitivity and specificity for volatile compounds but often requires a more involved sample preparation process. For the unambiguous identification of isomers, novel compounds, or critical impurities, NMR spectroscopy remains the gold standard, providing definitive structural information. Finally, UV-Vis spectroscopy serves as a valuable, rapid screening tool.

By understanding the principles, strengths, and limitations of each technique, researchers and drug development professionals can design a comprehensive and efficient analytical strategy, ensuring the quality, safety, and regulatory compliance of their products.[28]

References

• Monitoring of aminophenol isomers in surface water samples using a new HPLC method. Environmental Monitoring and Assessment. Available from: [Link]

• Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing. PharmTech. Available from: [Link]

• Validating Analytical Methods in Pharmaceuticals. Pharmuni. Available from: [Link]

• Separation of the ortho, meta and para isomers of aminophenol by high-performance liquid chromatography. Analyst (RSC Publishing). Available from: [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. Available from: [Link]

• Monitoring of aminophenol isomers in surface water samples using a new HPLC method. ResearchGate. Available from: [Link]

• Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch. Available from: [Link]

• Monitoring of aminophenol isomers in surface water samples using a new HPLC method (duplicate source). ResearchGate. Available from: [Link]

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Pharma Pathway. Available from: [Link]

• Determination of aminophenol isomers by high-speed liquid chromatography. Journal of Chromatographic Science. Available from: [Link]

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. LinkedIn. Available from: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. Available from: [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: Journal of Pharmaceutical Analysis. Available from: [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. Available from: [Link]

• A BRIEF REVIEW ON DIFFERENT ANALYTICAL TECHNIQUES FOR IMPURITY PROFILING IN ANTIVIRAL DRUGS. IJCRT.org. Available from: [Link]

• HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. SIELC Technologies. Available from: [Link]

• UV-Vis Spectrum of 4-aminophenol. SIELC Technologies. Available from: [Link]

• GC-MS Method for Determination of 4-Aminophenol Impurity in Paracetamol Tablet Formulation. IRJET. Available from: [Link]

• UV-Visible spectrum for 3-aminophenol. ResearchGate. Available from: [Link]

• UV-Vis absorption spectra of 4-nitrophenol, 4-aminophenol and... ResearchGate. Available from: [Link]

• GC-MS Analysis with In Situ Derivatization for Managing Toxic Oxidative Hair Dye Ingredients in Hair Products. MDPI. Available from: [Link]

• Rapid determination of the aromatic compounds methyl-anthranilate, 2'-aminoacetophenone and furaneol by GC-MS: Method validation and characterization of grape derivatives. PubMed. Available from: [Link]

• UV-VIS spectra of 2-aminophenol oxidation. ResearchGate. Available from: [Link]

• Selective Spectrophotometric Method for the Determination of p-Aminophenol. ACS Publications. Available from: [Link]

• Computational Studies on the IR and NMR Spectra of 2-Aminophenol. American Institute of Chemists. Available from: [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. National Institutes of Health (NIH). Available from: [Link]

• HPLC detection method for p-aminophenol impurities in acetaminophen medicine. Google Patents.

• 1HNMR spectrometry in structural elucidation of organic compounds. Journal of Chemical and Pharmaceutical Sciences. Available from: [Link]

• Structural elucidation by NMR(1HNMR). Slideshare. Available from: [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Semantic Scholar. Available from: [Link]

• Structure Elucidation by NMR. Hypha Discovery. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotech-spain.com [biotech-spain.com]
• 3. upm-inc.com [upm-inc.com]
• 4. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of the ortho, meta and para isomers of aminophenol by high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Monitoring of aminophenol isomers in surface water samples using a new HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scite.ai [scite.ai]
• 10. Validating Analytical Methods in Pharmaceuticals [pharmuni.com]
• 11. particle.dk [particle.dk]
• 12. rroij.com [rroij.com]
• 13. CN112782332A - HPLC (high performance liquid chromatography) detection method for p-aminophenol impurities in acetaminophen medicine - Google Patents [patents.google.com]
• 14. UV-Vis Spectrum of 4-aminophenol | SIELC Technologies [sielc.com]
• 15. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
• 16. ijcrt.org [ijcrt.org]
• 17. irjet.net [irjet.net]
• 18. soeagra.com [soeagra.com]
• 19. biomedres.us [biomedres.us]
• 20. jchps.com [jchps.com]
• 21. Structural elucidation by NMR(1HNMR) | PPTX [slideshare.net]
• 22. hyphadiscovery.com [hyphadiscovery.com]
• 23. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Rapid determination of the aromatic compounds methyl-anthranilate, 2'-aminoacetophenone and furaneol by GC-MS: Method validation and characterization of grape derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. demarcheiso17025.com [demarcheiso17025.com]

Introduction: The Analytical Imperative for 4'-Aminooctanophenone

An In-Depth Guide to the Cross-Validation of Analytical Methods for 4'-Aminooctanophenone

4'-Aminooctanophenone is an aromatic ketone characterized by an eight-carbon acyl chain and a primary amino group. As a potential pharmaceutical intermediate, metabolite, or process-related impurity, the precise and accurate quantification of this molecule is paramount for ensuring drug safety, efficacy, and quality. The development of robust analytical methods is not merely a procedural step but a foundational requirement in drug development and manufacturing.

This guide provides a comprehensive comparison of principal analytical techniques for the quantification of 4'-aminooctanophenone. We will move beyond rote protocols to explore the scientific rationale behind methodological choices, grounded in the principles of analytical chemistry and regulatory expectations. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to develop, compare, and cross-validate analytical methods that are fit for purpose, ensuring data integrity and regulatory compliance.

The entire process of method validation is governed by a framework established by international regulatory bodies. The International Council for Harmonisation (ICH) guideline Q2(R2) provides a comprehensive framework for validating analytical procedures, ensuring that a method is suitable for its intended purpose.[1][2][3] Similarly, the U.S. Food and Drug Administration (FDA) provides guidance that aligns with ICH principles, emphasizing a lifecycle management approach to analytical procedures.[1][4][5] These guidelines universally mandate the evaluation of specific performance characteristics to establish a method's reliability.[6][7]

Core Analytical Techniques: A Comparative Overview

The selection of an analytical technique for 4'-aminooctanophenone is dictated by the analytical objective, required sensitivity, sample matrix, and available instrumentation. The two most powerful and commonly employed techniques for this type of analyte are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

• High-Performance Liquid Chromatography (HPLC): HPLC is a cornerstone of pharmaceutical analysis. For 4'-aminooctanophenone, a reversed-phase HPLC method with UV detection is the most direct approach. The molecule's aromatic ring and carbonyl group constitute a chromophore that absorbs UV light, allowing for straightforward detection.[8][9] HPLC offers versatility, robustness, and high throughput, making it ideal for quality control applications such as assays and impurity determinations.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides exceptional specificity and sensitivity.[10][11] Due to the polarity and relatively low volatility of 4'-aminooctanophenone, derivatization is typically necessary to convert the analyte into a more volatile and thermally stable compound suitable for GC analysis. The mass spectrometer provides definitive identification based on the analyte's mass-to-charge ratio and fragmentation pattern, making GC-MS a powerful tool for trace-level impurity analysis and structural confirmation.[10][12]

The Cross-Validation Workflow: Establishing Method Equivalency

Cross-validation is the process of comparing two or more analytical methods to demonstrate their equivalency or to understand their relative performance.[13] This is critical when transferring a method between laboratories or when replacing an older method with a new one. The workflow involves validating both methods according to a predefined protocol and then comparing the results obtained from analyzing the same set of samples.

Caption: Workflow for the cross-validation of analytical methods.

Detailed Experimental Protocols

The following protocols are provided as robust starting points for the development of analytical methods for 4'-aminooctanophenone.

Protocol 1: Reversed-Phase HPLC with UV Detection

This protocol describes a method suitable for the quantification (assay) of 4'-aminooctanophenone.

• Instrumentation & Columns:

  • HPLC system with a quaternary pump, autosampler, and photodiode array (PDA) or variable wavelength UV detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Phosphoric Acid in Water. Causality: The acidic pH ensures the primary amino group is protonated, which minimizes peak tailing and improves chromatographic peak shape.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 70% A to 30% A over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Causality: Maintaining a constant column temperature ensures reproducible retention times.

  • Detection Wavelength: 245 nm. Causality: This wavelength is selected based on the UV absorbance maximum of the aminobenzoyl chromophore.

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Standard Solution: Prepare a stock solution of 4'-aminooctanophenone reference standard in methanol (1 mg/mL). Further dilute with mobile phase to a working concentration (e.g., 10 µg/mL).

  • Sample Solution: Accurately weigh and dissolve the sample containing 4'-aminooctanophenone in methanol to achieve a similar target concentration as the standard solution.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is designed for high-sensitivity detection and is suitable for identifying and quantifying trace levels of 4'-aminooctanophenone.

• Derivatization (N-silylation):

  • Causality: The active hydrogens on the amino group make the molecule polar and prone to thermal degradation. Derivatization with a silylating agent like BSTFA replaces these hydrogens with trimethylsilyl (TMS) groups, increasing volatility and thermal stability.

  • Procedure: Evaporate 1 mL of the sample extract to dryness under a gentle stream of nitrogen. Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 100 µL of pyridine. Cap the vial and heat at 70 °C for 30 minutes.

• Instrumentation & Columns:

  • GC-MS system equipped with an autosampler and an electron ionization (EI) source.

  • Capillary column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Chromatographic & Spectrometric Conditions:

  • Inlet Temperature: 280 °C.

  • Injection Mode: Splitless (1 µL injection).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial 150 °C, hold for 1 minute, ramp at 15 °C/min to 300 °C, hold for 5 minutes.

  • MS Transfer Line Temperature: 290 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Causality: SIM mode significantly increases sensitivity and selectivity by monitoring only characteristic ions of the derivatized analyte, filtering out background noise.

Comparative Performance Data

The following table summarizes illustrative performance data from the validation of the two methods. This data serves as a practical example of what to expect during a cross-validation study.

Validation Parameter	HPLC-UV Method	GC-MS Method	Acceptance Criteria (ICH Q2R2)
Specificity	No interference from placebo/impurities at analyte retention time.	No interfering peaks at the retention time of the derivatized analyte. Mass spectrum confirms identity.	Method is free from interference.
Linearity (r²)	≥ 0.999	≥ 0.998	r² ≥ 0.995
Range	1 - 20 µg/mL	0.05 - 5 µg/mL	Established by linearity, accuracy, and precision.
Accuracy (% Recovery)	98.5% - 101.2%	97.9% - 102.5%	Typically 98.0% - 102.0% for assay.
Precision (RSD)	≤ 1.5%	≤ 3.0%	RSD ≤ 2% for assay.
LOD	0.3 µg/mL	0.01 µg/mL	Signal-to-Noise ≥ 3
LOQ	1.0 µg/mL	0.05 µg/mL	Signal-to-Noise ≥ 10
Robustness	Unaffected by small changes in pH (±0.2) and column temperature (±2 °C).	Unaffected by small changes in oven ramp rate (±1 °C/min).	No significant impact on results from deliberate variations.

Interpretation and Method Selection

The decision to use HPLC-UV versus GC-MS should be based on the specific analytical need.

Caption: Decision tree for analytical method selection.

As the illustrative data and decision tree show:

• The HPLC-UV method is superior for routine quality control applications. Its simplicity, lower run time, and excellent precision make it ideal for analyzing large numbers of samples for release testing and stability studies.

• The GC-MS method is the preferred choice when ultimate sensitivity and specificity are required. Its significantly lower LOD and LOQ make it indispensable for the analysis of trace-level impurities, degradation products, or for bioanalytical studies where the analyte is present in a complex matrix at low concentrations.

Conclusion

Both HPLC-UV and GC-MS are powerful and reliable techniques for the analysis of 4'-aminooctanophenone. A thorough cross-validation process, guided by the principles outlined in ICH and FDA guidelines, is essential to understand the capabilities and limitations of each method. By carefully considering the analytical objective—be it routine assay or trace impurity profiling—researchers can confidently select and implement the most appropriate, robust, and scientifically sound method to ensure the quality and safety of pharmaceutical products.

References

• AMSbiopharma. (n.d.). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link][7]

• Calinescu, I., et al. (2012). Optimization and validation of HPLC method for determination of related and degradation products in Paracetamol tablets 500 mg. Maced. pharm. bull. Retrieved from [Link][14]

• ECA Academy. (2014, February 27). FDA publishes new Guidance on Validation of Analytical Methods. Retrieved from [Link][5]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][3]

• ICH. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link][15]

• Lab Manager. (n.d.). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link][4]

• Patel, K. et al. (2015). GC-MS Method for Determination of 4-Aminophenol Impurity in Paracetamol Tablet Formulation. International Research Journal of Engineering and Technology (IRJET). Retrieved from [Link][10]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. Retrieved from [Link][8]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Aminophenol MS-compatible Mobile on Primesep 100 Column. Retrieved from [Link][9]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link][13]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link][1]

• Vertex AI Search. (2024, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation. Retrieved from [6]

Sources

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. FDA publishes new Guidance on Validation of Analytical Methods - ECA Academy [gmp-compliance.org]
• 6. youtube.com [youtube.com]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. sielc.com [sielc.com]
• 9. sielc.com [sielc.com]
• 10. irjet.net [irjet.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]
• 14. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 15. database.ich.org [database.ich.org]

A Comparative Guide to the Structure-Activity Relationship of 4'-Aminooctanophenone Derivatives

Introduction: The Therapeutic Potential of 4'-Amino-Substituted Aromatic Ketones

The 4'-amino-substituted aromatic ketone scaffold is a privileged structure in medicinal chemistry, serving as a foundational element for a diverse array of biologically active compounds. Derivatives of 4'-aminoacetophenone, the simplest member of this class, have demonstrated a wide spectrum of pharmacological activities, including notable antimicrobial, anti-inflammatory, and anticancer properties[1][2]. The presence of the 4'-amino group is often crucial for these activities, potentially through its ability to engage in hydrogen bonding or act as a key pharmacophoric feature.

This guide provides an in-depth comparative analysis of the structure-activity relationship (SAR) of 4'-aminooctanophenone derivatives. Due to the limited direct experimental data on the octanoyl (C8) analogs, this guide will establish a comparative framework using the well-studied 4'-aminoacetophenone (C2) as a baseline. We will extrapolate the influence of elongating the alkyl chain to eight carbons, drawing upon established principles of medicinal chemistry and available data on long-chain alkyl-substituted aromatic compounds. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the SAR of this promising class of compounds.

Comparative Analysis: The Influence of the Octanoyl Chain

The transition from a short acetyl group in 4'-aminoacetophenone to a longer octanoyl chain in 4'-aminooctanophenone introduces significant changes in the physicochemical properties of the molecule, which in turn are expected to profoundly impact its biological activity.

Physicochemical Properties: The Role of Lipophilicity

The most significant consequence of extending the alkyl chain is a substantial increase in lipophilicity, or "greasiness." Lipophilicity is a critical parameter in drug design as it influences absorption, distribution, metabolism, and excretion (ADME) properties[3][4][5][6].

• 4'-Aminoacetophenone (C2): Possesses moderate lipophilicity, allowing for a degree of water solubility and membrane permeability.

• 4'-Aminooctanophenone (C8): The long octanoyl chain will render the molecule significantly more lipophilic. This increased lipophilicity is predicted to enhance its ability to partition into and cross lipid-rich biological membranes, such as bacterial cell walls.

This difference in lipophilicity is a key determinant of the expected variations in biological activity between the short-chain and long-chain derivatives.

Antimicrobial Activity: A Comparative Outlook

While direct comparative data is scarce, we can hypothesize the antimicrobial profile of 4'-aminooctanophenone derivatives based on SAR trends observed in related classes of compounds where alkyl chain length has been systematically varied.

The antimicrobial activity of many classes of compounds, including quaternary ammonium salts and other membrane-active agents, often shows a parabolic relationship with alkyl chain length. Initially, increasing the chain length enhances activity by promoting interaction with and disruption of the bacterial cell membrane. However, beyond an optimal length, the increased lipophilicity can lead to poor water solubility and self-aggregation (micelle formation), which can decrease the effective concentration of the drug available to interact with the target bacteria.

• 4'-Aminoacetophenone Derivatives: Have shown moderate antibacterial and antifungal activity against a range of pathogens[2][7]. Their activity is often attributed to the presence of the aminophenyl ketone moiety.

• 4'-Aminooctanophenone Derivatives (Hypothesized): The enhanced lipophilicity conferred by the C8 chain is expected to significantly improve the partitioning of these derivatives into the lipid bilayers of bacterial cell membranes. This could lead to membrane disruption and increased potency, particularly against Gram-positive bacteria which have a more accessible lipid membrane. However, for Gram-negative bacteria with their protective outer membrane, the increased lipophilicity may not be as advantageous and could even hinder passage through porin channels.

Table 1: Predicted Comparative Antimicrobial Activity Profile

Compound Class	Alkyl Chain Length	Predicted Lipophilicity (LogP)	Expected Activity vs. Gram-Positive Bacteria	Expected Activity vs. Gram-Negative Bacteria
4'-Aminoacetophenone	C2	Low-Moderate	Moderate	Moderate
4'-Aminopropiophenone	C3	Moderate	Moderate-High	Moderate
4'-Aminobutyrophenone	C4	Moderate-High	High	Moderate-Low
4'-Aminooctanophenone	C8	High	High (potential for decreased activity due to low solubility)	Low

Note: This table represents a predictive model based on general SAR principles and requires experimental validation.

Structure-Activity Relationship (SAR) Summary

The following diagram illustrates the key structural features of 4'-aminoalkanophenones and their expected influence on biological activity.

Caption: Key structural determinants of biological activity in 4'-aminoalkanophenones.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and antimicrobial evaluation of 4'-aminoalkanophenone derivatives. These protocols are representative and may require optimization for specific derivatives.

Synthesis of 4'-Amino-n-alkanophenones

A common and effective method for the synthesis of 4'-amino-n-alkanophenones is the Friedel-Crafts acylation of an appropriately protected aniline, followed by deprotection.

Workflow for Synthesis:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Lipophilicity, Pharmacokinetic Properties, and Molecular Docking Study on SARS-CoV-2 Target for Betulin Triazole Derivatives with Attached 1,4-Quinone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Why Decreasing Lipophilicity Alone Is Often Not a Reliable Strategy for Extending IV Half-life - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipophilicity Determines Routes of Uptake and Clearance, and Toxicity of an Alpha-Particle-Emitting Peptide Receptor Radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4'-Aminooctanophenone

This document provides a comprehensive, step-by-step guide for the proper handling and disposal of 4'-Aminooctanophenone. As a compound featuring both an aromatic amine and a ketone functional group, it requires careful management to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide moves beyond a simple checklist, offering the causal logic behind each procedural step, grounded in established chemical safety principles and regulatory standards.

Hazard Assessment and Characterization: Understanding the Risk

4'-Aminooctanophenone's structure dictates its hazard profile. The primary aromatic amine group is associated with significant health risks, including potential carcinogenicity and mutagenicity, and is readily absorbed through the skin.[1] Aromatic amines as a class can cause harm to human health and the environment, necessitating proper handling and disposal to mitigate these risks.[1] The long alkyl chain and ketone group contribute to its organic nature and influence its environmental fate.

Based on its structure and data from analogs, the compound should be treated as hazardous. The key physical and toxicological properties are summarized below.

Property	Value / Assessment	Source / Rationale
Chemical Structure	1-(4-aminophenyl)octan-1-one	IUPAC Name
Molecular Formula	C₁₄H₂₁NO	PubChem CID 44965[2]
Molecular Weight	219.32 g/mol	PubChem CID 44965[2]
Physical State	Solid (Inferred)	Aromatic ketones are often solids at room temperature.[3]
Inferred Hazards	- Harmful if swallowed. - Causes skin and serious eye irritation. - Suspected of causing genetic defects. - Toxic to aquatic life with long-lasting effects.	Based on the known hazards of primary aromatic amines and safety data for similar compounds like 4-Aminophenyl Sulfone and other aromatic amines.[4][1][5]
Personal Protective Equipment (PPE)	Nitrile gloves, safety goggles with side shields, and a laboratory coat are mandatory. Work should be conducted in a chemical fume hood to avoid inhalation of any dust or particulates.	Standard best practices for handling hazardous chemicals and specific recommendations from SDS of analogous compounds.[5][6][7]

The Disposal Workflow: From Benchtop to Final Disposition

The proper disposal of 4'-Aminooctanophenone is a multi-step process governed by the Resource Conservation and Recovery Act (RCRA) in the United States. The core principle is "cradle-to-grave" management, meaning the waste is tracked from the point of generation to its final, safe disposal.[8]

The logical flow for managing this chemical waste is illustrated below.

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Aromatic ketone [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. fishersci.com [fishersci.com]
• 8. illinienv.com [illinienv.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4'-Aminooctanophenone

As researchers and developers, our pursuit of innovation must be anchored in an unwavering commitment to safety. The handling of specialized chemical reagents like 4'-Aminooctanophenone, a solid, powdered organic compound, demands a protocol-driven approach that goes beyond mere compliance. This guide provides an in-depth, procedural framework for the safe handling of this substance, grounded in the principles of hazard mitigation and exposure control. Our objective is to empower you with the knowledge not just to follow procedures, but to understand the causality behind them, ensuring every step is a self-validating component of a comprehensive safety system.

Section 1: Hazard Assessment - The 'Why' Behind the 'What'

Understanding the specific risk profile of a chemical is the foundation of any effective safety protocol. While detailed toxicological data for 4'-Aminooctanophenone is not extensively published, its chemical structure is analogous to other aminophenones, such as 4'-Aminoacetophenone. Therefore, we must operate under a principle of caution, adopting the hazard classifications of these closely related compounds to establish a robust safety margin.

The primary hazards are associated with its physical form (a fine powder) and its chemical properties. The key risks include:

• Inhalation: As a fine powder, it can easily become airborne, posing a respiratory irritation risk.[1]

• Skin and Eye Contact: Direct contact can cause skin and serious eye irritation.[1][2]

• Ingestion: Like its analogs, it is considered harmful if swallowed.[1][2]

• Dust Explosion: The enrichment of fine dust in the air creates the potential for a dust explosion.[3]

These hazards are formally classified under the Globally Harmonized System (GHS), summarized below.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 4)	GHS07: Exclamation Mark[4]	Warning	H302: Harmful if swallowed.[1][2]
Skin Corrosion/Irritation (Category 2)	GHS07: Exclamation Mark[4]	Warning	H315: Causes skin irritation.[1][2]
Serious Eye Damage/Eye Irritation (Category 2)	GHS07: Exclamation Mark[4]	Warning	H319: Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity — Single Exposure (Category 3)	GHS07: Exclamation Mark[4]	Warning	H335: May cause respiratory irritation.[1]

Section 2: The Core Ensemble - Selecting Your Personal Protective Equipment

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic process tailored to the specific task and associated risks. The following table outlines the minimum required PPE for handling 4'-Aminooctanophenone.

Task	Engineering Control	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Storage & Transport (Intact Container)	General Ventilation	Chemical-resistant gloves (Nitrile)	Not required if container is sealed and intact	Lab Coat	Not Required
Weighing & Transfer (Powder)	Certified Chemical Fume Hood [5]	Double-gloving with chemical-resistant nitrile gloves[6]	Safety glasses with side-shields or splash goggles[7]	Long-sleeved, impermeable gown with closed cuffs[8]	Required if not in a fume hood: NIOSH-approved N95 particulate respirator[6][9]
Solution Preparation	Certified Chemical Fume Hood	Chemical-resistant nitrile gloves	Splash goggles. Use a face shield if splashing is likely[6]	Long-sleeved, impermeable gown with closed cuffs	Not required if performed in a fume hood
Spill Cleanup (Solid)	Increased Ventilation	Heavy-duty chemical-resistant gloves over nitrile gloves	Splash goggles and face shield	Long-sleeved, impermeable gown	NIOSH-approved N95 particulate respirator
Waste Disposal	General Ventilation	Chemical-resistant nitrile gloves	Safety glasses with side-shields	Lab Coat	Not Required

Causality of PPE Choices:

• Engineering Controls: A chemical fume hood is the primary line of defense.[5] It contains the fine powder, preventing inhalation and minimizing contamination of the lab environment.

• Hand Protection: Nitrile gloves provide an effective barrier against skin contact.[5] Double-gloving for powder handling is a critical best practice; the outer glove is removed immediately after the transfer, containing any residual powder and preventing cross-contamination.

• Eye and Face Protection: Safety glasses with side shields are the minimum standard.[7] However, because of the irritating nature of the dust, splash goggles offer superior protection. A face shield is added during tasks with a higher risk of splashes, such as when preparing solutions or cleaning up spills.[6]

• Body Protection: An impermeable gown prevents the fine powder from settling on clothing, which could lead to secondary exposure long after the procedure is complete.[8]

• Respiratory Protection: Handling powders outside of a fume hood is strongly discouraged. If unavoidable, an N95 respirator is essential to prevent the inhalation of airborne particles that can cause respiratory tract irritation.[1][9]

Section 3: Operational Protocols - From Donning to Disposal

Procedural discipline transforms a collection of PPE into an integrated safety system. The following workflow and step-by-step instructions are designed to ensure safety at every stage of handling.

3.1: Safe Handling Workflow

Caption: Workflow for handling 4'-Aminooctanophenone.

3.2: Pre-Operational Safety Checklist

• ✓ Documentation Review: Confirm you have read and understood the Safety Data Sheet (SDS) for 4'-Aminooctanophenone.[1][2][3][7][10]

• ✓ Engineering Control Verification: Ensure the chemical fume hood has a current certification and is functioning correctly. Confirm the location and accessibility of the nearest safety shower and eyewash station.[5]

• ✓ Assemble Materials: Gather all necessary chemicals, equipment, and a designated, clearly labeled waste container before donning PPE.

3.3: Step-by-Step Donning & Doffing Procedure

The order of donning and doffing is critical to prevent cross-contamination.

Donning (Putting On) PPE:

• Gown: Put on the impermeable gown, ensuring it is tied securely.[8]

• Respirator/Mask (if required): Place the N95 respirator over your nose and mouth, fitting the nosepiece securely.

• Goggles/Face Shield: Position eye and face protection.

• Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the cuffs of the gown. If double-gloving, don the second pair over the first.[6]

Doffing (Taking Off) PPE: This should be performed in a designated area.

• Outer Gloves (if used): Remove the outer, most contaminated pair of gloves and discard in the designated waste container.

• Gown: Untie the gown and peel it away from your body, turning it inside out as you remove it. This contains the contaminant. Dispose of it immediately.

• Goggles/Face Shield: Remove from the back to the front.

• Respirator/Mask (if used): Remove without touching the front of the device.

• Inner Gloves: Remove the final pair of gloves, peeling one off with the other and disposing of them.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[7][10]

3.4: Emergency Response - Spill & Exposure Management

Minor Spill (Solid, inside a fume hood):

• Alert Personnel: Inform others in the immediate area.

• Containment: Ensure the spill is contained within the fume hood.

• Cleanup: Wear the appropriate PPE as outlined in Table 2. Gently cover the spill with an absorbent material. Using non-sparking tools, carefully sweep the material into a designated hazardous waste container.[10] Avoid any actions that could generate dust.[10]

• Decontamination: Wipe the area with a suitable solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Exposure First Aid:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with plenty of water for at least 15 minutes.[1][3] Seek medical attention if irritation persists.[2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][3] Seek immediate medical attention.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[2]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[11] Call a physician or poison control center immediately.[1]

3.5: Waste Containment & Disposal

All materials contaminated with 4'-Aminooctanophenone must be treated as hazardous waste.

• Segregation: Use separate, clearly labeled, and sealed containers for solid and liquid waste.[5]

• Labeling: Label waste containers clearly with the chemical name and associated hazards.

• Disposal: Dispose of all waste, including empty containers, through an authorized hazardous waste disposal service in accordance with all local, state, and federal regulations.[2][10] Empty containers should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste.[5]

Section 4: Conclusion

The safe handling of 4'-Aminooctanophenone is achieved through a synthesis of knowledge, preparation, and disciplined execution. By understanding the hazards, selecting the appropriate PPE based on the specific task, and adhering to rigorous operational protocols, you create a self-validating system of safety. This approach not only protects you and your colleagues but also upholds the integrity of your research by preventing contamination and ensuring reproducible outcomes. Always prioritize safety; it is the bedrock of scientific excellence.

Section 5: References

• Carl ROTH. (2024). Safety Data Sheet: 4'-Aminoacetophenone. Retrieved from [Link]

• Carl ROTH. (2020). Safety Data Sheet: 4'-Aminoacetophenone. Retrieved from [Link]

• PubChem. (n.d.). 4-Aminobenzophenone. National Center for Biotechnology Information. Retrieved from [Link]

• (2025). 100790 - 4-Aminophenol - Safety Data Sheet. Retrieved from [Link]

• Astech Ireland. (n.d.). Safety Data Sheet: 4-Aminophenol. Retrieved from [Link]

• Carl ROTH. (2020). Safety Data Sheet: 4-Aminophenol. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Aminophenol. Retrieved from [Link]

• Loba Chemie. (2016). 4-AMINOPHENOL Extra Pure MSDS. Retrieved from [Link]

• ASHP Publications. (n.d.). PERSONAL PROTECTIVE EQUIPMENT. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015). Phenol, 4-amino-: Human health tier II assessment. Retrieved from [Link]

• Fisher Scientific. (2023). SAFETY DATA SHEET: 4-Aminophenazone. Retrieved from [Link]

• PubChem. (n.d.). 4-Aminooctoylphenone. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). GHS Classification (Rev.11, 2025) Summary. National Center for Biotechnology Information. Retrieved from [Link]

• US EPA. (2025). Personal Protective Equipment. Retrieved from [Link]

• HALYARD. (n.d.). Personal Protective Equipment When Working with chemotherapy Drugs. Retrieved from [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com [carlroth.com]
• 4. GHS Classification Summary - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. halyardhealth.com [halyardhealth.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. publications.ashp.org [publications.ashp.org]
• 9. carlroth.com [carlroth.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. fishersci.co.uk [fishersci.co.uk]